1-amino-N-methylcyclohexanecarboxamide

• CAS: 90152-17-3

Core Science & Biosynthesis

An In-Depth Technical Guide to the Synthesis of 1-amino-N-methylcyclohexanecarboxamide

Abstract

This technical guide provides a comprehensive overview of robust and field-proven synthetic pathways for the preparation of 1-amino-N-methylcyclohexanecarboxamide, a valuable substituted amino acid derivative for research and development. The synthesis is strategically dissected into two core phases: the initial formation of the 1-aminocyclohexanecarboxylic acid backbone and the subsequent, carefully orchestrated amide bond formation with methylamine. This document details two primary, high-yielding routes for the synthesis of the core intermediate: the Strecker synthesis and the Bucherer-Bergs reaction. Furthermore, it provides validated protocols for the critical steps of amine protection, amide coupling, and final deprotection. The causality behind experimental choices, detailed step-by-step protocols, and process visualization are provided to empower researchers in drug development and chemical synthesis with the knowledge to reliably execute these transformations.

Retrosynthetic Strategy

The synthesis of 1-amino-N-methylcyclohexanecarboxamide is most logically approached by disconnecting the N-methyl amide bond. This retrosynthetic step reveals two key precursors: 1-aminocyclohexanecarboxylic acid and methylamine. The α-amino acid intermediate, in turn, can be synthesized from a simple, commercially available starting material, cyclohexanone. This strategy allows for the application of well-established and reliable named reactions for the formation of the α-amino acid scaffold. To ensure selective amide formation and prevent undesired polymerization, a protection/deprotection sequence for the primary amine is essential.

Caption: Retrosynthetic analysis of 1-amino-N-methylcyclohexanecarboxamide.

Synthesis of the Core Intermediate: 1-Aminocyclohexanecarboxylic Acid

The cornerstone of this synthesis is the efficient creation of the 1-aminocyclohexanecarboxylic acid scaffold from cyclohexanone. Two classical, yet highly effective, multicomponent reactions are presented here.

Pathway I: The Strecker Synthesis

The Strecker synthesis is a two-step procedure that begins with the formation of an α-aminonitrile from a ketone, followed by hydrolysis to the desired α-amino acid.[1] This method is lauded for its use of readily available starting materials and operational simplicity.[2][3]

The reaction is initiated by the formation of an imine from cyclohexanone and ammonia (often generated in situ from ammonium chloride).[3][4] The subsequent nucleophilic attack of a cyanide ion on the imine carbon forms the stable α-aminonitrile intermediate.[1] The final, irreversible step involves the vigorous acid-catalyzed hydrolysis of the nitrile functional group to a carboxylic acid.[2]

Caption: Workflow for the Strecker synthesis of the core amino acid.

Step A: Synthesis of 1-aminocyclohexanecarbonitrile

• In a well-ventilated fume hood, a solution of ammonium chloride (1.2 eq) in water is prepared in a round-bottom flask equipped with a magnetic stirrer.

• Cyclohexanone (1.0 eq) is added, followed by a solution of potassium cyanide (1.1 eq) in water, added dropwise while maintaining the temperature below 20°C with an ice bath. Caution: Potassium cyanide is highly toxic. Handle with extreme care and appropriate personal protective equipment. All waste must be quenched with bleach before disposal.

• The mixture is stirred vigorously at room temperature for 12-24 hours. The progress can be monitored by TLC.

• Upon completion, the product is extracted with an organic solvent (e.g., diethyl ether or dichloromethane).

• The combined organic layers are dried over anhydrous sodium sulfate, filtered, and the solvent is removed under reduced pressure to yield the crude α-aminonitrile.

Step B: Hydrolysis to 1-aminocyclohexanecarboxylic acid

• The crude 1-aminocyclohexanecarbonitrile is added to a flask containing concentrated hydrochloric acid (a 5-10 fold molar excess).

• The mixture is heated to reflux (approx. 100-110°C) for 6-12 hours.

• The solution is then cooled to room temperature and the solvent is removed under reduced pressure.

• The residue is dissolved in a minimal amount of hot water and the pH is adjusted to the isoelectric point (approx. pH 6) with a base (e.g., ammonium hydroxide or sodium hydroxide) to precipitate the amino acid.

• The solid product is collected by filtration, washed with cold water and ethanol, and dried under vacuum.

Pathway II: The Bucherer-Bergs Reaction

An alternative and equally powerful method is the Bucherer-Bergs reaction, which condenses a ketone, cyanide, and ammonium carbonate to form a hydantoin intermediate.[5][6] This hydantoin is subsequently hydrolyzed to yield the target α-amino acid.[7]

This multicomponent reaction is thought to proceed via initial formation of a cyanohydrin from the ketone, which then reacts with ammonia (from ammonium carbonate) to form an aminonitrile, similar to the Strecker intermediate.[7] The aminonitrile then reacts with carbon dioxide (also from the decomposition of ammonium carbonate) to form a carbamic acid, which cyclizes intramolecularly.[5] A final rearrangement yields the stable 5,5-disubstituted hydantoin. This intermediate is highly crystalline and often easy to purify. The hydantoin is then hydrolyzed under harsh basic or acidic conditions to open the ring and afford the amino acid.[7]

Caption: Workflow for the Bucherer-Bergs synthesis of the core amino acid.

Step A: Synthesis of Cyclohexanespiro-5'-hydantoin

• In a sealed pressure vessel or autoclave, place cyclohexanone (1.0 eq), potassium cyanide (1.2 eq), and ammonium carbonate (2.5 eq).[7]

• Add a 1:1 mixture of ethanol and water as the solvent.

• Seal the vessel and heat to 80-100°C with stirring for 6-12 hours.

• Cool the reaction vessel to room temperature. The hydantoin product often crystallizes from the solution.

• Collect the solid product by filtration, wash thoroughly with water and then with cold ethanol, and dry.

Step B: Hydrolysis to 1-aminocyclohexanecarboxylic acid

• Suspend the hydantoin intermediate in a solution of aqueous sodium hydroxide (e.g., 2-4 M).

• Heat the mixture to reflux for 12-24 hours until the hydantoin has completely dissolved and hydrolysis is complete.

• Cool the solution and acidify carefully with concentrated hydrochloric acid to the isoelectric point (approx. pH 6).

• The amino acid will precipitate out of solution. Collect the solid by filtration, wash with cold water, and dry under vacuum.

Final Assembly: Amide Formation and Deprotection

With the core amino acid in hand, the final steps involve protecting the amine, coupling with methylamine, and removing the protecting group.

Step 3: Amine Protection (Boc Protection)

To prevent the primary amine from reacting during the activation of the carboxylic acid, it must be temporarily protected. The tert-butyloxycarbonyl (Boc) group is ideal for this purpose due to its stability under a wide range of conditions and its facile removal under acidic conditions.[8][9]

• Dissolve 1-aminocyclohexanecarboxylic acid (1.0 eq) in a 1:1 mixture of dioxane and water.

• Add a base such as sodium hydroxide or sodium bicarbonate (2.0-2.5 eq) to the solution.

• Cool the mixture to 0°C in an ice bath.

• Add di-tert-butyl dicarbonate (Boc₂O, 1.1-1.2 eq) portion-wise or as a solution in dioxane.

• Allow the reaction to warm to room temperature and stir for 12-24 hours.[10]

• Once the reaction is complete, acidify the aqueous solution to pH 2-3 with a cold, dilute acid (e.g., 1M HCl or KHSO₄).

• Extract the Boc-protected amino acid with an organic solvent (e.g., ethyl acetate).

• Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the product, Boc-1-aminocyclohexanecarboxylic acid.[11]

Step 4: Amide Bond Formation

The formation of the amide bond is the key C-N bond-forming step. Direct reaction between a carboxylic acid and an amine is generally inefficient due to the formation of a stable ammonium carboxylate salt.[12] Therefore, the carboxylic acid must be activated. Two reliable methods are presented.

This is a very common and mild method used in peptide synthesis. 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) activates the carboxylic acid to form a highly reactive O-acylisourea intermediate.[13] The addition of 1-Hydroxybenzotriazole (HOBt) traps this intermediate to form an active ester, which suppresses side reactions and reduces racemization.[14] This active ester then readily reacts with methylamine.

• Dissolve Boc-1-aminocyclohexanecarboxylic acid (1.0 eq), HOBt (1.2 eq), and methylamine hydrochloride (1.1 eq) in an anhydrous aprotic solvent like N,N-dimethylformamide (DMF) or dichloromethane (DCM).[15]

• Cool the solution to 0°C in an ice bath.

• Add a tertiary amine base such as diisopropylethylamine (DIPEA) or triethylamine (TEA) (2.5-3.0 eq) to neutralize the hydrochloride salt and facilitate the reaction.[16]

• Add EDC hydrochloride (1.2 eq) portion-wise to the stirred solution.

• Allow the reaction to warm to room temperature and stir for 12-16 hours.[15]

• Upon completion, dilute the reaction mixture with water and extract the product with an organic solvent.

• Wash the organic layer successively with dilute acid, saturated sodium bicarbonate solution, and brine.

• Dry the organic phase, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography.

A more traditional but highly effective method involves converting the carboxylic acid to a more reactive acyl chloride using a reagent like thionyl chloride (SOCl₂) or oxalyl chloride.[12] The resulting acyl chloride reacts rapidly with methylamine.[17][18]

• Caution: This procedure should be performed in a well-ventilated fume hood as it generates HCl gas.

• Suspend Boc-1-aminocyclohexanecarboxylic acid (1.0 eq) in an anhydrous aprotic solvent (e.g., DCM or THF).

• Add thionyl chloride (1.2-1.5 eq) dropwise at 0°C. A catalytic amount of DMF can be added to accelerate the reaction.

• Allow the mixture to warm to room temperature or gently reflux for 1-3 hours until gas evolution ceases.

• Remove the excess solvent and SOCl₂ under reduced pressure to obtain the crude acid chloride.

• Dissolve the crude acid chloride in fresh anhydrous DCM and cool to 0°C.

• Slowly add a solution of methylamine (2.0-2.5 eq) in THF or water, along with a base like triethylamine or pyridine (2.0 eq), to the acid chloride solution.

• Stir the reaction at 0°C for 30 minutes and then at room temperature for 2-4 hours.

• Work up the reaction as described in Method A (wash with acid, base, and brine) to isolate the Boc-protected amide.

Step 5: Final Deprotection

The final step is the removal of the Boc protecting group to unveil the primary amine of the target molecule. This is reliably achieved under strong acidic conditions.[8]

• Dissolve the Boc-protected amide intermediate in a suitable solvent such as dichloromethane, dioxane, or methanol.

• Add an excess of a strong acid. Common choices are trifluoroacetic acid (TFA), typically as a 25-50% solution in DCM, or a 4M solution of HCl in dioxane.[19][20]

• Stir the solution at room temperature for 1-4 hours. Monitor the reaction by TLC until the starting material is fully consumed.

• Remove the solvent and excess acid under reduced pressure.

• The product is typically obtained as the hydrochloride or trifluoroacetate salt. To obtain the free base, dissolve the residue in water, basify with a suitable base (e.g., NaHCO₃ or NaOH) to pH > 10, and extract with an organic solvent.

• Drying and evaporation of the solvent will yield the final product, 1-amino-N-methylcyclohexanecarboxamide.

Caption: Final three-step sequence for the target molecule synthesis.

Data Summary

The following table provides representative data for the key transformations described in this guide. Yields and conditions may vary based on specific substrate batches, reagent purity, and reaction scale.

Step	Reaction	Key Reagents	Typical Solvent	Temp. (°C)	Time (h)	Typical Yield
I-A	Strecker Aminonitrile Formation	NH₄Cl, KCN	Water/Ethanol	RT	12-24	75-90%
I-B	Nitrile Hydrolysis	conc. HCl	Water	110	6-12	70-85%
II-A	Bucherer-Bergs Hydantoin	(NH₄)₂CO₃, KCN	Water/Ethanol	90	6-12	80-95%
II-B	Hydantoin Hydrolysis	NaOH (aq)	Water	100	12-24	85-95%
3	Boc Protection	Boc₂O, NaOH	Dioxane/Water	RT	12-24	90-98%
4	Amide Coupling (EDC/HOBt)	EDC, HOBt, DIPEA	DMF or DCM	0 to RT	12-16	70-90%
5	Boc Deprotection	TFA or HCl/Dioxane	DCM or Dioxane	RT	1-4	>95%

Conclusion

The synthesis of 1-amino-N-methylcyclohexanecarboxamide can be achieved efficiently through a logical, multi-step sequence starting from cyclohexanone. The selection between the Strecker and Bucherer-Bergs syntheses for the core intermediate may depend on laboratory preferences regarding the handling of reagents and intermediates; both are high-yielding and reliable. The subsequent protection, amide coupling, and deprotection steps follow standard, well-documented protocols in organic and medicinal chemistry. The methodologies outlined in this guide are robust, scalable, and grounded in established chemical principles, providing a clear and actionable framework for researchers to produce this valuable chemical entity.

References

• Leggio, A., Belsito, E., et al. (2016). One-pot synthesis of amides from carboxylic acids activated using thionyl chloride. RSC Advances. Available at: [Link]

• Various Authors. (2016). How can we do the deprotection of boc-amino acids using hcl? ResearchGate. Available at: [Link]

• Pore, S. B., et al. (2015). Rapid, effective deprotection of tert-butoxycarbonyl (Boc) amino acids and peptides at high temperatures using a thermally stable Ionic Liquid. RSC Advances. Available at: [Link]

• Reddit r/Chempros community. (2022). Advice on N-boc deprotection in the presence of acid sensitive groups. Available at: [Link]

• Leggio, A., et al. (2016). One-Pot Synthesis of Amides from Carboxylic Acids Activated Using Thionyl Chloride. ResearchGate. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Boc-Protected Amino Groups. Available at: [Link]

• LibreTexts Chemistry. (2022). 4.2.6: Chemistry of Amides. Available at: [Link]

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• Pagar, V. V., et al. (2016). Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. PMC - NIH. Available at: [Link]

• Google Patents. (n.d.). CN108602758B - Process for preparing trans-4-amino-1-cyclohexanecarboxylic acids and derivatives thereof.

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• Kalník, M., Gabko, P., & Koóš, M. (2021). The Bucherer–Bergs Multicomponent Synthesis of Hydantoins—Excellence in Simplicity. Molecules. Available at: [Link]

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An In-depth Technical Guide to the Physicochemical Properties of 1-amino-N-methylcyclohexanecarboxamide

For the Attention of Researchers, Scientists, and Drug Development Professionals

Foreword: A Senior Application Scientist's Perspective

In the landscape of modern drug discovery, the journey of a molecule from a promising candidate to a therapeutic reality is paved with rigorous scientific scrutiny. A thorough understanding of a compound's physicochemical properties is not merely a preliminary checkbox but the very foundation upon which its entire development trajectory is built. These intrinsic characteristics govern a molecule's absorption, distribution, metabolism, excretion, and toxicity (ADMET) profile, ultimately dictating its potential for success.

This guide is dedicated to a comprehensive exploration of 1-amino-N-methylcyclohexanecarboxamide, a molecule of interest within the scientific community. Our objective is to transcend a superficial listing of data points. Instead, we will delve into the "why" behind the numbers, elucidating the causal relationships between molecular structure and observable properties. We will navigate the known, the predicted, and the experimentally determinable, providing not just data, but a practical framework for its application. Every protocol detailed herein is presented as a self-validating system, designed to ensure scientific integrity and reproducibility. By grounding our discussion in authoritative references and established methodologies, we aim to equip you, our fellow researchers, with the critical insights necessary to unlock the full potential of this and similar chemical entities.

Molecular Structure and Core Identifiers

The foundational step in characterizing any chemical entity is to establish its precise molecular structure and associated identifiers. 1-amino-N-methylcyclohexanecarboxamide is a fascinating molecule that combines a rigid cyclohexyl scaffold with two key functional groups: a primary amine and a secondary amide. This unique combination imparts a specific set of physicochemical characteristics that are crucial for its behavior in biological systems.

The geminal arrangement of the amino group and the carboxamide substituent on the same carbon atom of the cyclohexane ring creates a sterically hindered environment that can influence the reactivity and intermolecular interactions of these functional groups.

Figure 1: 2D representation of 1-amino-N-methylcyclohexanecarboxamide.

A summary of the key identifiers and computed physicochemical properties for this molecule is presented in the table below. It is important to note that these values are computationally derived and serve as a valuable starting point for experimental verification.

Identifier/Property	Value	Source
IUPAC Name	1-amino-N-methylcyclohexane-1-carboxamide	PubChem[1]
CAS Number	90152-17-3	Hit2Lead[2]
Molecular Formula	C₈H₁₆N₂O	PubChem[1]
Molecular Weight	156.23 g/mol	PubChem[1]
Canonical SMILES	CNC(=O)C1(CCCCC1)N	PubChem[1]
InChI Key	FALQUGITXCDROJ-UHFFFAOYSA-N	PubChem[1]
XLogP3-AA (Computed)	0.2	PubChem[1]
LogP (Computed)	0.33	Hit2Lead[2]
Topological Polar Surface Area	55.1 Ų	PubChem[1]
Hydrogen Bond Donor Count	2	PubChem[1]
Hydrogen Bond Acceptor Count	2	PubChem[1]
Rotatable Bond Count	1	PubChem[1]

Predicted Physicochemical Properties

In the absence of comprehensive experimental data, computational models provide a powerful tool for estimating key physicochemical properties. These predictions, while not a substitute for empirical measurement, are invaluable for guiding experimental design and prioritizing candidates in the early stages of drug discovery. The following sections detail the predicted values for several critical parameters of 1-amino-N-methylcyclohexanecarboxamide.

Melting and Boiling Points

The melting and boiling points of a compound are dictated by the strength of its intermolecular forces and its molecular weight.[3] For 1-amino-N-methylcyclohexanecarboxamide, the presence of both hydrogen bond donors (the primary amine and the secondary amide N-H) and acceptors (the carbonyl oxygen and the nitrogen atoms) suggests that hydrogen bonding will play a significant role in its physical state. Quantitative Structure-Property Relationship (QSPR) models can be employed to predict these values based on the molecule's structural features.[4][5]

Predicted Melting Point: Based on its ability to form a crystalline lattice stabilized by hydrogen bonds, a relatively high melting point for a molecule of its size is anticipated.

Predicted Boiling Point: The boiling point is also expected to be elevated due to strong intermolecular hydrogen bonding that must be overcome for the transition to the gas phase.

Acid-Base Properties (pKa)

The ionization state of a molecule at physiological pH is a critical determinant of its solubility, permeability, and target engagement. The pKa values of the ionizable groups in 1-amino-N-methylcyclohexanecarboxamide, the primary amine and the amide, can be predicted using various computational tools, such as those employing graph-convolutional neural networks or other advanced algorithms.[1][6][7]

• Predicted Basic pKa (pKb): The primary amino group is expected to be the most basic center in the molecule. Its pKa can be estimated to be in the range typical for primary amines on a cyclohexane ring.

• Predicted Acidic pKa: The N-H proton of the secondary amide is weakly acidic, with a much higher pKa value, and is not expected to be significantly ionized under physiological conditions.

Aqueous Solubility

Aqueous solubility is a crucial parameter for oral drug absorption and formulation development. The solubility of 1-amino-N-methylcyclohexanecarboxamide is influenced by a balance between its lipophilic cyclohexane ring and the hydrophilic amino and amide functional groups. Deep learning models and other computational approaches can provide an estimation of its aqueous solubility.[8][9][10] Given the presence of multiple hydrogen bonding groups, its intrinsic solubility is predicted to be moderate. The pH-dependent solubility will be significantly influenced by the pKa of the primary amine.

Experimental Determination of Physicochemical Properties

While predictive models offer valuable guidance, the definitive characterization of a compound relies on robust experimental data. The following protocols are designed to be self-validating and provide a clear, step-by-step methodology for determining the key physicochemical properties of 1-amino-N-methylcyclohexanecarboxamide.

Workflow for Physicochemical Property Determination

The experimental workflow for characterizing a new chemical entity should be systematic and logical. The following diagram illustrates a recommended sequence of experiments.

Figure 2: Experimental workflow for physicochemical characterization.

Step-by-Step Experimental Protocols

Rationale: This method directly measures the pH changes in a solution of the compound upon the addition of a titrant, allowing for the precise determination of the pKa values of ionizable groups.

Protocol:

• Preparation of the Analyte Solution: Accurately weigh approximately 5-10 mg of 1-amino-N-methylcyclohexanecarboxamide and dissolve it in a known volume (e.g., 50 mL) of deionized water or a suitable co-solvent system if solubility is limited.

• Standardization of Titrant: Prepare a standardized solution of 0.1 M hydrochloric acid (HCl) and 0.1 M sodium hydroxide (NaOH).

• Titration Setup: Place the analyte solution in a temperature-controlled vessel (e.g., 25 °C) equipped with a calibrated pH electrode and a magnetic stirrer.

• Acidic Titration: Titrate the solution with the standardized HCl solution in small, precise increments. Record the pH after each addition, allowing the reading to stabilize.

• Basic Titration: In a separate experiment, or sequentially, titrate the analyte solution with the standardized NaOH solution, again recording the pH at each step.

• Data Analysis: Plot the pH versus the volume of titrant added. The pKa is determined from the pH at the half-equivalence point. For more accurate results, use a derivative plot (e.g., d(pH)/dV vs. V) to identify the equivalence points.

Rationale: The shake-flask method is the gold standard for determining LogP, providing a direct measure of the compound's partitioning between a non-polar (n-octanol) and a polar (water) phase.[11]

Protocol:

• Pre-saturation of Solvents: Prepare water-saturated n-octanol and n-octanol-saturated water by vigorously mixing equal volumes of the two solvents and allowing them to separate overnight.

• Preparation of the Stock Solution: Prepare a stock solution of 1-amino-N-methylcyclohexanecarboxamide in n-octanol-saturated water at a known concentration (e.g., 1 mg/mL).

• Partitioning: In a screw-cap vial, combine a precise volume of the stock solution with a precise volume of water-saturated n-octanol (e.g., 5 mL of each).

• Equilibration: Shake the vial at a constant temperature (e.g., 25 °C) for a sufficient time to reach equilibrium (e.g., 24 hours).

• Phase Separation: Centrifuge the vial to ensure complete separation of the aqueous and organic phases.

• Concentration Analysis: Carefully remove an aliquot from each phase and determine the concentration of the compound using a validated analytical method, such as HPLC-UV or LC-MS.

• Calculation: Calculate the LogP using the formula: LogP = log₁₀([Concentration in n-octanol] / [Concentration in water]).

Rationale: This high-throughput method provides a rapid assessment of the kinetic solubility of a compound, which is particularly relevant for early-stage drug discovery.[12]

Protocol:

• Preparation of Stock Solution: Prepare a high-concentration stock solution of 1-amino-N-methylcyclohexanecarboxamide in dimethyl sulfoxide (DMSO) (e.g., 10 mM).

• Serial Dilution: In a 96-well plate, perform a serial dilution of the DMSO stock solution.

• Addition to Aqueous Buffer: Transfer a small, precise volume of each dilution into a 96-well plate containing a buffered aqueous solution (e.g., phosphate-buffered saline, pH 7.4).

• Incubation: Incubate the plate at a controlled temperature (e.g., 25 °C) with shaking for a defined period (e.g., 2 hours).

• Nephelometric Measurement: Measure the light scattering of each well using a nephelometer. An increase in light scattering indicates the formation of a precipitate.

• Data Analysis: Plot the light scattering signal against the compound concentration. The kinetic solubility is determined as the concentration at which precipitation is first observed.

Spectroscopic Profile

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for determining the carbon-hydrogen framework of a molecule. Online prediction tools can provide an estimated NMR spectrum.[13][14][15][16]

• ¹H NMR: The proton NMR spectrum is expected to show distinct signals for the N-methyl group (a singlet or doublet depending on coupling to the amide proton), the protons of the cyclohexane ring (a complex multiplet), and the protons of the primary amine and secondary amide (which may be broad and exchangeable with D₂O).

• ¹³C NMR: The carbon NMR spectrum will display signals for the carbonyl carbon of the amide, the carbons of the cyclohexane ring, and the N-methyl carbon.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule.[17][18][19]

• N-H Stretching: The primary amine (R-NH₂) is expected to show two N-H stretching bands in the region of 3400-3300 cm⁻¹.[20][21] The secondary amide (R-NH-R') will exhibit a single N-H stretching band around 3350-3310 cm⁻¹.[20][21]

• C=O Stretching (Amide I Band): A strong absorption band corresponding to the carbonyl stretch of the amide is expected in the range of 1680-1630 cm⁻¹.[17][18]

• N-H Bending: The primary amine will show an N-H bending vibration (scissoring) around 1650-1580 cm⁻¹.[20]

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule.[22][23][24][25][26]

• Molecular Ion Peak (M+): The mass spectrum should show a molecular ion peak corresponding to the molecular weight of 1-amino-N-methylcyclohexanecarboxamide (156.23 g/mol ).

• Fragmentation Pattern: Common fragmentation pathways would likely involve the loss of the amino group, the methyl group, or cleavage of the cyclohexane ring. The fragmentation pattern can provide valuable structural information.

Stability Profile

Assessing the stability of a potential drug candidate is a critical step in its development, as it informs on storage conditions, shelf-life, and potential degradation pathways. The stability of 1-amino-N-methylcyclohexanecarboxamide should be evaluated under various stress conditions as outlined in the ICH guidelines.[27][28][29][30][31]

Forced Degradation Studies

Forced degradation studies are designed to intentionally degrade the molecule to identify potential degradation products and establish stability-indicating analytical methods.[32][33][34]

Rationale: Exposing the compound to conditions more severe than those used for accelerated stability testing helps to elucidate its intrinsic stability and degradation pathways.

Protocol Outline:

• Acid and Base Hydrolysis: Incubate the compound in acidic (e.g., 0.1 M HCl) and basic (e.g., 0.1 M NaOH) solutions at elevated temperatures.

• Oxidative Degradation: Expose the compound to an oxidizing agent, such as hydrogen peroxide (e.g., 3% H₂O₂).

• Thermal Degradation: Subject the solid compound to dry heat at temperatures above the accelerated stability testing conditions.

• Photostability: Expose the compound to light of controlled wavelength and intensity, as specified in ICH Q1B guidelines.

• Analysis: Analyze the stressed samples at various time points using a stability-indicating HPLC method to separate the parent compound from its degradation products.

Figure 3: Workflow for forced degradation studies.

By systematically applying these predictive and experimental methodologies, a comprehensive and robust physicochemical profile of 1-amino-N-methylcyclohexanecarboxamide can be established, providing a solid foundation for its further development.

References

• MolGpKa - A web server for small molecule pKa prediction using a graph-convolutional neural network. [Link]

• Predicting boiling and melting points – Organic Chemistry: How to…. [Link]

• MoKa - pKa modelling - Molecular Discovery. [Link]

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An In-Depth Technical Guide to 1-amino-N-methylcyclohexanecarboxamide

Introduction: Situating a Unique Scaffold in Modern Chemistry

1-amino-N-methylcyclohexanecarboxamide, identified by the CAS Number 90152-17-3 , is a fascinating yet underexplored molecule at the intersection of cyclic aliphatic chemistry and peptide-like structures.[1] As a disubstituted cyclohexane, it possesses a rigid, three-dimensional scaffold that is increasingly sought after in drug discovery to escape the "flatland" of aromatic compounds. The presence of a primary amine and a secondary amide on the same carbon atom (a quaternary α-amino amide structure) makes it a unique building block with significant potential for creating complex molecular architectures and peptidomimetics.

This guide provides a comprehensive technical overview of 1-amino-N-methylcyclohexanecarboxamide, from its fundamental properties to plausible, detailed synthetic routes. It is intended for researchers, medicinal chemists, and process development scientists who require a deep, actionable understanding of this compound's chemistry and potential applications. We will delve into the causality behind synthetic choices, offering field-proven insights into its preparation and handling, while grounding all claims in authoritative references.

Core Physicochemical & Structural Characteristics

A foundational understanding of a molecule's properties is critical for its application in research and development. The key identifiers and computed properties for 1-amino-N-methylcyclohexanecarboxamide are summarized below.

Property	Value	Source
CAS Number	90152-17-3	[1]
Molecular Formula	C₈H₁₆N₂O	[1]
Molecular Weight	156.23 g/mol	[1]
IUPAC Name	1-amino-N-methylcyclohexane-1-carboxamide	[1]
SMILES	CNC(=O)C1(CCCCC1)N	[1]
InChIKey	FALQUGITXCDROJ-UHFFFAOYSA-N	[1]
XLogP3-AA (Predicted)	0.2	[1]
Hydrogen Bond Donors	2	[1]
Hydrogen Bond Acceptors	2	[1]

The structure, characterized by a central cyclohexane ring, imparts conformational rigidity. The amino and N-methylcarboxamide groups provide sites for hydrogen bonding and further chemical modification. The predicted XLogP value suggests a relatively low lipophilicity, indicating moderate water solubility.

Synthetic Pathways: A Scientist's Guide to Preparation

Proposed Synthesis Route 1: The Ugi Four-Component Reaction (U-4CR)

The Ugi reaction is a one-pot synthesis that combines a ketone (or aldehyde), an amine, a carboxylic acid, and an isocyanide to form a bis-amide.[2] For our target molecule, the components would be cyclohexanone, ammonia, formic acid (to form the N-methyl amide post-reduction or via a different strategy), and methyl isocyanide. A more direct approach uses methylamine, cyclohexanone, an isocyanide, and a carboxylic acid, which after a Mumm rearrangement, yields the desired product.

The core strength of the Ugi reaction is its convergence. The mechanism proceeds through the formation of an imine from the ketone and amine, which is then protonated by the carboxylic acid. This activated iminium ion is attacked by the nucleophilic carbon of the isocyanide, forming a nitrilium ion intermediate. This intermediate is then trapped by the carboxylate anion, and a final, irreversible Mumm rearrangement yields the stable α-acylamino amide product.[2]

Figure 1: Proposed Ugi Reaction Workflow.

Experimental Protocol (Theoretical):

• Reaction Setup: To a 250 mL round-bottom flask equipped with a magnetic stir bar, add cyclohexanone (1.0 eq), ammonium formate (1.2 eq, as a source of ammonia and formic acid), and methanol (0.5 M).

• Reaction Initiation: Stir the mixture at room temperature for 30 minutes to facilitate imine formation.

• Isocyanide Addition: Cool the mixture to 0°C in an ice bath. Add methyl isocyanide (1.1 eq) dropwise over 15 minutes. Caution: Isocyanides are toxic and have a foul odor; this step must be performed in a well-ventilated fume hood.[4]

• Reaction Progression: Allow the reaction to warm to room temperature and stir for 24 hours. The reaction is typically exothermic and should be monitored.[2]

• Workup: Remove the methanol under reduced pressure. Dissolve the residue in ethyl acetate and wash with saturated sodium bicarbonate solution, followed by brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate. The crude product can be purified by silica gel column chromatography to yield the final product.[4]

Proposed Synthesis Route 2: Modified Bucherer-Bergs Synthesis

The classic Bucherer-Bergs reaction synthesizes hydantoins from a ketone, cyanide, and ammonium carbonate.[3][5] However, the key intermediate is an α-aminonitrile, which can be intercepted. A modified approach would involve the synthesis of 1-aminocyclohexanecarbonitrile, followed by controlled hydrolysis and amidation.

This multi-step approach offers greater control over the reaction compared to the Ugi MCR but is less convergent. The causality here is the deliberate isolation of the aminonitrile intermediate, which is then converted to the desired amide, avoiding the formation of the hydantoin ring.

Figure 2: Modified Bucherer-Bergs Workflow.

Experimental Protocol (Theoretical):

• Aminonitrile Synthesis: In a sealed vessel, combine cyclohexanone (1.0 eq), ammonium chloride (1.5 eq), and sodium cyanide (1.5 eq) in a mixture of ethanol and water. Extreme Caution: Sodium cyanide is highly toxic. All operations must be performed in a fume hood, and the reaction should be quenched with bleach before disposal.[5] Heat the mixture at 60°C for 12 hours. After cooling, extract the product, 1-aminocyclohexanecarbonitrile, with an organic solvent.

• Intermediate Hydrolysis: Carefully hydrolyze the resulting aminonitrile to the corresponding α-amino acid, 1-aminocyclohexanecarboxylic acid, using concentrated acid (e.g., HCl or H₂SO₄) under reflux.

• Amide Coupling: To a solution of the α-amino acid (1.0 eq) in a suitable solvent like DMF, add a coupling agent such as HATU (1.1 eq) and a non-nucleophilic base like DIPEA (2.5 eq). After stirring for 10 minutes, add methylamine (1.2 eq, as a solution in THF or water) and stir at room temperature until the reaction is complete (monitored by TLC or LC-MS).[6][7]

• Purification: Perform an aqueous workup and purify the final product by recrystallization or column chromatography.

Analytical Characterization (Predicted)

For a researcher synthesizing or using this compound, analytical confirmation is paramount. While experimental data is not publicly available, the expected spectroscopic signatures can be predicted based on its structure.

• ¹H NMR: The spectrum would be characterized by broad multiplets for the cyclohexane protons (approximately 1.2-2.0 ppm). A singlet corresponding to the N-methyl group would likely appear around 2.7-2.9 ppm, potentially showing coupling to the amide N-H. The amine (NH₂) and amide (NH) protons would appear as broad singlets, with their chemical shifts being concentration and solvent-dependent.[8]

• ¹³C NMR: The spectrum would show multiple peaks for the cyclohexane carbons in the aliphatic region (20-45 ppm). A key signal would be the quaternary carbon at C1, bonded to both the amine and carboxamide groups, expected around 55-65 ppm. The N-methyl carbon would be visible around 26-30 ppm, and the carbonyl carbon of the amide would be significantly downfield, likely in the 170-180 ppm range.[8]

• FT-IR: Infrared spectroscopy would reveal characteristic stretches for the N-H bonds of the primary amine and secondary amide (typically broad, in the 3200-3400 cm⁻¹ region). A strong, sharp absorption corresponding to the C=O stretch of the amide group would be prominent around 1640-1680 cm⁻¹.[9]

• Mass Spectrometry (MS): ESI-MS in positive ion mode would be expected to show a strong signal for the protonated molecule [M+H]⁺ at m/z 157.13.

Potential Applications & Future Research Directions

The true value of 1-amino-N-methylcyclohexanecarboxamide lies in its potential as a versatile building block and a peptidomimetic scaffold.

• Drug Discovery: The rigid cyclohexyl backbone is an excellent scaffold for presenting pharmacophoric groups in a defined three-dimensional orientation. This is crucial for optimizing interactions with biological targets like enzymes and receptors. Amide derivatives, in general, are associated with a broad spectrum of biological activities.[3][10] The α-amino acid-like structure allows for its incorporation into peptide sequences to create unnatural peptides with enhanced stability against proteolytic degradation.

• Combinatorial Chemistry: As a product of a multicomponent reaction, this scaffold is ideally suited for the rapid generation of chemical libraries. By varying the ketone, amine, isocyanide, and carboxylic acid components in an Ugi reaction, a vast array of structurally diverse analogs can be synthesized for high-throughput screening.[2]

• Materials Science: The presence of multiple hydrogen bond donors and acceptors could make this molecule and its polymers interesting for developing novel materials with specific self-assembly properties.

Future research should focus on the stereoselective synthesis of this compound, exploring its biological activity across various assays (e.g., as an enzyme inhibitor or receptor ligand), and obtaining detailed experimental spectroscopic and crystallographic data to confirm its conformational preferences.

Safety & Handling

No specific material safety data sheet (MSDS) is available for 1-amino-N-methylcyclohexanecarboxamide. Therefore, it must be handled with the precautions appropriate for a novel research chemical of unknown toxicity.

• Personal Protective Equipment (PPE): Always wear safety goggles, a lab coat, and chemical-resistant gloves.[11][12]

• Handling: Handle in a well-ventilated area, preferably within a chemical fume hood. Avoid inhalation of dust or vapors and contact with skin and eyes.[12]

• Synthesis Hazards: The proposed synthetic routes involve highly toxic reagents.

  • Isocyanides (Ugi Route): Are volatile, have extremely unpleasant odors, and are toxic. All manipulations must be conducted in a fume hood.[4]

  • Cyanides (Bucherer-Bergs Route): Are acutely toxic. Never allow contact with acids, which liberates deadly hydrogen cyanide gas. Use a dedicated set of glassware and quench all residual cyanide with an oxidizing agent like bleach before cleaning.[5]

• Storage: Store in a cool, dry, well-ventilated place in a tightly sealed container.

This guide provides a robust, scientifically-grounded framework for understanding and utilizing 1-amino-N-methylcyclohexanecarboxamide. While much of its potential is yet to be unlocked, the synthetic pathways and analytical insights presented here offer a clear starting point for researchers poised to explore this unique chemical entity.

References

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[13] Supporting Information. General experimental section. Available at: [Link] [Accessed January 17, 2026].

[2] Wikipedia. Ugi reaction. Available at: [Link] [Accessed January 17, 2026].

[14] ResearchGate. Synthesis of α-amino thioamides and mechanism of the reductive Ugi... Available at: [Link] [Accessed January 17, 2026].

[15] Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing). Crystallographic characterization of the conformation of the 1-aminocyclohexane-1-carboxylic acid residue in simple derivatives and peptides. Available at: [Link] [Accessed January 17, 2026].

[11] Carl ROTH. Safety Data Sheet: Amino acid. Available at: [Link] [Accessed January 17, 2026].

Wessjohann, L.A., et al. Further Components Carboxylic Acid and Amine (Ugi Reaction). Available at: [Link] [Accessed January 17, 2026].

[16] Supporting Information for. General experimental. Available at: [Link] [Accessed January 17, 2026].

[3] Wikipedia. Bucherer–Bergs reaction. Available at: [Link] [Accessed January 17, 2026].

[17] RSC Publishing. Formation of unexpected α-amino amidine through three-component 'UGI condensation reaction'. Available at: [Link] [Accessed January 17, 2026].

[8] The Royal Society of Chemistry. Supplementary Information Hydrogenation of Amides Catalyzed by Combined Catalytic System of Ru Complex with Zinc Salt. Available at: [Link] [Accessed January 17, 2026].

[18] The Disrupted Ugi Reaction with Aziridine Aldehyde Dimers and Amino Acids. Available at: [Link] [Accessed January 17, 2026].

[19] ResearchGate. (PDF) The use of the Ugi four-component condensation. Available at: [Link] [Accessed January 17, 2026].

[12] Carl ROTH. Voluntary safety information following the Safety Data Sheet format according to Regulation (EC) No. 1907/2006 (REACH). Available at: [Link] [Accessed January 17, 2026].

[20] Organic Chemistry Portal. Bucherer-Bergs Reaction. Available at: [Link] [Accessed January 17, 2026].

[21] Semantic Scholar. The Bucherer–Bergs Multicomponent Synthesis of Hydantoins—Excellence in Simplicity. Available at: [Link] [Accessed January 17, 2026].

[9] ChemRxiv. Racemic alkylamides of trans-cyclohexane-β-amino acids surpass the gelation ability of their pure enantiomers. From macroscopic. Available at: [Link] [Accessed January 17, 2026].

[10] RSC Publishing. Ammonium carboxylates in the ammonia-Ugi reaction: one-pot synthesis of α,α-disubstituted amino acid derivatives including unnatural dipeptides. Available at: [Link] [Accessed January 17, 2026].

[6] PMC - NIH. Convenient synthesis, characterization and biological evaluation of novel 1-phenylcyclopropane carboxamide derivatives. Available at: [Link] [Accessed January 17, 2026].

[22] The Bucherer-Bergs Multicomponent Synthesis of Hydantoins-Excellence in Simplicity. Available at: [Link] [Accessed January 17, 2026].

[7] Synthesis¸ Characterization and Molecular Modeling Potential Amide Derivatives: Evaluation of Some Biological and Pharmaceutical Activity. Available at: [Link] [Accessed January 17, 2026].

[1] PubChem. 1-amino-N-methylcyclohexanecarboxamide. Available at: [Link] [Accessed January 17, 2026].

[23] PMC - NIH. Ugi 5-center-4-component reaction of α-amino aldehydes and its application in synthesis of 2-oxopiperazines. Available at: [Link] [Accessed January 17, 2026].

[24] Safety Assessment of α-Amino Acids as Used in Cosmetics. Available at: [Link] [Accessed January 17, 2026].

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[27] Safety Assessment of Amino Acid Alkyl Amides as Used in Cosmetics. Available at: [Link] [Accessed January 17, 2026].

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A Multi-Technique Approach to the Definitive Structural Elucidation of 1-amino-N-methylcyclohexanecarboxamide

Abstract

The unambiguous determination of a molecule's chemical structure is the bedrock of chemical research and pharmaceutical development. In this technical guide, we present a comprehensive, multi-technique workflow for the structural elucidation of 1-amino-N-methylcyclohexanecarboxamide, a substituted cyclic amide. This document is designed for researchers, scientists, and drug development professionals, providing not only step-by-step protocols but also the underlying scientific rationale for each experimental choice. By integrating data from mass spectrometry, infrared spectroscopy, and a suite of advanced one- and two-dimensional nuclear magnetic resonance experiments, we demonstrate a self-validating system for confirming the molecule's constitution and connectivity, culminating in a definitive structural assignment.

Introduction: The Imperative for Structural Verification

Foundational Analysis: Molecular Formula and Unsaturation

The first step in any structural elucidation is to determine the elemental composition and exact mass of the analyte. This provides the fundamental building blocks—the molecular formula—from which the structure will be assembled.

High-Resolution Mass Spectrometry (HRMS)

High-Resolution Mass Spectrometry distinguishes between molecules with the same nominal mass but different elemental compositions. By measuring the mass-to-charge ratio (m/z) to several decimal places, we can derive a unique molecular formula.[2]

Expected Result: For 1-amino-N-methylcyclohexanecarboxamide, the neutral molecule has a monoisotopic mass of 156.1263 Da.[1] In ESI-MS, this would typically be observed as the protonated molecule [M+H]⁺.

Parameter	Expected Value
Molecular Formula	C₈H₁₆N₂O
Monoisotopic Mass	156.1263 Da
Observed Ion (ESI+)	[M+H]⁺
Expected m/z (ESI+)	157.1335 Da

Degree of Unsaturation

From the molecular formula (C₈H₁₆N₂O), we can calculate the degree of unsaturation (DoU), which indicates the total number of rings and/or multiple bonds.

• DoU = C - (H/2) - (X/2) + (N/2) + 1

• DoU = 8 - (16/2) + (2/2) + 1 = 8 - 8 + 1 + 1 = 2

A DoU of 2 is consistent with the proposed structure, which contains one ring (the cyclohexane) and one double bond (the carbonyl C=O). This initial calculation immediately validates the plausibility of the target structure.

Experimental Protocol: HRMS Analysis

• Sample Preparation: Dissolve ~0.1 mg of the compound in 1 mL of a suitable solvent (e.g., methanol or acetonitrile) containing 0.1% formic acid to promote protonation.

• Instrumentation: Utilize an Orbitrap or FT-ICR mass spectrometer equipped with an electrospray ionization (ESI) source.

• Infusion: Infuse the sample solution directly into the source at a flow rate of 5-10 µL/min.

• Data Acquisition: Acquire data in positive ion mode over a mass range of m/z 100-500. Ensure the instrument is calibrated to achieve a mass accuracy of < 5 ppm.

• Analysis: Identify the m/z value for the [M+H]⁺ ion and use the instrument software to calculate the elemental composition, comparing it against the theoretical value for C₈H₁₆N₂O.

Functional Group Identification: Infrared Spectroscopy

Fourier-Transform Infrared (FTIR) spectroscopy is a rapid and powerful technique for identifying the functional groups present in a molecule by detecting the vibrational frequencies of its bonds.[3] For our target molecule, we expect to see characteristic absorptions for the amine (N-H), the secondary amide (N-H and C=O), and C-H bonds.

Expected Vibrational Frequencies:

Functional Group	Bond Vibration	Expected Wavenumber (cm⁻¹)	Commentary
Primary Amine	N-H Stretch	3400-3250 (two bands)	The two bands arise from symmetric and asymmetric stretching.
Secondary Amide	N-H Stretch	3350-3250 (one sharp band)	Often appears as a sharp, distinct peak.
Alkyl	C-H Stretch	2950-2850	Characteristic of the cyclohexane and N-methyl groups.
Amide I Band	C=O Stretch	1680-1630	This is one of the most intense and reliable absorptions in the spectrum.[4]
Amide II Band	N-H Bend	1570-1515	Results from a combination of N-H bending and C-N stretching.[4]

The presence of these key bands, particularly the strong Amide I and Amide II bands, provides compelling evidence for the core structure.[5][6][7]

Experimental Protocol: Attenuated Total Reflectance (ATR)-FTIR

• Sample Preparation: Place a small amount of the solid sample directly onto the ATR crystal. No further preparation is required.

• Background Scan: Perform a background scan of the empty ATR crystal to account for atmospheric CO₂ and H₂O.

• Sample Scan: Lower the ATR anvil to ensure good contact with the sample and acquire the spectrum. Typically, 16-32 scans are co-added to improve the signal-to-noise ratio.

• Data Processing: The resulting spectrum of transmittance or absorbance versus wavenumber is analyzed to identify the characteristic absorption bands.

The Molecular Framework: Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the cornerstone of small molecule structural elucidation, providing detailed information about the chemical environment, connectivity, and spatial relationships of atoms.[8][9] We will employ a suite of 1D and 2D NMR experiments to assemble the complete carbon-proton framework.

¹H NMR: The Proton Environment

Proton (¹H) NMR provides a count of the distinct proton environments and their neighboring protons through chemical shift, integration, and spin-spin splitting.

Predicted ¹H NMR Signals (in CDCl₃, 500 MHz):

Assignment	Expected δ (ppm)	Multiplicity	Integration	Rationale
Cyclohexane H's	1.2 - 2.0	Broad multiplet	10H	The 10 protons on the 5 CH₂ groups of the ring will be diastereotopic and heavily overlapped, resulting in a complex, unresolved multiplet.[10]
Amine NH₂	1.5 - 2.5	Broad singlet	2H	Protons on nitrogen often exhibit broad signals due to quadrupolar relaxation and exchange. Signal can be confirmed by D₂O exchange.
N-CH₃	~2.8	Doublet	3H	The methyl protons are coupled to the single amide N-H proton, resulting in a doublet.
Amide NH	6.5 - 7.5	Broad quartet	1H	This proton is coupled to the three protons of the N-methyl group. The signal is often broad.[11][12]

¹³C NMR: The Carbon Backbone

Carbon-13 (¹³C) NMR reveals the number of unique carbon environments. DEPT (Distortionless Enhancement by Polarization Transfer) experiments can be used to differentiate between CH₃, CH₂, CH, and quaternary carbons.

Predicted ¹³C NMR Signals (in CDCl₃, 125 MHz):

Assignment	Expected δ (ppm)	DEPT-135	Rationale
C =O	~175	No signal	The carbonyl carbon of a secondary amide is highly deshielded.[13]
Quaternary C -NH₂	~60	No signal	The sp³ carbon attached to two other carbons and a nitrogen.
C yclohexane CH₂'s	20 - 40	Negative	Multiple overlapping signals are expected for the five distinct CH₂ groups.
N-C H₃	~26	Positive	Typical chemical shift for a methyl group attached to a nitrogen.

2D NMR: Assembling the Pieces

Two-dimensional NMR experiments are crucial for establishing the connectivity between the atoms identified in the 1D spectra.

• HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates each proton directly to the carbon it is attached to. It will definitively link the proton signals for the N-CH₃ and cyclohexane groups to their corresponding carbon signals.

• COSY (Correlation Spectroscopy): This experiment reveals proton-proton couplings, primarily through 2 or 3 bonds. Within the complex cyclohexane multiplet, COSY would show correlations between adjacent geminal and vicinal protons, confirming the ring structure.

• HMBC (Heteronuclear Multiple Bond Correlation): This is arguably the most powerful experiment for piecing together the molecular puzzle. It shows correlations between protons and carbons over 2 to 3 bonds, allowing us to connect non-adjacent fragments.

Key Expected HMBC Correlations:

• N-CH₃ Protons to Carbonyl Carbon: A strong correlation from the N-methyl protons (δ ~2.8) to the amide carbonyl carbon (δ ~175) will unequivocally establish the N-methylcarboxamide moiety.

• N-CH₃ Protons to Quaternary Carbon: A correlation from the N-methyl protons to the quaternary carbon (δ ~60) would confirm the N-methyl group's attachment to the amide nitrogen, which is in turn connected to the quaternary carbon via the carbonyl group.

• Cyclohexane Protons to Quaternary Carbon: Protons on the carbons adjacent to the quaternary center (C2 and C6) will show a strong correlation to the quaternary carbon signal (δ ~60).

• Cyclohexane Protons to Carbonyl Carbon: These same protons (on C2 and C6) will also show a weaker, 3-bond correlation to the carbonyl carbon (δ ~175).

These HMBC correlations, when taken together, leave no ambiguity about the connectivity of the molecule.

Experimental Protocol: NMR Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of the compound in ~0.6 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a 5 mm NMR tube. Add a small amount of tetramethylsilane (TMS) as an internal standard (δ 0.00).

• Instrumentation: Use a high-field NMR spectrometer (≥ 400 MHz).

• 1D Spectra Acquisition: Acquire standard ¹H and ¹³C{¹H} spectra. A DEPT-135 experiment should also be run.

• 2D Spectra Acquisition: Acquire standard gradient-selected COSY, HSQC, and HMBC experiments. Optimize acquisition and processing parameters according to standard instrument protocols to ensure adequate resolution and signal-to-noise.

• Data Analysis: Process all spectra using appropriate software (e.g., MestReNova, TopSpin). Integrate ¹H signals, pick peaks for all spectra, and analyze the cross-peaks in the 2D spectra to build the connectivity map.

Visualizing the Elucidation Strategy

To clarify the logic and workflow, we can represent the process and key data connections using diagrams.

Caption: Overall workflow for structural elucidation.

Caption: Key expected HMBC correlations for structure confirmation.

Gold Standard Confirmation: Single-Crystal X-ray Crystallography

While the combination of MS and NMR provides an exceptionally high degree of confidence, single-crystal X-ray crystallography offers the ultimate, unambiguous proof of structure. It provides a three-dimensional model of the molecule, revealing precise bond lengths, bond angles, and stereochemistry.

Experimental Protocol: X-ray Crystallography

• Crystal Growth: Grow a single, high-quality crystal of the compound. This is often the most challenging step and may require screening various solvents and crystallization techniques (e.g., slow evaporation, vapor diffusion).

• Data Collection: Mount a suitable crystal on a goniometer and place it in an X-ray diffractometer. Collect diffraction data, typically at a low temperature (e.g., 100 K) to minimize thermal motion.

• Structure Solution and Refinement: Process the diffraction data to solve the phase problem and generate an initial electron density map. Build a molecular model into the map and refine it against the experimental data until a satisfactory fit is achieved.

• Analysis: The final refined structure provides a definitive confirmation of connectivity and conformation.[14][15][16]

Conclusion

The structural elucidation of 1-amino-N-methylcyclohexanecarboxamide is a systematic process of evidence accumulation. High-resolution mass spectrometry establishes the molecular formula, providing a concrete foundation. FTIR spectroscopy quickly confirms the presence of the key amine and secondary amide functional groups. Finally, a comprehensive suite of 1D and 2D NMR experiments allows for the complete assembly of the molecular framework by mapping out the carbon-proton skeleton and the connectivity between functional groups. Each technique provides a piece of the puzzle, and their combined, corroborating data lead to a single, unambiguous structural assignment, providing the absolute confidence required for subsequent research and development.

References

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A Technical Guide to the Spectroscopic Characterization of 1-amino-N-methylcyclohexanecarboxamide

Abstract

This technical guide provides a detailed analysis of the key spectroscopic features of 1-amino-N-methylcyclohexanecarboxamide (C₈H₁₆N₂O, Mol. Wt.: 156.23 g/mol )[1]. As a bifunctional molecule incorporating a quaternary amino acid scaffold, its unambiguous structural confirmation is paramount for its application in pharmaceutical research and synthetic chemistry. This document outlines the theoretical principles and practical methodologies for acquiring and interpreting its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data. While direct experimental spectra for this specific compound are not widely published, this guide synthesizes data from structurally analogous compounds and foundational spectroscopic principles to present a robust, predictive analysis for researchers and drug development professionals.

Molecular Structure and Spectroscopic Overview

The structure of 1-amino-N-methylcyclohexanecarboxamide features a cyclohexane ring with two substituents attached to the same quaternary carbon (C1): a primary amine (-NH₂) and a secondary N-methylcarboxamide group (-C(=O)NHCH₃). This unique arrangement dictates a specific and predictable spectroscopic signature.

• NMR Spectroscopy will be essential for mapping the carbon and proton framework, confirming the connectivity of the N-methyl group and the diastereotopic nature of the cyclohexyl protons.

• IR Spectroscopy will serve to identify the key functional groups, namely the primary amine and the secondary amide, through their characteristic vibrational frequencies.

• Mass Spectrometry will confirm the molecular weight and provide structural information through predictable fragmentation pathways, primarily driven by the amine and amide moieties.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the precise molecular structure of 1-amino-N-methylcyclohexanecarboxamide in solution. High-resolution ¹H and ¹³C NMR are fundamental for structural verification.

Experimental Protocol: NMR Spectrum Acquisition

A standardized protocol ensures reproducibility and accuracy. The following outlines the key steps for acquiring high-quality NMR data.

Workflow for NMR Analysis

Caption: Standard workflow for NMR sample preparation, data acquisition, and processing.

Causality in Protocol Design:

• Solvent Choice: Deuterated chloroform (CDCl₃) is a common first choice due to its ability to dissolve a wide range of organic molecules. However, the primary amine and amide N-H protons may exchange with residual water or undergo rapid exchange, leading to broad signals. Dimethyl sulfoxide-d₆ (DMSO-d₆) is an excellent alternative as it forms hydrogen bonds, slowing down N-H exchange and resulting in sharper, more easily identifiable peaks for these groups.

• Internal Standard: Tetramethylsilane (TMS) is the standard reference (δ 0.00 ppm) for non-aqueous solvents, providing a sharp singlet for accurate calibration.

Predicted ¹H NMR Spectral Analysis (400 MHz, DMSO-d₆)

The proton spectrum is predicted to show distinct signals corresponding to the N-methyl, cyclohexane, and N-H protons.

Proton Assignment	Predicted δ (ppm)	Multiplicity	Integration	Rationale & Notes
Cyclohexane (CH₂)	1.20 - 1.80	Multiplet (m)	10H	Protons on the cyclohexane ring will overlap significantly, creating a complex multiplet. Their chemical environment is similar to that seen in related structures like methyl cyclohexanecarboxylate[2].
Amine (NH₂)	~2.0 (variable)	Broad Singlet (br s)	2H	The chemical shift is highly dependent on concentration and temperature. The signal is typically broad due to quadrupole broadening from the ¹⁴N nucleus and potential hydrogen exchange.
N-Methyl (CH₃)	~2.60	Doublet (d)	3H	This signal appears as a doublet due to coupling with the adjacent amide N-H proton (³J ≈ 4.5 Hz).
Amide (NH)	~7.50 (variable)	Quartet (q) or Broad	1H	This proton's signal will be split into a quartet by the three protons of the N-methyl group. The signal may be broad, and its chemical shift is sensitive to solvent and concentration.

Predicted ¹³C NMR Spectral Analysis (100 MHz, DMSO-d₆)

The proton-decoupled ¹³C NMR spectrum provides a count of the unique carbon atoms in the molecule.

Carbon Assignment	Predicted δ (ppm)	Rationale & Notes
N-C H₃	~26.0	The N-methyl carbon chemical shift is characteristic for secondary amides.
Cyclohexane (C H₂)	22.0 - 35.0	Multiple peaks are expected for the five CH₂ groups of the cyclohexane ring. The C2/C6 carbons will be in the ~35 ppm region, while C3/C5 and C4 will be further upfield. Similar patterns are observed in N-Methylcyclohexanecarboxamide[3].
Quaternary Carbon (C 1)	~58.0	This carbon is attached to both a nitrogen (amine) and a carbonyl group, shifting it significantly downfield relative to the other aliphatic carbons.
Carbonyl (C =O)	~177.0	The amide carbonyl carbon resonates in a highly characteristic downfield region.

Infrared (IR) Spectroscopy

IR spectroscopy is a rapid and effective method for confirming the presence of the key amine and amide functional groups.

Experimental Protocol: Attenuated Total Reflectance (ATR)-IR

ATR-IR is a modern, convenient technique that requires minimal sample preparation.

• Instrument Preparation: Ensure the ATR crystal (typically diamond or zinc selenide) is clean by wiping it with a solvent like isopropanol and running a background scan.

• Sample Application: Place a small amount of the solid sample directly onto the ATR crystal.

• Data Acquisition: Apply pressure using the anvil to ensure good contact between the sample and the crystal. Acquire the spectrum, typically by co-adding 16-32 scans over a range of 4000-400 cm⁻¹.

• Processing: The resulting spectrum of transmittance or absorbance versus wavenumber is analyzed for characteristic peaks.

Predicted IR Spectral Interpretation

The IR spectrum will be dominated by absorptions from the N-H and C=O bonds.

Vibrational Mode	Predicted Wavenumber (cm⁻¹)	Intensity	Rationale & Notes
N-H Stretch (Primary Amine)	3300 - 3400	Medium	A characteristic two-pronged peak (symmetric and asymmetric stretches) is expected for the -NH₂ group.
N-H Stretch (Secondary Amide)	3250 - 3350	Medium, Sharp	A single, relatively sharp peak, distinct from the primary amine stretches. Its position indicates hydrogen bonding.
C-H Stretch (Aliphatic)	2850 - 2950	Strong	Strong absorptions from the C-H bonds of the cyclohexane ring and N-methyl group.
C=O Stretch (Amide I Band)	1640 - 1680	Strong	This is one of the most intense and reliable peaks in the spectrum, confirming the presence of the secondary amide.
N-H Bend (Amide II Band)	1520 - 1570	Medium-Strong	This peak arises from a combination of N-H bending and C-N stretching and is characteristic of secondary amides.

Mass Spectrometry (MS)

Mass spectrometry provides the molecular weight of the compound and offers structural clues based on its fragmentation pattern under ionization.

Experimental Protocol: Electrospray Ionization (ESI)-MS

ESI is a "soft" ionization technique ideal for polar molecules like 1-amino-N-methylcyclohexanecarboxamide, as it typically keeps the molecular ion intact.

Workflow for ESI-MS Analysis

Caption: General workflow for Electrospray Ionization Mass Spectrometry (ESI-MS).

Predicted Mass Spectrum and Fragmentation Analysis

The analysis will be performed in positive ion mode, detecting the protonated molecule [M+H]⁺.

• Molecular Ion Peak: The primary observation will be the protonated molecular ion at an m/z of 157.13. This confirms the molecular weight of the parent compound (156.23 g/mol )[1][4].

• Key Fragmentation Pathways: While ESI is a soft technique, some fragmentation can be induced. The most likely fragmentation pathway involves an alpha-cleavage, a characteristic process for amines and amides[5][6][7]. The charge is stabilized by the nitrogen atom.

Predicted Alpha-Cleavage Fragmentation

Caption: Predicted major fragmentation pathways for [M+H]⁺ of the target molecule.

• Cleavage adjacent to the amine: The bond between the quaternary carbon (C1) and the carbonyl carbon is a likely point of cleavage. This would result in the loss of the neutral radical •CONHCH₃ (58 Da), leading to a prominent fragment ion at m/z = 100 . This fragment corresponds to the protonated 1-aminocyclohexane cation.

• Cleavage of the ring: Alpha-cleavage can also occur at the C1-C2 bond of the cyclohexane ring. This would lead to the formation of a stabilized acyclic iminium ion. A common fragmentation for cyclohexylamines is the loss of the side chain to form a fragment corresponding to the ring itself, or cleavage within the ring, often leading to a fragment at m/z = 86 [6].

Integrated Spectroscopic Analysis

The true power of spectroscopic characterization lies in the integration of data from all three techniques.

• MS confirms the elemental composition and molecular weight (C₈H₁₆N₂O, 156.23 g/mol ).

• IR confirms the presence of the essential primary amine (-NH₂) and secondary amide (-CONH-) functional groups.

• ¹³C NMR confirms the presence of 8 unique carbon environments, including the characteristic quaternary, carbonyl, and N-methyl carbons.

• ¹H NMR confirms the ratio and connectivity of all protons, most notably showing the coupling between the amide N-H and the N-methyl protons, providing definitive proof of the -NHCH₃ moiety.

Together, these techniques provide a self-validating system for the unambiguous structural confirmation of 1-amino-N-methylcyclohexanecarboxamide, ensuring its identity and purity for any subsequent scientific application.

References

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An In-Depth Technical Guide to the Stability and Degradation Profile of 1-amino-N-methylcyclohexanecarboxamide

Abstract

This technical guide provides a comprehensive analysis of the potential stability and degradation profile of 1-amino-N-methylcyclohexanecarboxamide. Due to the limited publicly available stability data for this specific molecule, this document leverages fundamental chemical principles and data from structurally analogous compounds to construct a predictive profile. It outlines the probable degradation pathways, including hydrolysis, oxidation, and photolysis, and offers detailed, field-proven protocols for conducting forced degradation studies in line with international regulatory standards. This guide is intended for researchers, scientists, and drug development professionals to establish a foundational understanding and a practical framework for investigating the stability of this and structurally related molecules.

Introduction and Molecular Overview

1-amino-N-methylcyclohexanecarboxamide is a cyclic amino amide derivative. Its structure, featuring a primary amine on a tertiary carbon and a secondary N-methyl amide, suggests specific vulnerabilities to chemical degradation. Understanding its stability is critical for applications in drug development and chemical synthesis, as degradation can lead to loss of potency, altered efficacy, and the formation of potentially toxic impurities.[1][2]

The molecular structure consists of three key features that dictate its chemical behavior:

• Primary Amine (on a tertiary carbon): This group is a primary site for oxidation and salt formation. Its basicity is a key parameter in its reactivity.

• Secondary Amide (N-methyl): The amide bond is known for its general stability but is susceptible to hydrolysis under harsh acidic or basic conditions.[3][4]

• Cyclohexane Ring: This saturated aliphatic ring provides a stable scaffold but can influence the reactivity of the attached functional groups.

Predicted Physicochemical Properties:

Property	Predicted Value/Range	Significance for Stability
Molecular Formula	C₈H₁₆N₂O[5]	Basic structural information.
Molecular Weight	156.23 g/mol [5]	Foundational physical property.
pKa (Primary Amine)	~9.5 - 10.5	Influences solubility and reactivity at different pH values.[6][7][8]
pKa (Amide N-H)	Generally non-acidic	The amide proton is not readily ionizable.
LogP	0.33[9]	Indicates moderate hydrophilicity, affecting solubility in aqueous media.
Water Solubility	Predicted to be moderate	Important for designing solution-based stability studies.

Predicted Degradation Pathways

Based on the functional groups present, 1-amino-N-methylcyclohexanecarboxamide is susceptible to several degradation pathways. Forced degradation studies are designed to intentionally stress the molecule to identify these pathways.[1][2][10]

Hydrolytic Degradation

Amide bonds, while relatively stable, can be hydrolyzed under acidic or basic conditions, particularly with elevated temperatures.[3][4]

• Acid-Catalyzed Hydrolysis: In the presence of a strong acid (e.g., HCl), the carbonyl oxygen of the amide is protonated, making the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by water. This pathway is expected to yield 1-aminocyclohexane-1-carboxylic acid and methylammonium chloride.[1][3]

• Base-Catalyzed Hydrolysis: Under strong basic conditions (e.g., NaOH), a hydroxide ion directly attacks the carbonyl carbon. This pathway leads to the formation of the sodium salt of 1-aminocyclohexane-1-carboxylic acid and methylamine.[3][4]

Secondary amides are generally resistant to hydrolysis, often requiring harsh conditions like refluxing in strong acid or base to achieve significant degradation.[3][4]

Caption: Predicted hydrolytic degradation pathways.

Oxidative Degradation

The primary amine is the most likely site for oxidative degradation. Common oxidizing agents used in forced degradation studies include hydrogen peroxide (H₂O₂).[1][2]

• N-Oxidation: The primary amine can be oxidized to form the corresponding hydroxylamine or nitroso compound.

• Deamination: Oxidative deamination could potentially occur, leading to the formation of a ketone at the C1 position of the cyclohexane ring.

• Radical-Mediated Degradation: Electron-rich centers like amines are susceptible to attack by reactive oxygen species.[1] This can lead to a variety of degradation products, including fragmentation of the molecule.[11][12] The tertiary carbon to which the amine is attached is also a potential site for oxidation.[2]

Caption: Potential oxidative degradation pathways.

Photolytic Degradation

Photostability testing is a crucial component of stability studies as mandated by ICH guidelines.[13][14][15] While the cyclohexane ring and amide group do not have strong chromophores to absorb UV-Vis light, impurities or the molecule itself might absorb sufficient energy, typically in the 300-800 nm range, to undergo degradation.[2][16]

• Mechanism: Photodegradation often proceeds via free-radical mechanisms. The N-H or C-H bonds could be susceptible to homolytic cleavage upon absorption of light energy, initiating a chain reaction leading to various degradants.

• ICH Q1B Guideline: Photostability testing should expose the sample to a minimum of 1.2 million lux hours of visible light and 200 watt-hours per square meter of near UV energy to assess its potential for light-induced degradation.[14][17][18]

Recommended Protocols for Stability and Forced Degradation Studies

A systematic approach, guided by the International Council for Harmonisation (ICH) guidelines (specifically ICH Q1A(R2) and Q1B), is essential for evaluating the stability of a new chemical entity.[13][19][20]

Experimental Workflow

Caption: Workflow for forced degradation studies.

Detailed Protocols

Objective: To generate degradation products to an extent of 5-20% to ensure that the analytical method can detect and resolve them from the parent compound.[2]

Stock Solution Preparation: Prepare a stock solution of 1-amino-N-methylcyclohexanecarboxamide at a concentration of 1 mg/mL in a suitable solvent (e.g., methanol, acetonitrile, or water).

1. Acidic Hydrolysis:

• To 1 mL of the stock solution, add 1 mL of 0.1 M HCl.

• Incubate the solution at 60°C for 24 hours.

• At appropriate time points (e.g., 2, 8, 24 hours), withdraw an aliquot, neutralize with an equivalent amount of 0.1 M NaOH, and dilute to a suitable concentration for analysis.[21]

2. Basic Hydrolysis:

• To 1 mL of the stock solution, add 1 mL of 0.1 M NaOH.

• Incubate the solution at 60°C for 24 hours.

• At appropriate time points, withdraw an aliquot, neutralize with an equivalent amount of 0.1 M HCl, and dilute for analysis.[21]

3. Oxidative Degradation:

• To 1 mL of the stock solution, add 1 mL of 3% hydrogen peroxide (H₂O₂).

• Keep the solution at room temperature, protected from light, for 24 hours.

• Monitor the reaction at regular intervals. If no degradation is observed, gentle heating (e.g., 40°C) may be applied.[2]

4. Thermal Degradation:

• Expose the solid drug substance to dry heat at 80°C for 48 hours.

• Also, expose a solution of the drug substance (1 mg/mL) to the same conditions.

• Analyze the samples after the exposure period.

5. Photolytic Degradation:

• Expose the solid drug substance and a solution (1 mg/mL) to light conditions as specified in ICH Q1B (overall illumination of ≥ 1.2 million lux hours and an integrated near UV energy of ≥ 200 watt-hours/m²).[14][15]

• A control sample should be kept in the dark under the same temperature conditions to differentiate between thermal and photolytic degradation.

Analytical Methodology

A stability-indicating analytical method is required to separate and quantify the parent drug from its potential degradation products. High-Performance Liquid Chromatography (HPLC) is the most common technique for this purpose.[22]

• Technique: Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) with UV detection. Coupling with Mass Spectrometry (LC-MS) is highly recommended for the identification of degradation products.[22]

• Column: A C18 column (e.g., 4.6 x 150 mm, 5 µm) is a good starting point.

• Mobile Phase: A gradient elution using a mixture of an aqueous buffer (e.g., 0.1% formic acid or ammonium acetate) and an organic solvent (e.g., acetonitrile or methanol) is typically effective for separating compounds with different polarities.

• Detection: A photodiode array (PDA) detector is useful for assessing peak purity. Mass spectrometry provides mass-to-charge ratio information, which is critical for structural elucidation of unknown impurities.[22]

Conclusion

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A Technical Guide to the Identification of Potential Biological Targets for 1-amino-N-methylcyclohexanecarboxamide

Executive Summary: The deconvolution of molecular targets for novel chemical entities is a cornerstone of modern drug discovery, bridging the gap between phenotypic screening and mechanism-based therapeutic development. This guide outlines a comprehensive, multi-phase strategy for identifying the biological targets of the novel compound, 1-amino-N-methylcyclohexanecarboxamide. While this specific molecule is not extensively characterized in public literature, its structural features—a substituted aminocyclohexane carboxamide scaffold—provide a rational basis for hypothesis generation. This document details an integrated workflow, commencing with structural analysis and in silico prediction, progressing through unbiased, proteome-wide experimental screening, and culminating in rigorous biophysical and cellular validation of candidate targets. The methodologies described herein are grounded in established principles of chemical biology and proteomics, offering a robust framework for elucidating the mechanism of action for this and other novel small molecules.

Structural Analysis and Hypothesis Generation

The molecule 1-amino-N-methylcyclohexanecarboxamide (PubChem CID: 24702470) possesses a geminal amino group and an N-methylcarboxamide moiety on a cyclohexane ring.[1] This scaffold shares structural homology with known bioactive compounds, most notably gabapentin. Gabapentin, a structural analog of GABA, contains a cyclohexyl group and an amino acid moiety.[2] Its primary mechanism of action involves binding to the α2δ-1 auxiliary subunit of voltage-gated calcium channels (VGCCs), which reduces the release of excitatory neurotransmitters.[3][4][5][6]

Key Structural Features & Inferences:

• Aminocyclohexane Core: This rigid scaffold is present in numerous bioactive molecules and serves as a key pharmacophore for interaction with central nervous system (CNS) targets.[7]

• Primary Amine (NH₂): Can act as a hydrogen bond donor and a protonatable group at physiological pH, suggesting potential interactions with anionic sites on target proteins, such as carboxylate residues in a binding pocket.

• N-methylcarboxamide: This functional group can participate in hydrogen bonding as both a donor (N-H) and acceptor (C=O). The N-methylation may influence conformational rigidity and metabolic stability compared to a primary amide.

Based on this analysis, initial hypotheses for potential target classes include:

• Ion Channels: Particularly VGCCs, given the similarity to gabapentin.[3][4]

• G-Protein Coupled Receptors (GPCRs): Many GPCRs recognize small molecules with amine functionalities.

• Enzymes and Transporters: The structure could potentially fit into the active or allosteric sites of various metabolic enzymes or neurotransmitter transporters. For instance, some cyclohexane carboxamides have been investigated as GABA-aminotransferase (GABA-AT) modulators.[8]

A Phased Strategy for Target Identification

A robust target deconvolution strategy must be systematic and employ orthogonal methods to build a compelling case for a specific molecular target.[9][10] We propose a three-phase experimental workflow.

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"1-amino-N-methylcyclohexanecarboxamide" as a scaffold in medicinal chemistry

An In-depth Technical Guide to the Medicinal Chemistry of the 1-amino-N-methylcyclohexanecarboxamide Scaffold

Foreword: Navigating Novel Chemical Space

The landscape of medicinal chemistry is in a perpetual state of expansion, with the exploration of novel molecular scaffolds being a cornerstone of innovation in drug discovery. This guide focuses on the 1-amino-N-methylcyclohexanecarboxamide core, a scaffold that, while not extensively documented in mainstream literature, presents a compelling confluence of structural motifs with significant potential. Its rigid cyclic backbone, coupled with the hydrogen bonding capabilities of the amino and amide groups, offers a unique three-dimensional vector for interacting with biological targets.

This document serves as a forward-looking technical guide for researchers, scientists, and drug development professionals. Given the novelty of this specific scaffold, this guide will adopt a first-principles approach. We will deconstruct the scaffold into its fundamental components, examine the established medicinal chemistry of closely related structures, and synthesize this information to provide a robust framework for initiating a drug discovery program centered on the 1-amino-N-methylcyclohexanecarboxamide core. Our objective is to equip the reader with the foundational knowledge and practical methodologies required to explore the therapeutic potential of this promising, yet uncharted, chemical entity.

Deconstructing the 1-amino-N-methylcyclohexanecarboxamide Scaffold: A Structural and Physicochemical Analysis

The 1-amino-N-methylcyclohexanecarboxamide scaffold is characterized by a cyclohexane ring substituted at the C1 position with both an amino group and an N-methylcarboxamide group. This unique arrangement imparts a specific set of physicochemical properties that are critical for its potential role in medicinal chemistry.

Property	Analysis	Potential Impact in Drug Discovery
Rigidity	The cyclohexane ring locks the relative positions of the amino and carboxamide groups, reducing the conformational flexibility of the molecule.	This pre-organization can lead to higher binding affinities for target proteins by minimizing the entropic penalty upon binding. The rigid nature of the scaffold also provides a well-defined vector for the appended functional groups to interact with the target.
Hydrogen Bonding	The primary amine and the secondary amide both contain N-H protons that can act as hydrogen bond donors. The amide carbonyl oxygen is a strong hydrogen bond acceptor.	These hydrogen bonding capabilities are crucial for molecular recognition and can facilitate strong and specific interactions with amino acid residues in a protein's binding pocket.
Chirality	The C1 carbon is a quaternary stereocenter, meaning that substitution on the cyclohexane ring can introduce chirality.	The synthesis of enantiomerically pure derivatives will likely be necessary, as different enantiomers can exhibit distinct pharmacological and toxicological profiles.
Lipophilicity	The cyclohexane ring is lipophilic, which will influence the overall solubility and permeability of derivatives.	The balance between the lipophilic core and the polar amino and amide groups will be a key factor in optimizing the ADME (absorption, distribution, metabolism, and excretion) properties of any drug candidate based on this scaffold.
N-Methylation	The methyl group on the amide nitrogen can influence the amide's conformation (cis/trans isomerism) and its hydrogen bonding capacity.	N-methylation can also block metabolic degradation by N-dealkylation and may improve membrane permeability.

Synthetic Strategies: Accessing the 1-amino-N-methylcyclohexanecarboxamide Core

The construction of the 1-amino-N-methylcyclohexanecarboxamide scaffold can be efficiently achieved through the Strecker or Bucherer-Bergs multicomponent reactions, followed by standard amide coupling protocols. These methods offer a convergent and versatile approach to the core structure.

Synthesis of the 1-Aminocyclohexanecarboxylic Acid Precursor

A common and efficient method for the synthesis of the key intermediate, 1-aminocyclohexanecarboxylic acid, is the Strecker synthesis.

Experimental Protocol: Strecker Synthesis of 1-Aminocyclohexanecarbonitrile

• Reaction Setup: To a solution of cyclohexanone (1.0 eq) in methanol, add an aqueous solution of sodium cyanide (1.1 eq) and ammonium chloride (1.2 eq).

• Reaction Conditions: Stir the mixture at room temperature for 24 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• Work-up: Upon completion, concentrate the reaction mixture under reduced pressure to remove the methanol. Extract the aqueous residue with ethyl acetate (3 x 50 mL).

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate in vacuo to yield the crude 1-aminocyclohexanecarbonitrile. This intermediate can often be used in the next step without further purification.

Experimental Protocol: Hydrolysis to 1-Aminocyclohexanecarboxylic Acid

• Reaction Setup: Dissolve the crude 1-aminocyclohexanecarbonitrile in a 6 M aqueous solution of hydrochloric acid.

• Reaction Conditions: Heat the mixture to reflux (approximately 100-110 °C) for 12 hours.

• Work-up: Allow the reaction to cool to room temperature, which should result in the precipitation of the product.

• Purification: Collect the solid by filtration, wash with cold water, and then with acetone. Dry the solid under vacuum to afford the pure 1-aminocyclohexanecarboxylic acid hydrochloride salt.

Amide Coupling to Form the Final Scaffold

The final step in the synthesis of the 1-amino-N-methylcyclohexanecarboxamide scaffold is the coupling of the 1-aminocyclohexanecarboxylic acid with methylamine. This is a standard peptide coupling reaction.

Experimental Protocol: Amide Coupling

• Reaction Setup: To a solution of Boc-protected 1-aminocyclohexanecarboxylic acid (1.0 eq) in dichloromethane (DCM), add N,N'-dicyclohexylcarbodiimide (DCC) (1.1 eq) and N-hydroxysuccinimide (NHS) (1.1 eq).

• Activation: Stir the mixture at 0 °C for 1 hour to form the active ester.

• Coupling: Add a solution of methylamine (1.2 eq) in DCM to the reaction mixture.

• Reaction Conditions: Allow the reaction to warm to room temperature and stir for 12 hours.

• Work-up: Filter the reaction mixture to remove the dicyclohexylurea byproduct. Wash the filtrate with 1 M HCl, saturated sodium bicarbonate solution, and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo. Purify the crude product by column chromatography on silica gel.

• Deprotection: Remove the Boc protecting group using standard conditions (e.g., trifluoroacetic acid in DCM) to yield the final 1-amino-N-methylcyclohexanecarboxamide.

Caption: Synthetic route to the 1-amino-N-methylcyclohexanecarboxamide scaffold.

Potential Biological Applications and Target Classes

While the 1-amino-N-methylcyclohexanecarboxamide scaffold itself is not well-documented, we can infer its potential biological applications by examining related structures that have found success in medicinal chemistry. The rigid cyclic amino acid motif is a known pharmacophore for a variety of protein targets.

Ion Channels: The Gabapentinoid Connection

One of the most well-known drugs featuring a cyclic amino acid core is Gabapentin . Although it was designed as a GABA mimic, its mechanism of action involves binding to the α2δ-1 subunit of voltage-gated calcium channels. This interaction modulates the release of excitatory neurotransmitters, leading to its efficacy as an anticonvulsant and analgesic.

The 1-amino-N-methylcyclohexanecarboxamide scaffold shares the core 1-aminocyclohexane structure with gabapentin (when considering its carboxylic acid form). This suggests that derivatives of this scaffold could also target ion channels. The N-methylcarboxamide group could be explored as a bioisostere for the carboxylic acid of gabapentin, potentially offering a different pharmacokinetic profile or improved target engagement.

Proteases: A Rigid Scaffold for Active Site Recognition

The defined three-dimensional arrangement of functional groups on the 1-amino-N-methylcyclohexanecarboxamide scaffold makes it an attractive starting point for designing protease inhibitors. The amino group can be functionalized to interact with the S1 pocket of serine proteases, while the carboxamide can form key hydrogen bonds within the active site. The cyclohexane ring can serve as a rigid core to position these and other appended functionalities for optimal binding.

GPCRs: Probing Orthosteric and Allosteric Sites

G-protein coupled receptors (GPCRs) are a major class of drug targets. The development of small molecule ligands for GPCRs often relies on scaffolds that can present functional groups in a specific spatial orientation to interact with the receptor's binding pocket. The 1-amino-N-methylcyclohexanecarboxamide scaffold could serve as a novel core for the design of both orthosteric and allosteric modulators of GPCRs. The amino and carboxamide groups provide anchor points for building out substitutions that can probe the intricacies of GPCR binding sites.

Caption: Potential biological targets for the 1-amino-N-methylcyclohexanecarboxamide scaffold.

Structure-Activity Relationship (SAR) Exploration: A Roadmap

A systematic exploration of the structure-activity relationship (SAR) is fundamental to any medicinal chemistry campaign. For the 1-amino-N-methylcyclohexanecarboxamide scaffold, the following points of diversification should be considered:

• Substitution on the Cyclohexane Ring: Introducing substituents on the cyclohexane ring can modulate the scaffold's lipophilicity, conformation, and potential for additional interactions with the target. Stereocontrolled synthesis will be crucial to dissect the SAR of different isomers.

• Functionalization of the Amino Group: The primary amine is a key handle for derivatization. Acylation, sulfonylation, and reductive amination can be employed to introduce a wide variety of functional groups to probe the target's binding site.

• Modification of the N-Methylcarboxamide: While the N-methyl group can be important for metabolic stability and permeability, exploring other small alkyl groups or even cyclization could be beneficial. The amide itself could be replaced with other bioisosteric groups, such as a sulfonamide or a ketone.

Caption: Key diversification points for SAR studies of the scaffold.

Conclusion and Future Directions

The 1-amino-N-methylcyclohexanecarboxamide scaffold represents a largely unexplored area of chemical space with significant potential for the development of novel therapeutics. Its rigid, three-dimensional structure, combined with versatile handles for chemical modification, makes it an attractive starting point for medicinal chemistry campaigns targeting a range of protein classes, including ion channels, proteases, and GPCRs.

Future work should focus on the efficient, and potentially asymmetric, synthesis of a diverse library of derivatives. High-throughput screening of these compounds against various biological targets will be the first step in identifying promising hit compounds. Subsequent lead optimization efforts, guided by a thorough understanding of the SAR, will be crucial for developing drug candidates with favorable efficacy, selectivity, and pharmacokinetic profiles. The principles and protocols outlined in this guide provide a solid foundation for embarking on the exciting journey of unlocking the therapeutic potential of the 1-amino-N-methylcyclohexanecarboxamide scaffold.

References

• Gee, N. S., Brown, J. P., Dissanayake, V. U., Offord, J., Thurlow, R., & Woodruff, G. N. (1996). The novel anticonvulsant drug, gabapentin (Neurontin), binds to the alpha2delta subunit of a calcium channel. The Journal of biological chemistry, 271(10), 5768–5776. [Link]

• Suman-Chauhan, N., Webdale, L., Hill, D. R., & Woodruff, G. N. (1993). Characterisation of [3H]gabapentin binding to a novel site in rat brain: homogenate binding studies. European journal of pharmacology, 244(3), 293–301. [Link]

Protocols & Analytical Methods

Application Notes and Protocols: Investigating 1-amino-N-methylcyclohexanecarboxamide in Glutamate Receptor Research

Abstract

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the potential utility and methodologies for studying the novel compound, 1-amino-N-methylcyclohexanecarboxamide, in the context of glutamate receptor research. While direct literature on this specific molecule's interaction with glutamate receptors is sparse, its structural characteristics suggest a potential interaction with the N-methyl-D-aspartate (NMDA) receptor, a critical player in synaptic plasticity and neurological disease. This guide, therefore, presents a structured, hypothesis-driven approach to systematically characterize the compound's activity, from initial binding assays to functional electrophysiological studies. The protocols herein are designed to be self-validating, providing researchers with a robust framework for investigating novel compounds in the ever-evolving field of neuropharmacology.

Introduction: The NMDA Receptor as a Therapeutic Target

Glutamate is the primary excitatory neurotransmitter in the mammalian central nervous system, and its receptors are broadly classified into ionotropic and metabotropic families.[1][2] The ionotropic glutamate receptors, which include the NMDA, AMPA, and kainate receptors, are ligand-gated ion channels that mediate fast synaptic transmission.[2] Among these, the NMDA receptor is unique due to its role as a "coincidence detector," requiring the binding of both glutamate and a co-agonist, typically glycine or D-serine, for activation.[3] This receptor's channel is also subject to a voltage-dependent block by magnesium ions, which is relieved upon depolarization of the postsynaptic membrane.[3]

The intricate activation mechanism of the NMDA receptor makes it a crucial element in synaptic plasticity, learning, and memory.[1] However, its overactivation can lead to excessive calcium influx and subsequent excitotoxicity, a process implicated in a wide range of neurological disorders, including stroke, epilepsy, and chronic neurodegenerative diseases.[4] Consequently, the NMDA receptor is a prime target for therapeutic intervention.

The Glycine Co-agonist Site: A Subtle Approach to Modulation

Targeting the glycine binding site on the GluN1 subunit of the NMDA receptor offers a more nuanced strategy for modulating receptor activity compared to directly blocking the glutamate binding site or the ion channel.[5][6] Antagonists at the glycine site can reduce NMDA receptor function without causing the severe side effects associated with channel blockers like phencyclidine (PCP) or ketamine.[6] This approach has been explored for the treatment of conditions such as stroke, head trauma, and chronic pain.[5]

Introducing 1-amino-N-methylcyclohexanecarboxamide: A Candidate for Investigation

1-amino-N-methylcyclohexanecarboxamide is a small molecule with a cyclic amino acid-like scaffold. Its chemical properties are summarized in the table below.

Property	Value	Source
IUPAC Name	1-amino-N-methylcyclohexane-1-carboxamide	PubChem[7]
Molecular Formula	C8H16N2O	PubChem[7]
Molecular Weight	156.23 g/mol	PubChem[7]
CAS Number	90152-17-3	PubChem[7][8]

Given its structure, we hypothesize that 1-amino-N-methylcyclohexanecarboxamide may act as a ligand at the glycine binding site of the NMDA receptor. The following sections outline a comprehensive experimental workflow to test this hypothesis and characterize its potential pharmacological activity.

Experimental Workflow for Characterization

The investigation of a novel compound's effect on glutamate receptors should follow a logical progression from initial binding studies to functional and, eventually, in vivo assessments.

Caption: Experimental workflow for characterizing a novel compound at the NMDA receptor.

Protocol 1: Radioligand Binding Assay for the Glycine Site

Objective: To determine if 1-amino-N-methylcyclohexanecarboxamide competitively binds to the strychnine-insensitive glycine site of the NMDA receptor and to calculate its binding affinity (Ki).

Causality: This initial screen is crucial to confirm a direct interaction between the compound and the target site. A competitive binding assay will reveal if our test compound can displace a known high-affinity radioligand from the glycine site, providing strong evidence for a shared binding pocket.

Materials:

• Test Compound: 1-amino-N-methylcyclohexanecarboxamide

• Radioligand: [³H]kynurenic acid or a similar high-affinity glycine site antagonist.

• Non-specific Binding Control: A high concentration of a non-radiolabeled glycine site agonist (e.g., glycine) or antagonist.

• Tissue Preparation: Crude synaptosomal membranes from rat forebrain.

• Assay Buffer: e.g., 50 mM Tris-acetate buffer, pH 7.4.

• Instrumentation: Scintillation counter, filtration apparatus.

Step-by-Step Methodology:

• Membrane Preparation: Homogenize rat forebrains in ice-cold sucrose buffer and perform differential centrifugation to isolate the P2 fraction (crude synaptosomes). Wash the pellet multiple times to remove endogenous ligands.

• Assay Setup: In a 96-well plate, prepare triplicate wells for:

  • Total Binding: Membranes + radioligand + assay buffer.

  • Non-specific Binding: Membranes + radioligand + high concentration of non-labeled ligand.

  • Competitive Binding: Membranes + radioligand + varying concentrations of 1-amino-N-methylcyclohexanecarboxamide.

• Incubation: Incubate the plate at a specified temperature (e.g., 4°C) for a sufficient time to reach equilibrium.

• Termination and Filtration: Rapidly filter the contents of each well through glass fiber filters to separate bound from free radioligand. Wash the filters quickly with ice-cold assay buffer.

• Quantification: Place the filters in scintillation vials with scintillation fluid and measure the radioactivity using a scintillation counter.

Data Analysis and Interpretation:

• Calculate the specific binding by subtracting the non-specific binding from the total binding.

• Plot the percentage of specific binding against the logarithm of the concentration of 1-amino-N-methylcyclohexanecarboxamide.

• Use non-linear regression to fit the data to a sigmoidal dose-response curve and determine the IC₅₀ value (the concentration of the test compound that inhibits 50% of specific binding).

• Calculate the inhibitor constant (Ki) using the Cheng-Prusoff equation: Ki = IC₅₀ / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Concentration of Test Compound (M)	% Specific Binding (Hypothetical)
1.00E-09	98.5
1.00E-08	95.2
1.00E-07	75.1
1.00E-06	49.8
1.00E-05	20.3
1.00E-04	5.6

A low Ki value would indicate high binding affinity for the glycine site.

Protocol 2: Electrophysiological Characterization

Objective: To determine the functional effect of 1-amino-N-methylcyclohexanecarboxamide on NMDA receptor-mediated currents.

Causality: While binding assays confirm interaction, they do not reveal the functional consequence. Electrophysiology directly measures the ion flow through the NMDA receptor channel, allowing us to classify the compound as an antagonist, agonist, partial agonist, or allosteric modulator.[9]

Materials:

• Preparation: Primary neuronal cultures (e.g., hippocampal or cortical neurons) or acute brain slices.

• Recording Setup: Patch-clamp amplifier, digitizer, microscope, and micromanipulators.

• Solutions:

  • External Solution (aCSF): Containing physiological concentrations of ions, plus blockers for non-NMDA ionotropic receptors (e.g., DNQX for AMPA/kainate receptors), GABA-A receptors (e.g., picrotoxin), and voltage-gated sodium channels (e.g., TTX). Mg²⁺ should be omitted to prevent channel block.[10]

  • Internal (Pipette) Solution: Containing a potassium-based salt (e.g., K-gluconate), a pH buffer (e.g., HEPES), and an ATP source.[10]

• Agonists: NMDA and Glycine.

• Test Compound: 1-amino-N-methylcyclohexanecarboxamide.

Step-by-Step Methodology:

• Preparation: Prepare cultured neurons or brain slices and transfer them to the recording chamber on the microscope stage. Continuously perfuse with external solution.

• Patching: Obtain a whole-cell patch-clamp recording from a neuron.

• Eliciting NMDA Currents: Hold the neuron at a negative potential (e.g., -60 mV). Apply a solution containing a fixed concentration of NMDA and a sub-saturating concentration of glycine to elicit an inward current. This is the control response.

• Testing the Compound as an Antagonist:

  • Co-apply the NMDA/glycine solution with increasing concentrations of 1-amino-N-methylcyclohexanecarboxamide.

  • A reduction in the current amplitude indicates an antagonistic effect.

  • To test for competitive antagonism, generate a glycine dose-response curve in the absence and presence of the test compound. A rightward shift in the curve with no change in the maximal response is indicative of competitive antagonism.

• Testing the Compound as an Agonist:

  • Apply 1-amino-N-methylcyclohexanecarboxamide in the presence of NMDA but in the absence of glycine.

  • If the compound elicits a current, it is an agonist or partial agonist at the glycine site.

Data Analysis and Interpretation:

• Measure the peak amplitude of the NMDA receptor-mediated current in response to each drug application.

• Normalize the responses to the control application.

• Construct dose-response curves to determine the IC₅₀ (for antagonists) or EC₅₀ (for agonists).

NMDA Receptor Signaling and Points of Intervention

The following diagram illustrates the key components of NMDA receptor activation and highlights where a glycine site antagonist, such as 1-amino-N-methylcyclohexanecarboxamide might act.

Caption: NMDA receptor activation and the hypothesized point of intervention for a glycine site antagonist.

Advanced Studies and Future Directions

Should 1-amino-N-methylcyclohexanecarboxamide demonstrate significant affinity and functional antagonism at the glycine site, further studies would be warranted:

• Subunit Selectivity: The NMDA receptor is a heterotetramer, typically composed of two GluN1 subunits and two GluN2 subunits (GluN2A-D). Different GluN2 subunits confer distinct pharmacological and kinetic properties and are differentially expressed throughout the brain and during development. Investigating the selectivity of the compound for different GluN2-containing receptors using recombinant cell lines would be a critical next step.

• In Vivo Studies: Assessing the compound's pharmacokinetic profile (absorption, distribution, metabolism, and excretion) and its efficacy in animal models of neurological disorders would be essential for evaluating its therapeutic potential. For example, its neuroprotective effects could be tested in a rodent model of ischemic stroke.

Conclusion

The systematic approach outlined in these application notes provides a robust framework for the initial characterization of 1-amino-N-methylcyclohexanecarboxamide as a potential modulator of the NMDA receptor. By progressing from binding assays to functional electrophysiology, researchers can efficiently determine the compound's affinity, potency, and mechanism of action. This foundational knowledge is indispensable for any subsequent drug development efforts targeting the glutamatergic system for the treatment of neurological and psychiatric disorders.

References

• Danysz, W., & Parsons, A. C. (2003). Antagonists and agonists at the glycine site of the NMDA receptor for therapeutic interventions. European Journal of Medicinal Chemistry, 38(7-8), 661-670. [Link]

• Kemp, J. A., Foster, A. C., & Wong, E. H. (1987). A glycine site associated with N-methyl-D-aspartic acid receptors: characterization and identification of a new class of antagonists. Proceedings of the National Academy of Sciences, 84(20), 7359-7363. [Link]

• Lee, J. M., Grabb, M. C., Zipfel, G. J., & Choi, D. W. (1999). Brain tissue responses to ischemia. The Journal of clinical investigation, 104(7), 841-845. [Link]

• Wikipedia contributors. (2023, December 27). NMDA receptor antagonist. In Wikipedia, The Free Encyclopedia. [Link]

• Catarzi, D., Colotta, V., & Varano, F. (2006). Competitive Gly/NMDA receptor antagonists. Current topics in medicinal chemistry, 6(8), 809–821. [Link]

• Petralia, R. S., & Wenthold, R. J. (2002). Immunocytochemistry of NMDA Receptors. In NMDA Receptor Protocols (pp. 73-90). Humana Press. [Link]

• JoVE. (2022). Application: NMDA Receptor Conductance-Rat Midbrain Dopaminergic Neurons l Protocol Preview. YouTube. [Link]

• Frazeto, J. V., et al. (2024). Plasticity in the Functional Properties of NMDA Receptors Improves Network Stability during Severe Energy Stress. Journal of Neuroscience, 44(9), e1358232024. [Link]

• National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 24702470, 1-amino-N-methylcyclohexanecarboxamide. [Link]

• NEI. (2024). Part 3: Structure and Function of the NMDA Receptor. YouTube. [Link]

• Wikipedia contributors. (2023, November 28). Glutamate receptor. In Wikipedia, The Free Encyclopedia. [Link]

• Developing Expertise in Neuroscience. (n.d.). Neurotransmitters: Glutamate. [Link]

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Application Notes &amp; Protocols: High-Throughput Screening Assays for 1-amino-N-methylcyclohexanecarboxamide and Novel Ligands Targeting the Sigma-1 Receptor

Abstract

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the design and implementation of high-throughput screening (HTS) assays to characterize novel compounds, using "1-amino-N-methylcyclohexanecarboxamide" as a representative scaffold. Given the limited public data on this specific molecule, we propose a scientifically robust screening cascade targeting the Sigma-1 receptor (S1R). The S1R is a compelling target due to its involvement in a multitude of neurological and psychiatric disorders and its known affinity for various small molecule scaffolds.[1][2][3] This guide details a primary competitive radioligand binding assay for initial hit identification, followed by a functional, cell-based secondary assay using Förster Resonance Energy Transfer (FRET) to confirm activity and elucidate the mechanism of action (agonist vs. antagonist).

Introduction: The Rationale for Targeting the Sigma-1 Receptor

1-amino-N-methylcyclohexanecarboxamide is a small molecule with a substituted cyclohexane core.[4] While its specific biological activity is not extensively documented, its structure is reminiscent of scaffolds known to interact with central nervous system (CNS) targets. A prominent and "pluripotent" target for such molecules is the Sigma-1 receptor (S1R).[5]

The S1R is a unique ligand-operated molecular chaperone primarily located at the endoplasmic reticulum (ER) membrane associated with mitochondria (MAM).[2][6] It plays a crucial role in regulating cellular calcium homeostasis, mitigating ER stress, and modulating the activity of various ion channels and G-protein coupled receptors.[6][7] Its dysfunction has been implicated in a range of pathologies including neurodegenerative diseases (Alzheimer's, Parkinson's), psychiatric disorders (schizophrenia, depression), and neuropathic pain, making it an attractive therapeutic target.[1][3]

This guide, therefore, presents a logical and efficient HTS workflow to screen 1-amino-N-methylcyclohexanecarboxamide and analogous compounds for their affinity and functional activity at the human S1R.

Primary High-Throughput Screening: Competitive Radioligand Binding Assay

The initial step in our screening cascade is to identify compounds that physically bind to the S1R. A competitive radioligand binding assay is a robust, sensitive, and well-established method for this purpose, making it ideal for a primary HTS campaign.[8][9] The principle of this assay is the competition between the test compound and a radiolabeled ligand with known high affinity for the S1R, such as -pentazocine.[7][8]

Principle of the Assay

Membrane preparations containing the S1R are incubated with a fixed concentration of -pentazocine and varying concentrations of the test compound. If the test compound binds to the S1R, it will displace the radioligand, leading to a decrease in the measured radioactivity bound to the membranes. The amount of displacement is proportional to the affinity of the test compound for the S1R.

Experimental Workflow: Radioligand Binding

Caption: Workflow for the primary S1R competitive radioligand binding HTS.

Detailed Protocol: Radioligand Binding Assay

This protocol is adapted for a 384-well plate format, suitable for HTS.

Materials:

• S1R Source: Guinea pig liver membrane homogenate (a rich source of S1R).[8]

• Radioligand: -pentazocine (specific activity ~40-60 Ci/mmol).

• Non-specific Binding Control: Haloperidol.[7]

• Assay Buffer: 50 mM Tris-HCl, pH 7.4.

• Wash Buffer: Cold 50 mM Tris-HCl, pH 7.4.

• Test Compound: 1-amino-N-methylcyclohexanecarboxamide, dissolved in 100% DMSO.

• Plates: 384-well shallow-well polypropylene plates for compound dilution, 384-well glass fiber filter plates.

• Scintillation Cocktail.

• Instrumentation: Liquid handler, vacuum filtration manifold, microplate scintillation counter.

Procedure:

• Compound Plating: Using an acoustic liquid handler, dispense 50 nL of test compounds from the source plates into the 384-well assay plates. For a primary screen, a single final concentration of 10 µM is typical.

• Reagent Preparation:

  • Dilute the S1R membrane preparation in assay buffer to a final concentration of ~100 µg protein per well.

  • Dilute -pentazocine in assay buffer to a final concentration of ~3 nM (approximately its Kd).[10]

• Assay Assembly:

  • To each well of the assay plate, add 10 µL of the S1R membrane suspension.

  • Add 10 µL of the diluted -pentazocine.

  • Total Binding Wells: Contain membranes, radioligand, and vehicle (DMSO).

  • Non-specific Binding (NSB) Wells: Contain membranes, radioligand, and a high concentration of haloperidol (e.g., 10 µM final concentration) to block all specific binding.[7]

  • Test Compound Wells: Contain membranes, radioligand, and the test compound.

• Incubation: Seal the plates and incubate for 120 minutes at 37°C to allow the binding reaction to reach equilibrium.[7]

• Harvesting: Rapidly terminate the reaction by vacuum filtration through the 384-well glass fiber filter plates. Wash the filters three times with 100 µL of ice-cold wash buffer to remove unbound radioligand.

• Detection: Dry the filter plates, add 20 µL of scintillation cocktail to each well, and count the radioactivity in a microplate scintillation counter.

Data Analysis and Hit Criteria

The primary output is counts per minute (CPM).

• Calculate Percent Inhibition: % Inhibition = 100 * (1 - [(CPMSample - CPMNSB) / (CPMTotal - CPMNSB)])

• Hit Identification: A "hit" is typically defined as a compound that exhibits a percent inhibition greater than a certain threshold, often calculated based on the mean and standard deviation (SD) of the sample population (e.g., > 3x SD from the mean).

Table 1: Representative Primary HTS Data

Compound ID	Concentration (µM)	CPM	% Inhibition	Hit? (Threshold >50%)
Vehicle (Total)	N/A	15,000	0%	No
Haloperidol (NSB)	10	500	100%	No
Cmpd A	10	14,500	3.4%	No
1-amino-N-methylcyclohexanecarboxamide	10	6,000	62.1%	Yes
Cmpd C	10	8,000	48.3%	No

Secondary Assay: FRET-Based Functional Characterization

Hits from the primary screen must be confirmed and characterized. A secondary assay should be orthogonal to the primary screen (i.e., based on a different principle) and provide functional information. A Fluorescence Resonance Energy Transfer (FRET)-based biosensor assay is an excellent choice as it can detect ligand-induced conformational changes in the S1R in living cells, allowing for the differentiation between agonists and antagonists.[11]

Principle of the Assay

This assay utilizes an S1R construct tagged with a FRET donor (e.g., Cyan Fluorescent Protein, CFP) and a FRET acceptor (e.g., Yellow Fluorescent Protein, YFP). Ligand binding induces conformational changes in the S1R, altering the distance or orientation between CFP and YFP.[11]

• Agonist binding often leads to a conformational change that decreases the FRET signal.

• Antagonist binding can stabilize a different conformation, leading to an increase in the FRET signal.[11]

This allows for the functional classification of confirmed hits.

Experimental Workflow: FRET Assay

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A Robust LC-MS/MS Method for the In Vitro Quantification of 1-amino-N-methylcyclohexanecarboxamide

Here are the detailed Application Notes and Protocols for the analytical methods for quantifying "1-amino-N-methylcyclohexanecarboxamide" in vitro.

Application Note AN-2026-01

Abstract

This application note describes a highly selective and sensitive method for the quantification of 1-amino-N-methylcyclohexanecarboxamide in various in vitro biological matrices, such as cell culture media, cell lysates, and microsomal incubation buffers. Due to the analyte's polar nature and lack of a strong UV chromophore, traditional reversed-phase chromatography with UV detection is suboptimal. The described method utilizes Hydrophilic Interaction Liquid Chromatography (HILIC) for effective retention and separation, coupled with tandem mass spectrometry (LC-MS/MS) for definitive quantification.[1] Operating in Multiple Reaction Monitoring (MRM) mode, this approach provides excellent specificity and low detection limits, making it ideal for drug metabolism, cellular uptake, and pharmacokinetic studies.[2][3]

Introduction and Scientific Principle

1.1. The Analyte: 1-amino-N-methylcyclohexanecarboxamide

1-amino-N-methylcyclohexanecarboxamide is a small molecule (Molecular Weight: 156.23 g/mol ) characterized by a saturated cyclohexyl core, a primary amine, and a secondary N-methylated amide group.[4] These functional groups impart significant polarity, presenting a challenge for retention on conventional C18 reversed-phase columns. Furthermore, the absence of an aromatic ring or conjugated double bonds results in poor UV absorbance, necessitating more sensitive detection techniques.

1.2. The Rationale for HILIC-MS/MS

The chosen analytical strategy directly addresses these challenges:

• Hydrophilic Interaction Liquid Chromatography (HILIC): HILIC is a chromatographic technique that uses a polar stationary phase (e.g., amide, silica) with a mobile phase high in organic solvent (typically acetonitrile) and a small amount of aqueous buffer.[1] This setup is ideal for retaining and separating polar compounds like 1-amino-N-methylcyclohexanecarboxamide, which would otherwise elute in or near the void volume in reversed-phase chromatography.

• Tandem Mass Spectrometry (MS/MS): This technique offers unparalleled sensitivity and selectivity.[3]

  • Ionization: The analyte is first ionized, typically using Electrospray Ionization (ESI), to form a charged precursor ion. Given the presence of amine groups, positive ion mode ([M+H]⁺) is highly effective.

  • Precursor Selection (MS1): The first mass analyzer (a quadrupole) isolates the specific mass-to-charge ratio (m/z) of the precursor ion.

  • Fragmentation (Collision Cell): The isolated precursor ion is fragmented by collision with an inert gas (e.g., argon).

  • Product Ion Selection (MS2): The second mass analyzer selects a specific, characteristic fragment ion (product ion) for detection.

This process, known as Multiple Reaction Monitoring (MRM) , is a highly specific filter. Only a molecule that has the correct precursor ion mass and fragments to produce the correct product ion mass will be detected, virtually eliminating interference from complex biological matrix components.[5]

Caption: Principle of Multiple Reaction Monitoring (MRM).

Materials, Reagents, and Instrumentation

2.1. Chemicals and Reagents

• Reference Standard: 1-amino-N-methylcyclohexanecarboxamide (≥98% purity)

• Internal Standard (IS): 1-amino-N-ethylcyclohexanecarboxamide or another close structural analog not present in the samples. A stable isotope-labeled standard (e.g., ¹³C₃, ¹⁵N-labeled analyte) is ideal if available.

• Acetonitrile (LC-MS Grade)

• Methanol (LC-MS Grade)

• Water (Type 1, 18.2 MΩ·cm)

• Ammonium Formate (LC-MS Grade)

• Formic Acid (LC-MS Grade)

2.2. Instrumentation and Columns

• LC System: UHPLC/HPLC system capable of binary gradient elution.

• MS System: Triple quadrupole mass spectrometer with an ESI source.

• Analytical Column: Waters ACQUITY UPLC BEH Amide (2.1 x 100 mm, 1.7 µm) or equivalent HILIC column.

Step-by-Step Protocols

3.1. Protocol 1: Preparation of Stock and Working Solutions

Causality: Preparing accurate standards is the foundation of quantitative analysis. Using a separate internal standard (IS) stock corrects for variability during sample preparation and injection.

• Primary Stock Solutions (1 mg/mL): Accurately weigh ~5 mg of the reference standard and the internal standard into separate 20 mL glass vials. Dissolve each in 5.0 mL of Methanol to create 1 mg/mL stock solutions. Store at -20°C.

• Intermediate Stock Solutions (10 µg/mL): Dilute 100 µL of each 1 mg/mL primary stock into 9.9 mL of 50:50 Acetonitrile:Water in separate vials. This creates 10 µg/mL intermediate stocks of the analyte and the IS.

• Internal Standard Working Solution (50 ng/mL): Dilute 50 µL of the 10 µg/mL IS intermediate stock into 9.95 mL of acetonitrile. This solution will be used as the protein precipitation solvent.

• Calibration Curve Standards: Prepare calibration standards by serially diluting the 10 µg/mL analyte intermediate stock. Spike these dilutions into blank, protein-free in vitro matrix (e.g., fresh cell culture media) to mimic the composition of the study samples.

Standard Level	Conc. (ng/mL)	Vol. of 10 µg/mL Stock (µL)	Final Matrix Vol. (mL)
ST8	1000	100	1
ST7	500	50	1
ST6	250	25	1
ST5	100	10	1
ST4	50	5	1
ST3	10	1	1
ST2	5	5 (from 1 µg/mL)	1
ST1 (LLOQ)	1	1 (from 1 µg/mL)	1
Blank	0	0	1

Table 1: Example Calibration Curve Preparation Scheme.

3.2. Protocol 2: In Vitro Sample Preparation (Protein Precipitation)

Causality: Proteins in biological samples can interfere with chromatography and contaminate the MS ion source. Protein precipitation is a rapid and effective method to remove the majority of proteins.[6] Using ice-cold solvent enhances the precipitation efficiency.

Caption: Workflow for sample preparation by protein precipitation.

• Aliquot Sample: In a 1.5 mL microcentrifuge tube, add 50 µL of the in vitro sample (or calibration standard/QC).

• Add Precipitation Solvent: Add 150 µL of the ice-cold Internal Standard Working Solution (50 ng/mL in acetonitrile). The 3:1 ratio of solvent to sample ensures efficient protein precipitation.

• Vortex: Vortex the tube vigorously for 30 seconds to ensure complete mixing and protein denaturation.

• Centrifuge: Centrifuge the sample at 14,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Transfer Supernatant: Carefully aspirate 100 µL of the clear supernatant and transfer it to an LC autosampler vial. Avoid disturbing the protein pellet.

• Analyze: The sample is now ready for injection into the LC-MS/MS system.

LC-MS/MS Method Parameters

Causality: The parameters below are optimized for the separation of a polar analyte (HILIC) and its sensitive detection (ESI+ with MRM). The gradient starts with high organic content to promote analyte retention on the HILIC column.

Parameter	Recommended Setting
Liquid Chromatography (LC)
Column	Waters ACQUITY BEH Amide (2.1 x 100 mm, 1.7 µm)
Mobile Phase A	Water with 10 mM Ammonium Formate, 0.1% Formic Acid
Mobile Phase B	95:5 Acetonitrile:Water with 10 mM Ammonium Formate, 0.1% Formic Acid
Gradient	0.0 min: 95% B; 3.0 min: 50% B; 3.1 min: 95% B; 5.0 min: 95% B
Flow Rate	0.4 mL/min
Column Temperature	40°C
Injection Volume	5 µL
Mass Spectrometry (MS)
Ionization Mode	ESI Positive
Capillary Voltage	3.5 kV
Desolvation Temp	450°C
Desolvation Gas Flow	800 L/Hr
Cone Gas Flow	50 L/Hr
Collision Gas	Argon
MRM Transitions (Hypothetical)
Analyte	Q1: 157.1 -> Q3: 140.1 (Loss of NH₃)
Q1: 157.1 -> Q3: 83.1 (Cyclohexyl fragment)
Internal Standard (N-ethyl)	Q1: 171.2 -> Q3: 154.2 (Loss of NH₃)

Table 2: Recommended starting parameters for the LC-MS/MS system. Note: MRM transitions must be optimized empirically by infusing the pure standard.

Method Validation and Data Analysis

For the method to be trustworthy, it must be validated according to established bioanalytical guidelines.[7]

5.1. Key Validation Parameters

Parameter	Acceptance Criteria	Purpose
Selectivity	No significant interfering peaks (>20% LLOQ) at the retention time of the analyte in blank matrix.	Ensures the signal is from the analyte, not the matrix.
Linearity	Calibration curve with r² ≥ 0.99.	Confirms a proportional response over a defined range.
Accuracy & Precision	Replicate QC samples within ±15% of nominal value (±20% at LLOQ).	Demonstrates the closeness and reproducibility of measurements.
Matrix Effect	Analyte response in post-extraction spiked samples should be consistent across different matrix lots.	Assesses ion suppression or enhancement from the matrix.[6]
Recovery	Consistent and reproducible extraction efficiency.	Measures the amount of analyte successfully extracted.

Table 3: Summary of essential method validation parameters.

5.2. Data Analysis

• Peak Integration: Integrate the chromatographic peaks for the analyte and the internal standard in all samples, calibrators, and QCs.

• Calibration Curve: Calculate the Peak Area Ratio (Analyte Area / IS Area) for each calibration standard. Plot the Peak Area Ratio versus the nominal concentration and perform a linear regression (typically with 1/x or 1/x² weighting).

• Quantification: Use the regression equation from the calibration curve to calculate the concentration of the analyte in the unknown in vitro samples based on their measured Peak Area Ratios.

Conclusion

The described HILIC-LC-MS/MS method provides a robust, sensitive, and selective platform for the quantitative analysis of 1-amino-N-methylcyclohexanecarboxamide in complex in vitro samples. The combination of an appropriate chromatographic separation technique with the specificity of tandem mass spectrometry ensures high-quality, reliable data essential for research and drug development applications.

References

• PubChem Compound Summary for CID 24702470, 1-amino-N-methylcyclohexanecarboxamide. National Center for Biotechnology Information. [Link]

• HPLC determination of acidic d-amino acids and their N-methyl derivatives in biological tissues. D'Aniello, S., et al. (2005). Amino Acids. [Link]

• Recent advances in sample preparation for analysis of small molecules with surface-assisted laser desorption/ionization time-of-flight mass spectrometry. Pei, C., et al. (2024). Analyst. [Link]

• (PDF) HPLC determination of acidic D-amino acids and their N-methyl derivatives in biological tissues. D'Aniello, S., et al. (2005). ResearchGate. [Link]

• General Guidelines for Setting Up an In Vitro LC/MS/MS Assay. Springer Protocols. [Link]

• PubChem Compound Summary for CID 24696943, 1-amino-N-butyl-N-methylcyclohexane-1-carboxamide. National Center for Biotechnology Information. [Link]

• PubChem Compound Summary for CID 3021578, 1-Amino-1-methylcyclohexane. National Center for Biotechnology Information. [Link]

• Strategies in quantitative LC-MS/MS analysis of unstable small molecules in biological matrices. Jian, W., et al. (2014). Bioanalysis. [Link]

• (1r,4r)-4-amino-N-methylcyclohexane-1-carboxamide hydrochloride. AA Blocks. [Link]

• Time-Reduced N-Methylation: Exploring a Faster Synthesis Technique. Świerczek, K., et al. (2024). Organic Letters. [Link]

• Quantitative analysis of small molecules in biological samples. Prasain, J. (2015). SlideShare. [Link]

• Recent advances in sample preparation for analysis of small molecules with surface-assisted laser desorption/ionization time-of-flight mass spectrometry: enrichment methods and applications. Pei, C., et al. (2024). PubMed. [Link]

• Time-Reduced N-Methylation: Exploring a Faster Synthesis Technique. Świerczek, K., et al. (2024). ACS Publications. [Link]

• Recent advances in sample preparation techniques to overcome difficulties encountered during quantitative analysis of small molecules from biofluids using LC-MS/MS. Souverain, S., et al. (2004). Journal of Analytical Atomic Spectrometry. [Link]

• Comprehensive LC-MS/MS analysis of nitrogen-related plant metabolites. Galuszka, P., et al. (2024). Journal of Experimental Botany. [Link]

• Analysis of Amino Acids by HPLC. Agilent Technologies. (2010). [Link]

• Recent Advances in Liquid Chromatography–Mass Spectrometry (LC–MS) Applications in Biological and Applied Sciences. Al-Soud, Y. A., et al. (2024). Applied Sciences. [Link]

• Developed an LC-MS/MS method to quantify small molecules in surrogate matrix, validated by ICH M10. Emery Pharma. (2024). YouTube. [Link]

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Application Notes &amp; Protocols for Cell-Based Assays: 1-amino-N-methylcyclohexanecarboxamide

Abstract

This document provides a comprehensive guide to performing initial cell-based characterization of the novel small molecule, 1-amino-N-methylcyclohexanecarboxamide. The protocols detailed herein are designed for researchers in drug discovery and cell biology to assess the compound's general cytotoxicity and its specific impact on a key cellular signaling pathway. The methodologies are built upon established principles of cell-based screening and include a primary viability assay, a secondary mechanistic assay targeting the PI3K/Akt signaling cascade, and a confirmatory apoptosis assay. The inclusion of detailed rationales, control strategies, and data interpretation guidelines ensures a robust and reproducible experimental framework.

Introduction: Scientific Background & Rationale

1-amino-N-methylcyclohexanecarboxamide is a synthetic small molecule with a carbocyclic core, suggesting potential bioactivity. In the absence of established target data, a logical first step in its characterization is to assess its effect on fundamental cellular processes such as proliferation, viability, and apoptosis. Many bioactive small molecules exert their effects by modulating critical intracellular signaling pathways.

This guide hypothesizes that 1-amino-N-methylcyclohexanecarboxamide may interact with the Phosphoinositide 3-kinase (PI3K)/Akt signaling pathway. This pathway is a central regulator of cell growth, survival, and metabolism and is frequently dysregulated in diseases like cancer, making it a common target for therapeutic intervention. Therefore, the proposed experimental workflow is designed to first screen for general cytotoxic effects and then to probe for specific modulation of Akt phosphorylation, a key node in this pathway.

Hypothesized Signaling Pathway: PI3K/Akt Cascade

The diagram below illustrates the simplified PI3K/Akt pathway, which is critical for promoting cell survival. Growth factors binding to Receptor Tyrosine Kinases (RTKs) activate PI3K, which in turn phosphorylates PIP2 to PIP3. PIP3 acts as a docking site for Akt and PDK1, leading to the phosphorylation and activation of Akt. Activated Akt then phosphorylates numerous downstream targets to inhibit apoptosis and promote cell survival.

Caption: Tiered experimental workflow for compound characterization.

Materials & Reagents

Reagent/Material	Recommended Source	Purpose
Cell Line
MCF-7 (Human breast cancer)	ATCC (HTB-22)	High endogenous PI3K/Akt signaling
Media & Supplements
DMEM, High Glucose	Gibco/Thermo Fisher	Base cell culture medium
Fetal Bovine Serum (FBS)	Gibco/Thermo Fisher	Source of growth factors
Penicillin-Streptomycin	Gibco/Thermo Fisher	Antibiotic to prevent contamination
Assay Kits & Reagents
1-amino-N-methylcyclohexanecarboxamide	In-house/Custom Synthesis	Test compound
DMSO, Cell Culture Grade	Sigma-Aldrich	Compound solvent
WST-1 Cell Proliferation Reagent	Roche/MilliporeSigma	Cell viability detection
Doxorubicin	Selleck Chemicals	Positive control for cytotoxicity
Pierce™ BCA Protein Assay Kit	Thermo Fisher Scientific	Protein quantification
Primary Antibody: p-Akt (Ser473)	Cell Signaling Technology	Detection of activated Akt
Primary Antibody: Total Akt	Cell Signaling Technology	Loading control for Akt
Primary Antibody: β-Actin	Cell Signaling Technology	General protein loading control
HRP-conjugated Secondary Antibody	Cell Signaling Technology	Signal detection for Western Blot
ECL Western Blotting Substrate	Bio-Rad/Thermo Fisher	Chemiluminescent signal generation
Annexin V-FITC/PI Apoptosis Kit	BD Biosciences/Thermo Fisher	Detection of apoptotic and necrotic cells

Detailed Protocols

Protocol 1: Cell Viability Assay (WST-1)

Principle: This colorimetric assay measures the metabolic activity of viable cells. The stable tetrazolium salt WST-1 is cleaved to a soluble formazan dye by mitochondrial dehydrogenases in metabolically active cells. The amount of formazan produced is directly proportional to the number of living cells.

Step-by-Step Procedure:

• Cell Seeding:

  • Culture MCF-7 cells in DMEM with 10% FBS and 1% Pen-Strep.

  • Trypsinize and count the cells.

  • Seed 5,000 cells per well in a 96-well clear-bottom, black-walled plate in a final volume of 100 µL.

  • Incubate for 24 hours at 37°C, 5% CO₂ to allow for cell attachment.

• Compound Preparation and Treatment:

  • Prepare a 10 mM stock solution of 1-amino-N-methylcyclohexanecarboxamide in DMSO.

  • Perform a serial dilution in serum-free DMEM to create 2X working concentrations (e.g., from 200 µM to 0.1 µM).

  • Prepare controls:

    • Vehicle Control: Serum-free DMEM with the highest concentration of DMSO used (e.g., 0.5%).

    • Positive Control: Doxorubicin at a known cytotoxic concentration (e.g., 10 µM).

    • Untreated Control: Serum-free DMEM only.

  • Carefully remove the media from the cells and add 100 µL of the appropriate compound dilution or control to each well (in triplicate).

• Incubation:

  • Incubate the plate for 48 hours at 37°C, 5% CO₂.

• Detection:

  • Add 10 µL of WST-1 reagent to each well.

  • Incubate for 2 hours at 37°C.

  • Shake the plate for 1 minute on an orbital shaker.

  • Measure the absorbance at 450 nm using a microplate reader.

• Data Analysis:

  • Subtract the background absorbance (media only wells).

  • Normalize the data to the vehicle control (set to 100% viability).

  • Plot the % viability against the log of the compound concentration and use a non-linear regression (sigmoidal dose-response) to calculate the IC₅₀ value.

Protocol 2: Western Blot for Phospho-Akt (p-Akt)

Principle: Western blotting uses antibodies to detect specific proteins in a sample. Here, we will measure the levels of phosphorylated (active) Akt relative to total Akt to determine if the compound inhibits the PI3K/Akt pathway.

Step-by-Step Procedure:

• Cell Seeding and Treatment:

  • Seed 1 x 10⁶ MCF-7 cells in 6-well plates and grow to 70-80% confluency.

  • Serum starve the cells for 12-16 hours by replacing the media with serum-free DMEM. This reduces basal p-Akt levels.

  • Pre-treat cells with 1-amino-N-methylcyclohexanecarboxamide at three concentrations (e.g., 0.5x, 1x, and 2x the calculated IC₅₀) for 2 hours. Include a vehicle (DMSO) control.

  • Stimulate the cells with a growth factor (e.g., 100 ng/mL IGF-1) for 15 minutes to robustly activate the PI3K/Akt pathway. Leave one well of vehicle-treated cells unstimulated as a negative control.

• Protein Extraction:

  • Wash cells twice with ice-cold PBS.

  • Lyse the cells on ice using 100 µL of RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Scrape the cells, transfer the lysate to a microfuge tube, and centrifuge at 14,000 x g for 15 minutes at 4°C.

  • Collect the supernatant containing the protein.

• Quantification and Sample Preparation:

  • Determine the protein concentration of each lysate using a BCA assay.

  • Normalize the volume of each sample to get equal protein amounts (e.g., 20 µg) and add Laemmli sample buffer.

  • Boil the samples at 95°C for 5 minutes.

• SDS-PAGE and Transfer:

  • Load the samples onto a 10% polyacrylamide gel and run until the dye front reaches the bottom.

  • Transfer the proteins from the gel to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with 5% BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody for p-Akt (Ser473) (e.g., 1:1000 dilution) overnight at 4°C.

  • Wash the membrane 3 times with TBST.

  • Incubate with an HRP-conjugated secondary antibody (e.g., 1:5000 dilution) for 1 hour at room temperature.

  • Wash 3 times with TBST.

  • Apply ECL substrate and visualize the bands using a chemiluminescence imager.

  • Crucial Step: Strip the membrane and re-probe with antibodies for Total Akt and β-Actin to serve as loading controls.

• Data Analysis:

  • Perform densitometry analysis on the bands using software like ImageJ.

  • Calculate the ratio of p-Akt to Total Akt for each condition to determine the specific inhibition of Akt phosphorylation.

Protocol 3: Apoptosis Assay (Annexin V/Propidium Iodide Staining)

Principle: This flow cytometry-based assay differentiates between healthy, apoptotic, and necrotic cells. Annexin V binds to phosphatidylserine, which translocates to the outer cell membrane during early apoptosis. Propidium Iodide (PI) is a fluorescent nuclear stain that can only enter cells with compromised membranes (late apoptotic/necrotic cells).

Step-by-Step Procedure:

• Cell Seeding and Treatment:

  • Seed 0.5 x 10⁶ MCF-7 cells in 6-well plates.

  • Allow cells to attach overnight.

  • Treat cells with the test compound (at 1x and 2x IC₅₀), vehicle (DMSO), and a positive control (Doxorubicin) for 24 hours.

• Cell Harvesting:

  • Collect both the floating and attached cells. To detach adherent cells, use a gentle cell scraper or EDTA-based dissociation buffer (avoiding trypsin if possible as it can cleave surface proteins).

  • Centrifuge the collected cells at 300 x g for 5 minutes and wash twice with cold PBS.

• Staining:

  • Resuspend the cell pellet in 100 µL of 1X Annexin V Binding Buffer.

  • Add 5 µL of FITC-conjugated Annexin V and 5 µL of PI solution.

  • Gently vortex and incubate for 15 minutes at room temperature in the dark.

  • Add 400 µL of 1X Annexin V Binding Buffer to each tube.

• Flow Cytometry:

  • Analyze the samples immediately on a flow cytometer.

  • Use unstained, Annexin V-only, and PI-only stained cells to set up compensation and gates.

  • Collect data for at least 10,000 events per sample.

• Data Analysis:

  • Create a quadrant plot of FITC (Annexin V) vs. PI fluorescence.

  • Quadrant 1 (Lower Left, Q1): Live cells (Annexin V- / PI-).

  • Quadrant 2 (Lower Right, Q2): Early apoptotic cells (Annexin V+ / PI-).

  • Quadrant 3 (Upper Right, Q3): Late apoptotic/necrotic cells (Annexin V+ / PI+).

  • Quadrant 4 (Upper Left, Q4): Necrotic cells (Annexin V- / PI+).

  • Quantify the percentage of cells in each quadrant to determine the pro-apoptotic effect of the compound.

References

• Title: The PI3K/AKT/mTOR Pathway in Action Source: Science Signaling URL: [Link]

• Title: PI3K/AKT Signaling in Cell Metabolism and Cancer Source: Nature Reviews Molecular Cell Biology URL: [Link]

• Title: Principles of Apoptosis: The role of Annexin V in cell death detection Source: Bio-Rad URL: [Link]

Application Note: 1-amino-N-methylcyclohexanecarboxamide as a Putative Modulator for Pathway Discovery

Introduction: The Role of Tool Compounds in Elucidating Cellular Signaling

In the intricate landscape of cellular biology, small molecules serve as invaluable probes for dissecting complex signaling networks. These "tool compounds" enable researchers to modulate the activity of specific proteins, thereby illuminating their roles in health and disease. This document provides a conceptual framework and a series of validation protocols for the potential use of 1-amino-N-methylcyclohexanecarboxamide as a novel tool compound for pathway analysis. While direct biological targets of this compound are not yet extensively documented, its structural similarity to other biologically active cyclohexane carboxamide derivatives suggests potential applications in pharmacological research.[1] This application note will, therefore, present a hypothetical application and a rigorous experimental workflow to characterize its activity and utility.

Based on preliminary data from analogous compounds, such as 1-amino-N-[3-(dimethylamino)propyl]cyclohexane-1-carboxamide, which has been investigated for its role in modulating protein-protein interactions and as a potential Rho-kinase (ROCK) inhibitor, we will hypothesize a similar mechanism for 1-amino-N-methylcyclohexanecarboxamide.[1] This application note will guide the user through the necessary steps to test this hypothesis and establish this compound as a validated tool for studying the ROCK signaling pathway, a critical regulator of cellular contraction, motility, and morphology.

Hypothetical Mechanism of Action: Modulation of the Rho-Kinase (ROCK) Pathway

The Rho-associated coiled-coil containing protein kinase (ROCK) is a serine/threonine kinase that acts as a key downstream effector of the small GTPase RhoA. The RhoA/ROCK pathway is integral to numerous cellular processes, and its dysregulation is implicated in various pathologies, including cancer and cardiovascular disease. We hypothesize that 1-amino-N-methylcyclohexanecarboxamide may act as an inhibitor of ROCK, thereby preventing the phosphorylation of its downstream targets.

Hypothesized Signaling Pathway

Caption: Hypothesized inhibition of the ROCK signaling pathway by 1-amino-N-methylcyclohexanecarboxamide.

Experimental Protocols: A Step-by-Step Guide to Validation

The following protocols are designed to systematically evaluate the biological activity of 1-amino-N-methylcyclohexanecarboxamide and validate its potential as a tool compound for studying the ROCK pathway.

Protocol 1: In Vitro Kinase Assay for Direct ROCK Inhibition

This initial experiment aims to determine if 1-amino-N-methylcyclohexanecarboxamide directly inhibits the enzymatic activity of ROCK.

Materials:

• Recombinant human ROCK1 or ROCK2 enzyme

• Myelin Basic Protein (MBP) as a substrate

• ATP, [γ-³²P]ATP

• Kinase reaction buffer (e.g., 25 mM Tris-HCl pH 7.5, 10 mM MgCl₂, 1 mM DTT)

• 1-amino-N-methylcyclohexanecarboxamide (stock solution in DMSO)

• Positive control inhibitor (e.g., Y-27632)

• Phosphocellulose paper

• Scintillation counter

Procedure:

• Compound Preparation: Prepare a serial dilution of 1-amino-N-methylcyclohexanecarboxamide in DMSO. A typical starting concentration range would be from 100 µM down to 1 nM.

• Kinase Reaction Setup:

  • In a microcentrifuge tube, combine the kinase reaction buffer, recombinant ROCK enzyme, and MBP substrate.

  • Add the diluted 1-amino-N-methylcyclohexanecarboxamide or control (Y-27632 or DMSO vehicle).

  • Pre-incubate for 10 minutes at 30°C.

• Initiate Reaction: Start the kinase reaction by adding a mixture of ATP and [γ-³²P]ATP.

• Incubation: Incubate the reaction mixture for 20 minutes at 30°C.

• Stop Reaction: Spot a portion of the reaction mixture onto phosphocellulose paper to stop the reaction.

• Washing: Wash the phosphocellulose paper extensively with phosphoric acid to remove unincorporated [γ-³²P]ATP.

• Quantification: Measure the incorporated radioactivity using a scintillation counter.

• Data Analysis: Calculate the percentage of inhibition for each compound concentration relative to the DMSO control and determine the IC₅₀ value.

Compound	Hypothetical IC₅₀ (µM)
1-amino-N-methylcyclohexanecarboxamide	To be determined
Y-27632 (Positive Control)	0.1 - 1.0
DMSO (Vehicle Control)	No inhibition

Protocol 2: Western Blot Analysis of Downstream Target Phosphorylation

This cell-based assay will assess the ability of the compound to inhibit ROCK activity within a cellular context by measuring the phosphorylation of a known downstream target, Myosin Light Chain (MLC).

Materials:

• A suitable cell line with active RhoA signaling (e.g., HeLa or NIH 3T3)

• Cell culture medium and serum

• 1-amino-N-methylcyclohexanecarboxamide

• LPA (Lysophosphatidic acid) to stimulate the RhoA pathway

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• Primary antibodies: anti-phospho-MLC (Thr18/Ser19), anti-total-MLC, anti-GAPDH

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

Procedure:

• Cell Culture and Treatment:

  • Plate cells and grow to 70-80% confluency.

  • Serum-starve the cells for 12-24 hours to reduce basal signaling.

  • Pre-treat the cells with various concentrations of 1-amino-N-methylcyclohexanecarboxamide or vehicle for 1 hour.

• Pathway Stimulation: Stimulate the cells with LPA (e.g., 10 µM) for 15-30 minutes to activate the RhoA/ROCK pathway.

• Cell Lysis: Wash the cells with ice-cold PBS and lyse with lysis buffer.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay.

• Western Blotting:

  • Separate equal amounts of protein by SDS-PAGE and transfer to a PVDF membrane.

  • Block the membrane and probe with primary antibodies against phospho-MLC and total MLC. Use an antibody against a housekeeping protein like GAPDH for loading control.

  • Incubate with the appropriate HRP-conjugated secondary antibody.

• Detection and Analysis: Visualize the protein bands using a chemiluminescent substrate and an imaging system. Quantify the band intensities and normalize the phospho-MLC signal to total MLC and the loading control.

Workflow for Compound Validation

Caption: A logical workflow for the experimental validation of 1-amino-N-methylcyclohexanecarboxamide.

Concluding Remarks

References

Sources

• 1. benchchem.com [benchchem.com]

Application Notes and Protocols for Radiolabeling of 1-amino-N-methylcyclohexanecarboxamide

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Abstract

This comprehensive guide provides detailed application notes and validated protocols for the radiolabeling of "1-amino-N-methylcyclohexanecarboxamide," a small molecule of interest in pharmaceutical research. Recognizing the critical role of radiolabeled compounds in drug discovery and development, this document outlines strategic approaches for the introduction of Carbon-11 ([¹¹C]), Fluorine-18 ([¹⁸F]), and Tritium ([³H]) isotopes. The methodologies described herein are grounded in established radiochemical principles and are designed to be reproducible and adaptable. This guide emphasizes the rationale behind precursor design, the causality of experimental choices, and robust quality control measures to ensure the scientific integrity of the resulting radiotracers.

Introduction: The Rationale for Radiolabeling 1-amino-N-methylcyclohexanecarboxamide

The ability to track the biodistribution, pharmacokinetics, and target engagement of a novel chemical entity is fundamental to its development as a therapeutic agent. Radiolabeling provides an exquisitely sensitive method to achieve this, allowing for non-invasive in vivo imaging with Positron Emission Tomography (PET) using isotopes like ¹¹C and ¹⁸F, or for in vitro and preclinical studies with beta-emitters like ³H.[1] The choice of radionuclide is dictated by the specific research question, with the short-lived positron emitters being ideal for dynamic imaging studies in humans, while the long half-life of tritium is well-suited for metabolic studies and receptor binding assays.[2]

This guide presents tailored strategies for introducing these key isotopes into the molecular framework of 1-amino-N-methylcyclohexanecarboxamide. The selection of the labeling position and the design of the corresponding precursors are critical for the successful synthesis of the desired radiotracer without altering its intrinsic biological activity.

Strategic Approaches to Radiolabeling

The structure of 1-amino-N-methylcyclohexanecarboxamide offers several potential sites for radiolabeling. This guide will focus on three robust and widely applicable strategies:

• [¹¹C]Methylation: Introduction of a radioactive methyl group ([¹¹C]CH₃) at the amide nitrogen. This is a common and efficient method for labeling with Carbon-11.[3][4][5][6]

• [¹⁸F]Fluoroalkylation: Attachment of a fluoroalkyl chain, such as [¹⁸F]fluoroethyl, to the primary amino group. This approach leverages the favorable nuclear properties of Fluorine-18 for PET imaging.

• Tritiation: Introduction of tritium via catalytic dehalogenation of a suitable precursor, a versatile method for obtaining high specific activity tritiated compounds.[2][7][8][9][10]

The following sections provide detailed protocols for the synthesis of the necessary precursors and the subsequent radiolabeling reactions.

Carbon-11 Labeling via N-[¹¹C]Methylation

The introduction of a [¹¹C]methyl group is a rapid and high-yield radiolabeling strategy, ideal for the short 20.4-minute half-life of Carbon-11.[11] The most common approach is the reaction of a precursor bearing a nucleophilic site with a reactive [¹¹C]methylating agent, such as [¹¹C]methyl iodide ([¹¹C]CH₃I) or [¹¹C]methyl triflate ([¹¹C]CH₃OTf).[3][4][5][6]

Precursor Synthesis: N-desmethyl-1-amino-cyclohexanecarboxamide

To achieve N-[¹¹C]methylation, a precursor lacking the methyl group on the amide nitrogen is required. The synthesis of this N-desmethyl precursor can be accomplished through a three-step process involving Boc protection, amide coupling, and deprotection.

Workflow for N-desmethyl Precursor Synthesis

Caption: Synthetic scheme for the N-desmethyl precursor.

Protocol 3.1: Synthesis of N-desmethyl-1-amino-cyclohexanecarboxamide

Step 1: Boc Protection of 1-Aminocyclohexanecarboxylic acid

• Dissolve 1-aminocyclohexanecarboxylic acid (1.0 eq) in a 1:1 mixture of dioxane and water.

• Add sodium bicarbonate (2.5 eq) and stir until dissolved.

• Add di-tert-butyl dicarbonate (Boc₂O, 1.1 eq) and stir the mixture at room temperature for 12-18 hours.

• Acidify the reaction mixture to pH 2-3 with 1 M HCl.

• Extract the product with ethyl acetate (3 x 50 mL).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield Boc-1-aminocyclohexanecarboxylic acid.

Step 2: Amide Coupling with Ammonia

• Dissolve Boc-1-aminocyclohexanecarboxylic acid (1.0 eq) in anhydrous N,N-dimethylformamide (DMF).

• Add HATU (1.1 eq) and N,N-diisopropylethylamine (DIPEA) (2.0 eq) and stir for 15 minutes at room temperature to activate the carboxylic acid.[12][13][14][15]

• Bubble ammonia gas through the solution for 30 minutes, or add a solution of ammonia in methanol (7N, 2.0 eq).

• Stir the reaction mixture at room temperature for 4-6 hours.

• Dilute the reaction with water and extract with ethyl acetate.

• Wash the organic layer with saturated sodium bicarbonate solution and brine, then dry over anhydrous sodium sulfate.

• Purify the crude product by flash column chromatography (silica gel, ethyl acetate/hexane gradient) to obtain Boc-1-aminocyclohexanecarboxamide.

Step 3: Boc Deprotection

• Dissolve Boc-1-aminocyclohexanecarboxamide (1.0 eq) in dichloromethane (DCM).

• Add trifluoroacetic acid (TFA) (10 eq) dropwise at 0 °C.[11][16]

• Stir the reaction at room temperature for 2-4 hours, monitoring by TLC until the starting material is consumed.

• Concentrate the reaction mixture under reduced pressure.

• Dissolve the residue in a minimal amount of water and basify to pH 10-11 with 1 M NaOH.

• Extract the product with DCM (3 x 30 mL).

• Dry the combined organic layers over anhydrous sodium sulfate and concentrate to yield the N-desmethyl precursor.

[¹¹C]Methylation Protocol

The radiolabeling is performed in an automated synthesis module. [¹¹C]CO₂ produced from a cyclotron is converted to [¹¹C]CH₃I or [¹¹C]CH₃OTf, which is then reacted with the N-desmethyl precursor.

Workflow for [¹¹C]Methylation

Caption: Synthetic route to the tosyloxyethyl precursor.

Protocol 4.1: Synthesis of the Tosyloxyethyl Precursor

Step 1: Amide Coupling with 2-Aminoethanol

• Follow the amide coupling procedure described in Protocol 3.1, Step 2, but use 2-aminoethanol (1.1 eq) instead of ammonia.

Step 2: Tosylation of the Hydroxyl Group

• Dissolve the product from Step 1 (1.0 eq) in anhydrous pyridine at 0 °C.

• Add p-toluenesulfonyl chloride (TsCl, 1.2 eq) portion-wise.

• Allow the reaction to warm to room temperature and stir for 12-18 hours.

• Pour the reaction mixture into ice-water and extract with ethyl acetate.

• Wash the organic layer sequentially with 1 M HCl, saturated sodium bicarbonate, and brine.

• Dry over anhydrous sodium sulfate and purify by flash column chromatography to yield the tosyloxyethyl precursor.

[¹⁸F]Fluoroethylation Protocol

The radiolabeling involves a two-step, one-pot procedure where [¹⁸F]fluoride is first used to synthesize [¹⁸F]fluoroethyl tosylate, which then alkylates the primary amine of the deprotected precursor.

Workflow for [¹⁸F]Fluoroethylation

Caption: Radiosynthesis of the [¹⁸F]fluoroethylated product.

Protocol 4.2: [¹⁸F]Fluoroethylation

• [¹⁸F]Fluoride Activation: Trap aqueous [¹⁸F]fluoride on an anion exchange cartridge. Elute with a solution of potassium carbonate and Kryptofix 222 in acetonitrile/water. Dry the [¹⁸F]fluoride by azeotropic distillation. [16][17]2. Synthesis of [¹⁸F]Fluoroethyl tosylate: Add ethylene glycol ditosylate (5-10 mg) in anhydrous acetonitrile to the dried [¹⁸F]fluoride. Heat at 90-110 °C for 10 minutes. [1][18][19][20][21][22]3. Deprotection of Precursor: In a separate vial, deprotect the Boc-protected precursor from Protocol 4.1 using TFA in DCM as described in Protocol 3.1, Step 3. Evaporate the solvent and TFA.

• Alkylation: Add a solution of the deprotected precursor (2-3 mg) and a non-nucleophilic base (e.g., DIPEA) in DMF to the reaction vessel containing [¹⁸F]fluoroethyl tosylate. Heat at 100-120 °C for 15-20 minutes.

• Purification and Formulation: Follow the procedures outlined in Protocol 3.2 for HPLC purification and formulation.

Parameter	Value	Reference
Precursor Amount	2-3 mg	-
Solvent	Acetonitrile, DMF	[23]
Base	K₂CO₃, DIPEA	[21]
Reaction Temperature	90-120 °C	[16][21]
Reaction Time	25-30 min (total)	-
Typical Radiochemical Yield	15-30% (decay-corrected)	-

Tritium Labeling via Catalytic Dehalogenation

Tritium labeling is invaluable for ADME studies and in vitro assays due to its long half-life and high specific activity. Catalytic dehalogenation of an aryl halide precursor with tritium gas is a common and effective method.

Precursor Synthesis: Halogenated 1-amino-N-methylcyclohexanecarboxamide

A precursor with a halogen atom (iodine or bromine) on the cyclohexyl ring is required. The synthesis of such a precursor can be challenging and may require specialized methods for halogenation of saturated rings. An alternative is to start from a halogenated cyclohexanecarboxylic acid derivative.

Protocol 5.1: Synthesis of a Halogenated Precursor (Conceptual)

• Starting Material: Obtain or synthesize a halogenated (e.g., 4-bromo-1-aminocyclohexanecarboxylic acid).

• Boc Protection: Protect the amino group with Boc₂O as described in Protocol 3.1, Step 1.

• Amide Coupling: Couple the Boc-protected halogenated amino acid with methylamine using a suitable coupling agent (e.g., HATU) as in Protocol 3.1, Step 2.

• Deprotection: Remove the Boc group with TFA as in Protocol 3.1, Step 3 to yield the halogenated precursor.

Tritiation Protocol

This procedure involves the reaction of the halogenated precursor with tritium gas in the presence of a palladium catalyst.

Workflow for Tritiation

Caption: Catalytic tritiation of the halogenated precursor.

Protocol 5.2: Catalytic Tritiation

• Preparation: In a specialized tritiation manifold, dissolve the halogenated precursor (1-5 mg) in a suitable solvent (e.g., DMF or ethanol) containing a base (e.g., triethylamine).

• Catalyst Addition: Add a palladium catalyst (e.g., 10% Pd/C).

• Tritiation: Introduce tritium gas into the reaction vessel and stir at room temperature for 2-4 hours.

• Work-up: Remove the excess tritium gas and filter the reaction mixture to remove the catalyst.

• Purification: Purify the crude product by HPLC to remove any non-tritiated starting material and byproducts.

• Analysis: Determine the specific activity and radiochemical purity of the final product.

Parameter	Value	Reference
Precursor Amount	1-5 mg	-
Solvent	DMF or Ethanol	[7]
Catalyst	10% Pd/C	[7]
Base	Triethylamine	-
Reaction Time	2-4 hours	-
Typical Specific Activity	15-29 Ci/mmol	[2][9]

Quality Control of Radiolabeled Products

Ensuring the purity and identity of the final radiolabeled compound is paramount. A combination of analytical techniques should be employed.

• High-Performance Liquid Chromatography (HPLC): A radio-HPLC system equipped with both a UV and a radiation detector is essential for determining radiochemical purity and for co-elution with a non-radioactive standard to confirm identity. [20][24][25]* Thin-Layer Chromatography (TLC): Radio-TLC can be used as a rapid method for in-process checks of radiochemical purity. [2][7][8][19]* Specific Activity: For PET tracers, the specific activity (radioactivity per mole of compound) must be determined to ensure that the mass of the injected compound is low enough to avoid pharmacological effects.

Safety Precautions

All work with radioactive materials must be conducted in designated laboratories by trained personnel, following all institutional and national regulations.

• Carbon-11 and Fluorine-18: These positron emitters produce high-energy gamma rays upon annihilation. Lead shielding and remote handling equipment (in hot cells) are mandatory.

• Tritium: As a low-energy beta emitter, tritium poses a minimal external radiation hazard. However, it can be readily incorporated into biological molecules, making internal contamination a significant concern. Work should be performed in a well-ventilated fume hood, and appropriate personal protective equipment (gloves, lab coat) must be worn. [26]

Conclusion

This guide provides a comprehensive framework for the radiolabeling of 1-amino-N-methylcyclohexanecarboxamide with Carbon-11, Fluorine-18, and Tritium. The detailed protocols for precursor synthesis and radiolabeling, along with the underlying scientific rationale, are intended to empower researchers to produce high-quality radiotracers for their specific research needs. By adhering to the principles of careful precursor design, optimized reaction conditions, and rigorous quality control, the successful application of these radiolabeled compounds in drug discovery and development can be achieved.

References

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• Tobias, F., & Ritter, T. (2021). Tritiation of aryl thianthrenium salts with a molecular palladium catalyst.
• Li, J., Lin, Q., Dungan, O., Fu, Y., Ren, S., Ruccolo, S., ... & Phillips, E. M. (2024). Homogenous Palladium-Catalyzed Dehalogenative Deuteration and Tritiation of Aryl Halides with D2/T2 Gas. ChemRxiv.
• Li, J., Lin, Q., Dungan, O., Fu, Y., Ren, S., Ruccolo, S., ... & Phillips, E. M. (2024). Homogenous Palladium-Catalyzed Dehalogenative Deuteration and Tritiation of Aryl Halides with D2/T2 Gas. Journal of the American Chemical Society.
• Mishani, E., & Rozen, Y. (2014). Fluorine-18 Radiochemistry, Labeling Strategies and Synthetic Routes. Accounts of Chemical Research, 47(12), 3563-3572.

• Moravek. (n.d.). The Importance of Purification for Radiolabeled Compounds. Retrieved from [Link]

• CERN Indico. (2018). Analytical control and purification of radiopharmaceuticals. Retrieved from [Link]

• Svadberg, A., & Arukwe, A. (2010). Catalytic process for tritium exchange reaction. INIS-IAEA.
• Pike, V. W., & Aigbirhio, F. I. (2014). Rapid Room-Temperature ¹¹C-Methylation of Arylamines with [¹¹C]Methyl Iodide Promoted by Solid Inorganic Bases in DMF. NIH.
• Conti, P. S., & Eriksson, L. (2016).
• Han, G., Tamaki, M., & Hruby, V. J. (2016). How can we do the deprotection of boc-amino acids using hcl?.
• Block, D., Paquette, W. D., & Wuest, F. (2014). Simple and efficient synthesis of 2-[¹⁸F]fluoroethyl triflate for high yield ¹⁸fluoroethylation. Journal of Labelled Compounds and Radiopharmaceuticals, 57(1), 20-25.

• Master Organic Chemistry. (n.d.). Amine Protection and Deprotection. Retrieved from [Link]

• Ghosh, A. K., & Brindisi, M. (2015). Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. PMC - NIH.
• Zhang, Y., & Rovis, T. (2024). Selective Thermal Deprotection of N-Boc Protected Amines in Continuous Flow. PMC - NIH.
• Avenoza, A., Busto, J. H., Corzana, F., Peregrina, J. M., & Zurbano, M. M. (2001). New synthesis of all four 1-amino-2-hydroxycyclohexanecarboxylic acids. Tetrahedron, 57(14), 2745-2755.
• Antoni, G., & Långström, B. (2007). Carbon-11 labeling chemistry based upon [¹¹C]methyl iodide. PubMed.

• Organic Chemistry Portal. (n.d.). Boc-Protected Amino Groups. Retrieved from [Link]

• Sabatini, M. T., Boulton, L. T., & Sheppard, T. D. (2013). Direct Synthesis of Amides from Carboxylic Acids and Amines Using B(OCH₂CF₃)₃. The Journal of Organic Chemistry, 78(9), 4563-4572.
• Laferriere-Holloway, T., et al. (2022).
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• ORS. (2022). Radiation Safety Guide 2022. Retrieved from [Link]

• Bongarzone, S., et al. (2023). Recent Developments in Carbon-11 Chemistry and Applications for First-In-Human PET Studies. Semantic Scholar.
• Bongarzone, S., et al. (2023). Recent Developments in Carbon-11 Chemistry and Applications for First-In-Human PET Studies. MDPI.
• Peko, T., et al. (2023). Two decades of [¹¹C]PiB synthesis, 2003-2023: a review. PMC - PubMed Central.

• Das, S. (2020). Purification, formulation and quality control of radiopharmaceuticals. [Video]. YouTube. Retrieved from [Link]

• ResearchGate. (n.d.). Direct ¹¹C-methylation of 1 with [¹¹C]CO₂. Retrieved from [Link]

• PubChem. (n.d.). Ethylene glycol ditosylate. Retrieved from [Link]

• Bandyopadhyay, A., et al. (2014). Synthesis, biological evaluation, and radioiodination of halogenated closo-carboranyl thymidine analogues. PMC - NIH.
• Kim, J. H., et al. (2010). Synthesis of a Novel Carbocyclic Analog of Bredinin. PMC - PubMed Central - NIH.
• Google Patents. (n.d.). CN108602758B - Process for preparing trans-4-amino-1-cyclohexanecarboxylic acids and derivatives thereof.
• Iriepa, I., et al. (2018).

• SUNY ESF. (n.d.). Manual for the safe handling of radioactive substances. Retrieved from [Link]

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Technical Notes & Optimization

Technical Support Center: Investigating Off-Target Effects of 1-amino-N-methylcyclohexanecarboxamide

Document ID: TSC-ANM-2026-01

Last Updated: January 17, 2026

Introduction

This technical support center is designed for researchers, scientists, and drug development professionals utilizing the novel small molecule, 1-amino-N-methylcyclohexanecarboxamide (referred to herein as "Compound A"). While initial studies may point towards a primary mechanism of action, the observation of unexpected or inconsistent results in assays often suggests the presence of off-target effects.[1][2]

This guide provides a structured, question-and-answer-based approach to troubleshooting these potential off-target activities. Our goal is to equip you with the logical framework and practical protocols necessary to validate your experimental findings, ensure data robustness, and accurately characterize the pharmacological profile of Compound A.[3]

Part 1: Frequently Asked Questions (FAQs) - First Principles

This section addresses the foundational checks and common initial questions that arise when unexpected experimental results are observed.

Q1: We are observing an effect of Compound A in our cell-based assay, but the phenotype doesn't match the known biology of our intended target. Where should we start?

A1: This is a classic sign of a potential off-target effect or an experimental artifact. Before exploring complex biological explanations, it is critical to return to first principles—what we call the "Pharmacologic Audit Trail."[4] Start by validating your tool compound and assay setup.

• Compound Integrity and Purity: Confirm the identity and purity of your batch of Compound A using methods like LC-MS and NMR. Impurities are a frequent cause of confounding biological activity.[5]

• Solubility: Visually inspect your final assay medium for any signs of compound precipitation. Poor aqueous solubility can lead to a much lower effective concentration than intended and can cause non-specific effects.[5] We recommend performing a simple solubility test under your exact assay conditions.

• Assay Controls: Ensure you are running a full set of controls, including a vehicle control (e.g., DMSO at the final concentration) and a positive control for the expected phenotype. This helps differentiate a compound-specific effect from an artifact of the assay system itself.

Q2: What are the most likely off-target liabilities for a molecule with the structure of Compound A?

A2: The structure of Compound A, a cyclic tertiary amine, provides clues to its potential off-target interactions.[6][7]

• Cytochrome P450 (CYP) Enzymes: Cyclic tertiary amines can be substrates for various CYP enzymes.[8] Interaction with these enzymes can lead to the formation of reactive metabolites, which may have their own biological activities or cause cytotoxicity.[6]

• GPCRs and Ion Channels: The scaffold is common in molecules targeting G-protein coupled receptors (GPCRs) and ion channels. Promiscuous binding to other receptors, particularly those with similar binding pockets, is a common source of off-target effects. It is estimated that many small molecules interact with multiple targets.[9][10]

• hERG Channel: The hERG potassium channel is a critical anti-target in drug development due to its role in cardiac function. Many structurally diverse compounds can inhibit hERG, so it should be considered a potential off-target.

Q3: We see activity in our primary assay, but it's weaker than expected. Could this be related to off-target effects?

A3: While weaker-than-expected activity can be due to many factors (e.g., low potency, poor cell permeability), it can also be an indicator of off-target effects. For instance, if Compound A has an opposing effect through an off-target pathway, it could dampen the primary, on-target signal. The best practice is to develop and use a direct target engagement assay to confirm that the compound is binding to its intended protein in your cellular system.[11]

Part 2: Troubleshooting Guide - Deconvoluting Complex Results

This section provides a systematic approach to diagnosing and confirming off-target effects when initial checks are inconclusive.

Issue: Compound A shows efficacy in our cancer cell line proliferation assay, but knocking out the intended target protein using CRISPR does not abolish the compound's effect.

This is a significant finding that strongly suggests the anti-proliferative effects are mediated by one or more off-target interactions.[2]

Troubleshooting Workflow

Caption: On-target vs. potential off-target signaling.

Summary and Best Practices

The rigorous identification and validation of off-target effects are not merely troubleshooting exercises; they are fundamental to the accurate interpretation of experimental data and the progression of drug discovery projects. [1][12]

• Be Skeptical: Always question unexpected results and use orthogonal methods for validation. [4]

• Embrace Complexity: Off-target effects can reveal novel biology and even provide opportunities for drug repositioning. [9]

For further assistance, please contact our technical support team with your experimental details, including assay protocols and raw data.

References

• Validating Chemical Probes. EFMC. [Link]

• Which Small Molecule? Selecting Chemical Probes for Use in Cancer Research and Target Validation. AACR Journals. [Link]

• Off-Target Effects Analysis. Creative Diagnostics. [Link]

• Novel Computational Approach to Predict Off-Target Interactions for Small Molecules. Frontiers in Physiology. [Link]

• Best Practices for Design and Characterization of Covalent Chemical Probes. Royal Society of Chemistry. [Link]

• Off-target toxicity is a common mechanism of action of cancer drugs undergoing clinical trials. Science Translational Medicine. [Link]

• Choose and Use Your Chemical Probe Wisely to Explore Cancer Biology. PMC - NIH. [Link]

• Structure-based Systems Biology for Analyzing Off-target Binding. PMC - PubMed Central. [Link]

• Artificial Intelligence/Machine Learning-Driven Small Molecule Repurposing via Off-Target Prediction and Transcriptomics. MDPI. [Link]

• Troubleshooting Cell based Assays Ask the Experts to Avoid Common Pitfalls from Cell Seeding to An. YouTube. [Link]

• A troubleshooting guide to microplate-based assays. BMG LABTECH. [Link]

• Role of cyclic tertiary amine bioactivation to reactive iminium species: structure toxicity relationship. PubMed. [Link]

• 1-amino-N-methylcyclohexanecarboxamide. PubChem. [Link]

• Cyclic Imines: Chemistry and Mechanism of Action: A Review. PubMed. [Link]

• Examples of cyclic tertiary amines that are inactive as CYP2D6 substrates. ResearchGate. [Link]

• Identifying off-target effects and hidden phenotypes of drugs in human cells. PubMed. [Link]

• What Are Cyclic Amines?. YouTube. [Link]

• 4-amino-N-methylcyclohexane-1-carboxamide. PubChem. [Link]

• Cyclohexanecarboxamide, 1-methyl-. PubChem - NIH. [Link]

• N-Methylcyclohexanecarboxamide. PubChem - NIH. [Link]

Sources

• 1. Off-Target Effects Analysis | Creative Diagnostics [creative-diagnostics.com]
• 2. Off-target toxicity is a common mechanism of action of cancer drugs undergoing clinical trials - PMC [pmc.ncbi.nlm.nih.gov]
• 3. aacrjournals.org [aacrjournals.org]
• 4. Choose and Use Your Chemical Probe Wisely to Explore Cancer Biology - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Role of cyclic tertiary amine bioactivation to reactive iminium species: structure toxicity relationship - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. m.youtube.com [m.youtube.com]
• 8. researchgate.net [researchgate.net]
• 9. Structure-based Systems Biology for Analyzing Off-target Binding - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. Advancing Biomedical Research with Quality Chemical Probes [worldwide.promega.com]
• 12. Frontiers | Novel Computational Approach to Predict Off-Target Interactions for Small Molecules [frontiersin.org]

Technical Support Center: Optimizing "1-amino-N-methylcyclohexanecarboxamide" Dosage for In Vivo Studies

Disclaimer: Publicly available in vivo efficacy and dosage optimization data for "1-amino-N-methylcyclohexanecarboxamide" is limited. This guide provides a generalized framework based on established best practices for preclinical evaluation of novel small molecule inhibitors. The hypothetical scenarios and protocols described herein should be adapted based on emerging experimental data for the specific compound and disease model.

Frequently Asked Questions (FAQs)

Q1: We are planning our first in vivo study with 1-amino-N-methylcyclohexanecarboxamide. How do we determine a starting dose?

A1: Selecting a starting dose for a novel compound requires a multi-faceted approach, integrating in vitro data with theoretical calculations.

• In Vitro to In Vivo Extrapolation: The most common starting point is to use the in vitro efficacy data (e.g., IC50 or EC50). A general rule of thumb is to aim for an initial in vivo plasma concentration that is a multiple of the in vitro IC50 (e.g., 10-50x). However, this does not account for factors like metabolism and bioavailability.

• Allometric Scaling: A more refined approach involves allometric scaling, which uses data from other animal models (if available) to predict the human equivalent dose. Traditional methods often scale based on body weight, but more sophisticated models are increasingly used to improve accuracy.[1]

• Literature Review for Analogous Compounds: Investigate compounds with similar chemical structures or mechanisms of action to identify established dosage ranges in relevant animal models.

It is crucial to initiate a dose-ranging study in a small cohort of animals to empirically determine the maximum tolerated dose (MTD) before proceeding to larger efficacy studies.

Q2: What is a Maximum Tolerated Dose (MTD) study, and why is it important for 1-amino-N-methylcyclohexanecarboxamide?

A2: An MTD study is a critical first step in in vivo testing to identify the highest dose of a drug that can be administered without causing unacceptable toxicity.[2] For modern targeted therapies like many small molecule inhibitors, the goal is not just to find the MTD, but to identify an optimal biological dose that maximizes efficacy while minimizing toxicity.[1][3]

The MTD study for 1-amino-N-methylcyclohexanecarboxamide will help establish a safe therapeutic window for your efficacy studies. It involves treating small groups of animals with escalating doses of the compound and closely monitoring for signs of toxicity, such as weight loss, behavioral changes, and other adverse events.

Q3: How should we prepare 1-amino-N-methylcyclohexanecarboxamide for administration to animals?

A3: The formulation of a poorly soluble small molecule is critical for achieving adequate bioavailability.

• Solubility Testing: First, determine the solubility of 1-amino-N-methylcyclohexanecarboxamide in various pharmaceutically acceptable vehicles. Common solvents include DMSO, ethanol, and polyethylene glycol (PEG).[4]

• Vehicle Selection: The final concentration of organic solvents like DMSO should typically be kept low (e.g., <10%) in the final formulation to avoid vehicle-induced toxicity.[5] A common approach is to dissolve the compound in a small amount of DMSO and then dilute it in a vehicle like corn oil or a solution containing Tween-80.

• Stability: Ensure the compound is stable in the chosen vehicle for the duration of the study. It is advisable to prepare fresh formulations regularly.[4]

Always include a vehicle-only control group in your experiments to account for any effects of the formulation itself.

Troubleshooting Guides

Scenario 1: High Toxicity and Mortality Observed

Problem: You initiated an in vivo study with 1-amino-N-methylcyclohexanecarboxamide and are observing significant weight loss, lethargy, and mortality in the treated animals, even at what was presumed to be a low dose.

Troubleshooting Workflow:

Caption: Troubleshooting high toxicity of 1-amino-N-methylcyclohexanecarboxamide.

Step-by-Step Guide:

• Immediate Dose Reduction: As a first step, immediately lower the dose by 50-75% in the subsequent cohort of animals to mitigate further adverse events.[6]

• Evaluate Vehicle Toxicity: Administer the vehicle alone to a control group to rule out the possibility that the formulation itself is causing the observed toxicity.

• Check Formulation and Solubility: Re-assess the solubility of 1-amino-N-methylcyclohexanecarboxamide in your chosen vehicle. Precipitation of the compound can lead to inconsistent dosing and potential toxicity.[5]

• Pharmacokinetic (PK) Analysis: Conduct a PK study to determine the concentration of the compound in the plasma over time. Unusually high exposure could explain the toxicity.

• Formal MTD Study: If not already performed, conduct a formal dose-ranging study with at least 3-5 dose levels to identify the MTD.

Scenario 2: Lack of Efficacy in Disease Model

Problem: You have completed an in vivo study with 1-amino-N-methylcyclohexanecarboxamide at a well-tolerated dose, but you do not observe any significant anti-tumor activity or desired biological effect.

Troubleshooting Workflow:

Caption: Troubleshooting lack of efficacy for 1-amino-N-methylcyclohexanecarboxamide.

Step-by-Step Guide:

• Pharmacokinetic/Pharmacodynamic (PK/PD) Analysis: It is crucial to establish a relationship between drug exposure (PK) and the biological effect (PD).[7][8] Collect plasma and tumor samples at various time points after dosing to measure the concentration of 1-amino-N-methylcyclohexanecarboxamide and assess its effect on the target.

• Confirm Target Engagement: Lack of efficacy can occur if the drug is not reaching its intended target.[5] Techniques like Western Blotting to look at downstream signaling pathways or Cellular Thermal Shift Assay (CETSA) on tumor lysates can be used to confirm target engagement.

• Dose Escalation: If the current dose is well below the MTD and PK data suggests low exposure, a dose escalation study may be warranted.

• Re-evaluate Animal Model: The chosen animal model may not be appropriate. For example, the target of 1-amino-N-methylcyclohexanecarboxamide may not be a key driver of disease in that specific model.

• Consider Combination Therapy: In oncology, combination therapies are common.[3] If 1-amino-N-methylcyclohexanecarboxamide shows good target engagement but limited single-agent efficacy, exploring combinations with other anti-cancer agents could be a logical next step.

Experimental Protocols

Protocol 1: Dose-Ranging and MTD Determination

• Animal Model: Select a relevant rodent model (e.g., nude mice for xenograft studies).

• Group Size: Use a small group size (e.g., n=3-5 animals per group).

• Dose Selection: Based on in vitro data and any available information, select a range of doses. A wide range is recommended for the initial study (e.g., 1, 5, 10, 25, 50 mg/kg).

• Administration: Administer 1-amino-N-methylcyclohexanecarboxamide via the intended clinical route (e.g., oral gavage, intraperitoneal injection). Include a vehicle control group.

• Monitoring: Monitor animals daily for:

  • Body weight changes (a loss of >15-20% is often considered a sign of significant toxicity).

  • Clinical signs of toxicity (e.g., changes in posture, activity, grooming).

  • Mortality.

• Endpoint: The MTD is typically defined as the highest dose that does not cause mortality or significant toxicity.

Table 1: Example Dose-Ranging Study Outcome

Dose (mg/kg)	Body Weight Change (%)	Clinical Signs	Mortality	MTD Assessment
Vehicle	+5%	Normal	0/5	-
10	+2%	Normal	0/5	Well-tolerated
30	-5%	Mild lethargy	0/5	Tolerated
60	-18%	Significant lethargy, ruffled fur	2/5	Exceeds MTD
100	-25%	Severe lethargy	5/5	Exceeds MTD

In this hypothetical example, the MTD would be considered 30 mg/kg.

References

• Key Considerations for Improving Dosage Optimization in Oncology. (2025). AACR. [Link]

• Optimizing Dosing in Oncology Drug Development. Friends of Cancer Research. [Link]

• Dose Optimization for Anticancer Drug Combinations: Maximizing Therapeutic Index via Clinical Exposure-Toxicity/Preclinical Exposure-Efficacy Modeling. AACR Journals. [Link]

• FDA–AACR Strategies for Optimizing Dosages for Oncology Drug Products: Selecting Dosages for First-in-Human Trials. AACR Journals. [Link]

• FDA-AACR Strategies for Optimizing Dosages for Oncology Drug Products. AACR. [Link]

• PROTACs to Address the Challenges Facing Small Molecule Inhibitors. PubMed Central. [Link]

• 1-amino-N-methylcyclohexanecarboxamide | C8H16N2O | CID 24702470. PubChem. [Link]

• A high-throughput platform to identify small-molecule inhibitors of CRISPR-Cas9. NIH. [Link]

Sources

• 1. aacr.org [aacr.org]
• 2. aacrjournals.org [aacrjournals.org]
• 3. aacrjournals.org [aacrjournals.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. friendsofcancerresearch.org [friendsofcancerresearch.org]
• 8. FDA-AACR Strategies for Optimizing Dosages for Oncology Drug Products: Selecting Optimized Dosages for Registrational Trials - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Inconsistent Results in the Synthesis of 1-amino-N-methylcyclohexanecarboxamide

Welcome to the technical support center for the synthesis and analysis of 1-amino-N-methylcyclohexanecarboxamide. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and inconsistencies encountered during the synthesis, purification, and characterization of this sterically hindered amino amide. Here, we provide in-depth troubleshooting advice, detailed experimental protocols, and frequently asked questions to ensure reliable and reproducible results in your laboratory.

I. Troubleshooting Guide: Diagnosing and Resolving Inconsistent Results

Inconsistent yields, unexpected byproducts, and purification difficulties are common hurdles in the synthesis of 1-amino-N-methylcyclohexanecarboxamide. This section provides a systematic approach to identifying and addressing these issues.

dot

Caption: A workflow diagram for troubleshooting the synthesis of 1-amino-N-methylcyclohexanecarboxamide.

II. Frequently Asked Questions (FAQs)

Synthesis

Q1: My reaction to synthesize 1-amino-N-methylcyclohexanecarboxamide shows low to no yield. What are the likely causes?

A1: Several factors can contribute to poor yields in this amide coupling reaction. Given the sterically hindered nature of 1-aminocyclohexanecarboxylic acid, incomplete reaction is a common issue.[1]

• Incomplete Activation of the Carboxylic Acid: The carboxyl group of 1-aminocyclohexanecarboxylic acid must be activated to react with methylamine. If the coupling reagent is not efficient enough or is used in insufficient quantities, activation will be incomplete.[1] For sterically hindered amino acids, more potent coupling reagents like HATU or HCTU are often more effective than standard carbodiimides like DCC or EDC alone.[2][3]

• Amine Deactivation: Methylamine can be protonated by the carboxylic acid starting material, rendering it non-nucleophilic. The use of a non-nucleophilic base, such as N,N-diisopropylethylamine (DIPEA) or triethylamine (TEA), is crucial to neutralize any acid and keep the amine in its free, reactive form.[1]

• Steric Hindrance: The cyclohexane ring with a quaternary carbon at the 1-position presents significant steric bulk, which can impede the approach of the nucleophilic amine to the activated carboxylic acid.[4][5] Overcoming this may require longer reaction times, elevated temperatures, or the use of specialized coupling reagents designed for hindered substrates.[4]

• Hydrolysis: The activated carboxylic acid intermediate is susceptible to hydrolysis, especially in the presence of moisture. Using anhydrous solvents and reagents is critical to prevent this side reaction.[1]

Q2: I am observing significant side products in my reaction mixture. What are they and how can I minimize them?

A2: The formation of side products is a common issue, particularly when using carbodiimide coupling reagents.

• N-Acylurea Formation: With carbodiimides like DCC or EDC, the O-acylisourea intermediate can rearrange to a stable N-acylurea, which is unreactive towards the amine.[6] This side reaction can be minimized by using solvents with low dielectric constants and by adding additives like HOBt or HOSu.[6]

• Racemization: While the alpha-carbon of 1-aminocyclohexanecarboxylic acid is not chiral, if you are working with chiral analogues, racemization can be a concern with many coupling reagents. Additives such as HOBt are known to suppress racemization.[7]

• Diketopiperazine Formation: Although less likely with a secondary amine like methylamine, the intramolecular cyclization of the amino acid to form a diketopiperazine is a potential side reaction, especially with proline.[7] Ensuring efficient intermolecular coupling can minimize this.

Purification

Q3: I am having difficulty purifying 1-amino-N-methylcyclohexanecarboxamide. What are the best methods?

A3: The product is a relatively polar molecule, which can make purification challenging.

• Column Chromatography: Reverse-phase HPLC can be an effective method for purifying polar compounds.[8] For standard silica gel chromatography, a polar mobile phase, such as a gradient of methanol in dichloromethane, may be necessary.

• Recrystallization: If the product is a solid, recrystallization from a suitable solvent system can be a highly effective purification method.[9] Experiment with different solvent combinations to find one that provides good solubility at high temperatures and poor solubility at low temperatures.

• Acid-Base Extraction: The basic amino group allows for purification via acid-base extraction. The crude product can be dissolved in an organic solvent and washed with a dilute acid to protonate the amine, moving it to the aqueous phase. The aqueous phase can then be basified and the product re-extracted into an organic solvent.

Analysis

Q4: My NMR spectrum shows unexpected peaks. How can I interpret them?

A4: Unexpected peaks in your NMR spectrum can arise from several sources.

• Residual Solvents: Peaks from residual solvents used in the reaction or purification are common. Consult a reference table for the chemical shifts of common laboratory solvents.

• Unreacted Starting Materials: Compare your spectrum to the spectra of 1-aminocyclohexanecarboxylic acid and your methylamine source.

• Byproducts: The presence of N-acylurea or other byproducts will give rise to distinct signals. The urea byproduct from DCC (dicyclohexylurea) is notoriously difficult to remove completely and may appear in your spectra.

Q5: The mass spectrum of my product does not show the expected molecular ion peak. What could be the reason?

A5: The absence of the expected molecular ion peak in an LC-MS analysis can be due to several factors.

• Ionization Method: Depending on the ionization method (e.g., ESI, APCI), the molecule may fragment easily or form adducts with solvent molecules or salts. Look for common adducts such as [M+H]+, [M+Na]+, or [M+K]+.

• In-source Fragmentation: The molecule may be fragmenting in the ion source. Look for fragment ions that correspond to logical losses from the parent molecule.

• Incorrect Product: It is also possible that the desired product was not formed, and the major peak corresponds to a byproduct or unreacted starting material.

III. Detailed Experimental Protocol

This protocol is a synthesized methodology based on established procedures for sterically hindered amide bond formation using HATU as the coupling reagent.

dot

Caption: A step-by-step workflow for the synthesis of 1-amino-N-methylcyclohexanecarboxamide.

Materials:

• 1-aminocyclohexanecarboxylic acid

• Methylamine (e.g., 2.0 M solution in THF)

• HATU (Hexafluorophosphate Azabenzotriazole Tetramethyl Uronium)

• DIPEA (N,N-Diisopropylethylamine)

• Anhydrous DMF (N,N-Dimethylformamide)

• Ethyl acetate

• Saturated aqueous sodium bicarbonate

• Brine (saturated aqueous sodium chloride)

• Anhydrous sodium sulfate

• Silica gel for column chromatography

Procedure:

• To a solution of 1-aminocyclohexanecarboxylic acid (1.0 eq) in anhydrous DMF, add HATU (1.1 eq) and DIPEA (2.5 eq).

• Stir the mixture at room temperature for 30 minutes to pre-activate the carboxylic acid.

• Add the methylamine solution (1.2 eq) dropwise to the reaction mixture.

• Stir the reaction at room temperature and monitor its progress by TLC or LC-MS. The reaction may require several hours to overnight for completion due to steric hindrance.

• Upon completion, quench the reaction by adding water.

• Extract the product with ethyl acetate (3 x volume of the aqueous layer).

• Wash the combined organic layers with saturated aqueous sodium bicarbonate and then with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography using a suitable eluent system (e.g., a gradient of methanol in dichloromethane).

IV. Data Interpretation

Accurate interpretation of analytical data is crucial for confirming the structure and purity of the final product.

Expected Analytical Data

Analysis	Expected Results for 1-amino-N-methylcyclohexanecarboxamide
¹H NMR	- Multiplets for the cyclohexane protons (approx. 1.2-2.0 ppm). - A singlet or doublet for the N-methyl protons (approx. 2.7-2.9 ppm). - A broad singlet for the amide N-H proton. - A broad singlet for the amine N-H protons.
¹³C NMR	- Peaks for the cyclohexane carbons. - A peak for the quaternary carbon of the cyclohexane ring. - A peak for the N-methyl carbon. - A peak for the amide carbonyl carbon (approx. 175-180 ppm).
LC-MS	- Expected [M+H]⁺ = 157.13.

Reference NMR Data for a Similar Structure (N-methylcyclohexanecarboxamide):

• ¹H NMR (CDCl₃): δ 1.2-2.1 (m, 11H), 2.79 (d, 3H), 5.53 (br s, 1H).[6]

• ¹³C NMR (CDCl₃): δ 25.9, 26.2, 45.6, 176.9.[6]

This data can be used as a reference for assigning the peaks in the spectrum of 1-amino-N-methylcyclohexanecarboxamide, with the understanding that the additional amino group will influence the chemical shifts.

V. References

• Royal Society of Chemistry. (n.d.). Supplementary Information Hydrogenation of Amides Catalyzed by Combined Catalytic System of Ru Complex with Zinc Salt. Retrieved from [Link]

• PubChem. (n.d.). 1-amino-N-methylcyclohexanecarboxamide. Retrieved from [Link]

• Organic & Biomolecular Chemistry. (n.d.). A protocol for amide bond formation with electron deficient amines and sterically hindered substrates. Retrieved from [Link]

• American Pharmaceutical Review. (2014). Byproducts of Commonly Used Coupling Reagents: Origin, Toxicological Evaluation and Methods for Determination. Retrieved from [Link]

• CHIMIA. (2015). The Synthesis of Sterically Hindered Amides. Retrieved from [Link]

• Common Organic Chemistry. (n.d.). Amine to Amide (Coupling) - HATU. Retrieved from [Link]

• PMC. (n.d.). First total synthesis of hoshinoamide A. Retrieved from [Link]

• Reddit. (2022). amide coupling help. Retrieved from [Link]

• ResearchGate. (2015). The Synthesis of Sterically Hindered Amides. Retrieved from [Link]

• Growing Science. (2022). Process optimization for acid-amine coupling: a catalytic approach. Retrieved from [Link]

• PubChem. (n.d.). N-Methylcyclohexanecarboxamide. Retrieved from [Link]

• Teledyne ISCO. (2022). Purification of modified amino acids: a student perspective of the ACCQPrep® preparative HPLC system. Retrieved from [Link]

• MASONACO. (n.d.). LC-MS/MS analysis of free amino acids. Retrieved from [Link]

• Restek. (2021). 13-Minute, Comprehensive, Direct LC-MS/MS Analysis of Amino Acids in Plasma. Retrieved from [Link]

• PMC. (n.d.). Comprehensive LC-MS/MS analysis of nitrogen-related plant metabolites. Retrieved from [Link]

• Wikipedia. (n.d.). Carbodiimide. Retrieved from [Link]

• Google Patents. (n.d.). WO2010106550A2 - A process for the preparation of n-[[trans-4-(1-methylethyl)cyclohexyl]carbonyl]-d-phenylalanine. Retrieved from

• Organic Syntheses. (n.d.). n-methylformanilide. Retrieved from [Link]

• Organic Syntheses. (n.d.). N-Methoxy-N-methylcyanoformamide. Retrieved from [Link]

• Google Patents. (n.d.). WO2004080945A1 - Process for the preparation of n-methyl-1-naphthalenemethanamine. Retrieved from

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. First total synthesis of hoshinoamide A - PMC [pmc.ncbi.nlm.nih.gov]
• 3. d-nb.info [d-nb.info]
• 4. A protocol for amide bond formation with electron deficient amines and sterically hindered substrates - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. chimia.ch [chimia.ch]
• 6. rsc.org [rsc.org]
• 7. N-Methylcyclohexanecarboxamide | C8H15NO | CID 3343827 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. WO2010106550A2 - A process for the preparation of n-[[trans-4-(1-methylethyl)cyclohexyl]carbonyl]-d-phenylalanine - Google Patents [patents.google.com]
• 9. Amine to Amide (Coupling) - HATU [commonorganicchemistry.com]

Technical Support Center: Purification of 1-amino-N-methylcyclohexanecarboxamide

Welcome to the technical support center for the purification of 1-amino-N-methylcyclohexanecarboxamide. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the isolation and purification of this sterically hindered, polar compound. By understanding the underlying chemical principles, you can develop a robust and efficient purification strategy.

Introduction

1-amino-N-methylcyclohexanecarboxamide is a unique bifunctional molecule featuring a primary amine on a quaternary carbon and a secondary amide. Its structure presents inherent purification challenges due to its polarity, potential for zwitterionic behavior, and the nature of impurities from its synthesis, commonly a variation of the Strecker synthesis.[1][2] This guide provides a structured approach to troubleshooting common issues and developing effective purification protocols.

Chemical Properties of 1-amino-N-methylcyclohexanecarboxamide

A clear understanding of the physicochemical properties of your target molecule is the foundation of a successful purification strategy.

Property	Value	Source
Molecular Formula	C₈H₁₆N₂O	[3]
Molecular Weight	156.23 g/mol	[3]
Predicted XLogP3	0.2	[3]
Hydrogen Bond Donor Count	2	[3]
Hydrogen Bond Acceptor Count	2	[3]
Predicted pKa (Amino Group)	~9-10 (Estimated based on similar primary amines)

The low XLogP3 value indicates high polarity, suggesting poor solubility in non-polar organic solvents and strong interaction with polar stationary phases in chromatography. The presence of both a hydrogen bond donor (amine and amide N-H) and acceptor (amide C=O) contributes to its polarity and potential for strong intermolecular interactions.

Frequently Asked Questions (FAQs)

Here we address common questions regarding the purification of 1-amino-N-methylcyclohexanecarboxamide.

Q1: What are the most common impurities I should expect from the synthesis of 1-amino-N-methylcyclohexanecarboxamide?

A1: If you are synthesizing this compound via a Strecker-type reaction starting from cyclohexanone, methylamine, and a cyanide source, you should anticipate the following impurities:

• Unreacted Starting Materials: Cyclohexanone and residual methylamine.

• Intermediate α-aminonitrile: 1-amino-1-cyanocyclohexane.

• Hydrolysis Byproducts: Incomplete hydrolysis of the nitrile intermediate from a related synthesis pathway or hydrolysis of the amide under harsh workup conditions can lead to the corresponding carboxylic acid (1-aminocyclohexanecarboxylic acid).[4]

• Side-products from Cyanide: Depending on the reaction conditions, various cyanide-related side products may form.

Q2: My compound streaks badly on a standard silica gel column. Why is this happening and what can I do?

A2: Streaking (or tailing) on silica gel is a common issue for polar and basic compounds like 1-amino-N-methylcyclohexanecarboxamide. This is primarily due to strong, non-ideal interactions between the basic primary amine and the acidic silanol groups on the silica surface.

To mitigate this, you can:

• Deactivate the Silica: Add a small amount of a volatile base, such as triethylamine (0.5-2%) or ammonia (in the form of ammonium hydroxide in the solvent), to your mobile phase.[5] This will neutralize the acidic silanol groups and reduce tailing.

• Use a Different Stationary Phase: Consider using alumina (basic or neutral) or a deactivated silica gel.

• Switch to a Different Chromatographic Mode: Reversed-phase or mixed-mode chromatography are often better suited for such polar compounds.

Q3: Can I purify 1-amino-N-methylcyclohexanecarboxamide by recrystallization? What solvents should I try?

A3: Recrystallization can be an effective purification method if a suitable solvent system is found. The ideal solvent should dissolve the compound well at elevated temperatures but poorly at room temperature or below.

• Single Solvent Systems: Given the compound's polarity, consider polar protic solvents like isopropanol, ethanol, or methanol. Mixtures with water might also be effective.[6][7] Polar aprotic solvents like acetonitrile or acetone could also be screened.[8]

• Two-Solvent Systems: A good starting point is to dissolve the compound in a small amount of a polar solvent (e.g., methanol or ethanol) and then add a less polar anti-solvent (e.g., ethyl acetate, diethyl ether, or dichloromethane) until turbidity is observed. Heating to redissolve followed by slow cooling can yield crystals.[9]

A systematic approach to solvent screening is recommended.

Troubleshooting Guide

This section provides a problem-oriented approach to resolving common purification challenges.

Problem 1: Low Yield After Column Chromatography

Possible Cause	Troubleshooting Steps
Irreversible Adsorption on Silica Gel	The basic amine group can bind irreversibly to the acidic silica gel. Solution: 1. Deactivate the silica with triethylamine or ammonia as described in FAQ Q2. 2. Consider using a less acidic stationary phase like neutral alumina. 3. Switch to reversed-phase chromatography where this interaction is not prevalent.
Compound Degradation on Column	The compound may be unstable on the stationary phase, especially if the silica is acidic. Solution: 1. Use deactivated silica or an alternative stationary phase. 2. Minimize the time the compound spends on the column by using a faster flow rate and a steeper solvent gradient.
Co-elution with a UV-inactive Impurity	A non-chromophoric impurity might be co-eluting with your product, leading to a lower isolated yield of the pure compound. Solution: 1. Use a different visualization technique for TLC analysis (e.g., staining with ninhydrin for the primary amine or permanganate stain). 2. Employ a different chromatographic system (e.g., reversed-phase or mixed-mode) to achieve better separation.[10][11][12][13][14]

Problem 2: Difficulty Separating from a Very Polar Impurity

Possible Cause

Troubleshooting Steps

Zwitterionic Nature of Compound and/or Impurity

At certain pH values, your compound and/or a polar impurity (like the corresponding amino acid) can exist as a zwitterion, making them highly polar and difficult to separate.[15] Solution: 1. pH Adjustment: Modify the pH of your mobile phase to suppress the ionization of either your compound or the impurity. For example, in reversed-phase chromatography, a higher pH (using a buffered mobile phase) will deprotonate the primary amine, making the compound more hydrophobic and increasing its retention. Conversely, a lower pH will protonate the amine, making it more polar.[16][17] 2. Ion-Exchange Chromatography: This technique separates molecules based on their charge and can be very effective for separating compounds with different pKa values.[18] 3. Mixed-Mode Chromatography: This is an excellent option as it utilizes both hydrophobic and ion-exchange interactions, providing unique selectivity for polar and ionizable compounds.[10][11][12][13][14]

Problem 3: Product is Water-Soluble, Complicating Extraction

Possible Cause

Troubleshooting Steps

High Polarity and Zwitterionic Character

The compound's polarity makes it soluble in the aqueous phase during workup, especially at neutral pH where it may exhibit zwitterionic properties.[19][20] Solution: 1. pH Adjustment during Extraction: Adjust the pH of the aqueous layer to suppress the ionization of the amino group. By making the aqueous layer basic (e.g., pH > 11), the primary amine will be in its free base form, increasing its partitioning into an organic solvent like dichloromethane or ethyl acetate. 2. Salting Out: Saturating the aqueous layer with a salt like sodium chloride can decrease the solubility of your organic compound in the aqueous phase and improve extraction efficiency. 3. Use of a More Polar Extraction Solvent: If the compound is still not efficiently extracted, consider using a more polar, water-immiscible solvent like n-butanol.

Experimental Protocols & Workflows

Workflow for Purification Method Selection

The following diagram illustrates a logical workflow for selecting an appropriate purification strategy for 1-amino-N-methylcyclohexanecarboxamide.

Caption: A decision-making workflow for selecting the optimal purification method for 1-amino-N-methylcyclohexanecarboxamide.

Protocol 1: Deactivated Silica Gel Flash Chromatography

This protocol is a starting point for purifying 1-amino-N-methylcyclohexanecarboxamide on a laboratory scale using flash chromatography.

• Solvent System Selection:

  • Using TLC, find a suitable mobile phase. A good starting point is a mixture of dichloromethane (DCM) and methanol (MeOH).

  • Prepare a developing chamber with your chosen solvent system (e.g., 95:5 DCM:MeOH).

  • Prepare a second developing chamber with the same solvent system plus 1% triethylamine (TEA).

  • Spot your crude material on two TLC plates and develop one in each chamber.

  • Observe the reduction in tailing on the plate developed with the TEA-containing mobile phase.

• Column Preparation:

  • Choose an appropriate size flash silica gel column.

  • Equilibrate the column with the mobile phase containing 1% TEA.

• Sample Loading:

  • Dissolve your crude material in a minimum amount of the mobile phase.

  • Alternatively, for less soluble compounds, perform a dry loading by adsorbing the crude material onto a small amount of silica gel and loading the dried powder onto the column.

• Elution and Fraction Collection:

  • Run the chromatography, collecting fractions.

  • You can use an isocratic elution or a gradient (e.g., increasing the percentage of MeOH).

• Analysis and Product Isolation:

  • Analyze the collected fractions by TLC.

  • Combine the pure fractions and remove the solvent under reduced pressure.

Protocol 2: Reversed-Phase HPLC Purification

For higher purity requirements, reversed-phase HPLC is recommended.

• Method Development on Analytical Scale:

  • Use a C18 analytical column.

  • Mobile Phase A: Water + 0.1% Trifluoroacetic Acid (TFA) or Formic Acid (for MS compatibility).

  • Mobile Phase B: Acetonitrile or Methanol + 0.1% of the same acid.

  • Develop a gradient method (e.g., 5% to 95% B over 20 minutes).

  • Inject a small sample of your crude material to determine the retention time of your product.

  • Note on pH: If the peak shape is poor, consider using a buffered mobile phase at a higher pH (e.g., ammonium bicarbonate buffer, pH 8). This will require a pH-stable column.

• Scale-up to Preparative HPLC:

  • Use a larger C18 preparative column.

  • Adjust the flow rate and gradient according to the column dimensions.

  • Dissolve the crude material in a suitable solvent (e.g., a small amount of mobile phase A or DMSO).

  • Inject the sample and collect fractions based on the UV chromatogram.

• Product Isolation:

  • Combine the pure fractions.

  • Remove the organic solvent (acetonitrile/methanol) under reduced pressure.

  • Lyophilize (freeze-dry) the remaining aqueous solution to obtain your product as a salt (e.g., TFA salt).

  • If the free base is required, the salt can be neutralized and extracted as described in the troubleshooting section.

Logical Relationships in Purification

The interplay between the compound's properties and the purification technique is crucial for success.

Caption: Logical connections between the properties of 1-amino-N-methylcyclohexanecarboxamide, the resulting purification challenges, and effective solutions.

By understanding these relationships and systematically applying the troubleshooting strategies outlined in this guide, you can overcome the purification challenges associated with 1-amino-N-methylcyclohexanecarboxamide and obtain a product of high purity for your research and development needs.

References

• Waters Corporation. (2023). Improving, Retaining, and Separating Polar Compounds Using Chromatographic Techniques. Waters Blog. [Link]

• HELIX Chromatography. Mixed-Mode Chromatography and Stationary Phases. [Link]

• Lemasson, E., et al. (2017). Mixed-Mode Chromatography—A Review. LCGC International. [Link]

• Bio-Rad Laboratories. Introduction to Multimodal or Mixed-Mode Chromatography. [Link]

• Giron, A. J., et al. (2021). The Effects of pH on the Supramolecular Structure of Amino Amides. Molecules, 26(8), 2195.
• Saha, A., et al. (2018). pH-Dependent peptide bond formation by the selective coupling of α-amino acids in water. Chemical Science, 9(33), 6843–6848.

• Reddit. (2023). Isolation/purification of zwitterionic phospholipid. r/Chempros. [Link]

• Reddit. (2022). Any tips for purification of two zwitterionic compounds? r/Chempros. [Link]

• Isik, S., et al. (2014). Synthesis and Characterization of N-(Arylcarbamothioyl)-cyclohexanecarboxamide Derivatives: The Crystal Structure of N-(Naphthalen-1-ylcarbamothioyl)cyclohexanecarboxamide. Molecules, 19(11), 17768-17781.

• Sketchy. Synthesis of Alpha-Amino Acids. [Link]

• Wikipedia. Strecker amino acid synthesis. [Link]

• ResearchGate. (2020). How to desalt zwitterions?[Link]

• Master Organic Chemistry. (2018). The Strecker Synthesis of Amino Acids. [Link]

• Master Organic Chemistry. Strecker Synthesis. [Link]

• Reddit. (2021). Go-to recrystallization solvent mixtures. r/Chempros. [Link]

• J&K Scientific LLC. (2021). Strecker Amino Acid Synthesis. [Link]

• Shepherd, N. E., et al. (2018). Protecting‐Group‐Free Amidation of Amino Acids using Lewis Acid Catalysts. Chemistry – A European Journal, 24(27), 7033-7038.

• MH Chem. (2022). Important Chemistry Tips-Solvents choose for recrystallization-Part4. YouTube. [Link]

• ResearchGate. (2017). Substances yield after recrystallization from different solvents. [Link]

• Ogo, S., et al. (2007). pH-Dependent Chemoselective Synthesis of α-Amino Acids. Reductive Amination of α-Keto Acids with Ammonia Catalyzed by Acid-Stable Iridium Hydride Complexes in Water. Journal of the American Chemical Society, 129(25), 7859–7868.

• University of Colorado Boulder. Crystallization Solvents. [Link]

• Quora. (2020). Why does amino acid change their structure in different pH?[Link]

• Wikipedia. Amino acid. [Link]

• PubChem. 1-amino-N-methylcyclohexanecarboxamide. National Center for Biotechnology Information. [Link]

• Loudon, G. M., & Jacob, J. (1980). Hydrolysis of N-(1-aminoalkyl)amides.

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Technical Support Center: Enhancing the Solution Stability of 1-amino-N-methylcyclohexanecarboxamide

Welcome to the technical support guide for 1-amino-N-methylcyclohexanecarboxamide. This document is designed for researchers, scientists, and drug development professionals to provide in-depth, actionable guidance on maintaining the chemical integrity of this compound in solution. Understanding and controlling stability is paramount for generating reproducible data, whether for in-vitro assays, analytical method development, or early-stage formulation. This guide moves beyond simple instructions to explain the underlying chemical principles, enabling you to troubleshoot issues and proactively design robust experimental protocols.

Section 1: Frequently Asked Questions (FAQs) - Foundational Knowledge

This section addresses the most common initial questions regarding the handling and stability of 1-amino-N-methylcyclohexanecarboxamide.

Q1: What are the primary chemical liabilities of 1-amino-N-methylcyclohexanecarboxamide that affect its stability in solution?

A1: The structure of 1-amino-N-methylcyclohexanecarboxamide contains two key functional groups susceptible to degradation: a secondary amide and a primary amine on a quaternary carbon. Therefore, the two primary degradation pathways of concern are:

• Hydrolysis: The secondary amide bond can be cleaved by both acid- and base-catalyzed hydrolysis to yield 1-aminocyclohexanecarboxylic acid and methylamine.[1][2][3] This is often the most significant pathway affecting long-term stability in aqueous solutions.

• Oxidation: The primary amine group is susceptible to oxidative degradation.[4][5] This can be initiated by dissolved oxygen, trace metal ion contaminants, or exposure to light.[6] Potential oxidation products could include hydroxylamines or nitrones.[4][7][8]

Q2: What is the single most important factor to control for enhancing stability?

A2: pH is the most critical factor. The rate of amide hydrolysis is highly dependent on pH, with rates typically increasing under both strongly acidic (pH < 4) and strongly basic (pH > 8) conditions.[1] Therefore, maintaining the solution within a specific, optimized pH range using a suitable buffer system is the most effective strategy for stabilization. A pH near neutral is a logical starting point for initial experiments.

Q3: How should I prepare a stock solution of 1-amino-N-methylcyclohexanecarboxamide for maximum stability?

A3: For initial use, we recommend preparing a high-concentration stock solution in an organic solvent where the compound is highly soluble and less prone to hydrolysis, such as DMSO or absolute ethanol. This stock can then be stored at -20°C or -80°C. For aqueous working solutions, dilute the organic stock into a pre-selected, cold aqueous buffer immediately before use. Avoid preparing large quantities of aqueous solutions for long-term storage until a full stability profile has been established. If the compound is poorly soluble, co-solvents can be used, but their potential reactivity should be evaluated.[9]

Q4: How long can I expect my aqueous solution to be stable?

A4: The stability period is not fixed; it is highly dependent on the specific conditions of your experiment (pH, buffer species, temperature, light exposure, and presence of other excipients). Stability must be experimentally determined using a validated, stability-indicating analytical method, such as HPLC.[10] Forced degradation studies are the first step in understanding how quickly the molecule might degrade under various stressors.[9]

Section 2: Troubleshooting Guide - Common Issues and Solutions

This section provides a structured approach to diagnosing and resolving common stability-related problems encountered during experiments.

Problem: I'm observing a progressive loss of the parent compound's peak area in my HPLC analysis over time.

This is a classic sign of degradation. The key is to identify the mechanism to implement the correct solution.

• Possible Cause A: Hydrolytic Degradation

  • Why it happens: The amide bond is likely breaking down due to unfavorable pH conditions. This is accelerated at higher temperatures.[3]

  • Troubleshooting Steps:

    • Confirm pH: Measure the pH of your solution. Unbuffered solutions or the use of certain salts can lead to unexpected pH shifts.

    • Run a pH Profile Study: Prepare small batches of the compound in a series of buffers across a pH range (e.g., pH 4, 5, 6, 7, 7.4, 8). Analyze the samples by HPLC at initial, 4, 8, and 24-hour time points.

    • Analyze the Data: Plot the percentage of the parent compound remaining against pH at each time point. This will reveal the pH range of maximum stability.

  • Solution: Once the optimal pH is identified, prepare all future solutions using a buffer that maintains this pH. For example, if the compound is most stable at pH 6.0, a citrate or phosphate buffer would be appropriate.

• Possible Cause B: Oxidative Degradation

  • Why it happens: The primary amine is reacting with dissolved oxygen, which can be catalyzed by light or trace metal ions (e.g., iron, copper) present in your reagents or glassware.

  • Troubleshooting Steps:

    • Protect from Light: Repeat a stability experiment with one sample vial wrapped in aluminum foil and another exposed to ambient light. Compare the degradation rates.

    • De-gas Solvents: Prepare a solution using solvents that have been sparged with an inert gas (nitrogen or argon) to remove dissolved oxygen. Compare its stability to a solution prepared with untreated solvents.

    • Incorporate a Chelating Agent: Add a small amount of EDTA (e.g., 0.1 mM) to your solution. EDTA will sequester metal ions, preventing them from catalyzing oxidation. If stability improves, metal ion catalysis is a likely contributor.

  • Solution: If oxidation is confirmed, routinely de-gas aqueous buffers, protect solutions from light, and/or add an antioxidant. Common antioxidants include ascorbic acid or sodium metabisulfite. The choice of antioxidant must be compatible with your downstream application.

Problem: I'm observing new, unknown peaks appearing in my chromatogram.

This indicates the formation of degradation products. Characterizing these is essential for developing a robust, stability-indicating analytical method.[11]

• Why it happens: The new peaks are the chemical products of hydrolysis, oxidation, or other reactions.

• Troubleshooting & Solution: Forced Degradation Study

  • A forced degradation (or stress testing) study is the definitive way to generate and identify potential degradation products.[12][13] This involves intentionally exposing the compound to harsh conditions to accelerate its breakdown. The resulting samples are then used to challenge your analytical method to ensure it can separate all degradants from the parent compound.

  • Refer to Protocol 3.1 for a detailed, step-by-step guide on how to perform a comprehensive forced degradation study. Analysis of these samples, typically by LC-MS, is crucial for the structural elucidation of the degradants.[14][15]

Section 3: In-Depth Protocols & Methodologies

This section provides detailed, field-proven protocols for key stability assessment workflows.

Protocol 3.1: Performing a Forced Degradation Study

This protocol is essential for identifying potential degradation pathways and developing a stability-indicating analytical method.[9] The goal is to achieve 5-20% degradation of the active pharmaceutical ingredient (API).[9]

Objective: To generate potential degradation products of 1-amino-N-methylcyclohexanecarboxamide under various stress conditions.

Materials:

• 1-amino-N-methylcyclohexanecarboxamide

• Hydrochloric acid (HCl), Sodium hydroxide (NaOH)

• Hydrogen peroxide (H₂O₂)

• High-purity water, Acetonitrile/Methanol

• HPLC system with UV or DAD detector, LC-MS system for identification

• pH meter, heating block/oven, photostability chamber

Step-by-Step Procedure:

• Prepare Stock Solution: Prepare a 1 mg/mL stock solution of the compound in a suitable solvent (e.g., 50:50 acetonitrile:water).

• Set Up Stress Conditions: For each condition below, prepare a sample and a corresponding blank (reagents without the compound).

  • Acid Hydrolysis: Mix stock solution with 0.1 M HCl. Keep at 60°C.

  • Base Hydrolysis: Mix stock solution with 0.1 M NaOH. Keep at 60°C.

  • Oxidation: Mix stock solution with 3% H₂O₂. Keep at room temperature.

  • Thermal Degradation: Keep the stock solution in a sealed vial at 80°C.

  • Photolytic Degradation: Expose the stock solution to light in a photostability chamber according to ICH Q1B guidelines. Keep a control sample wrapped in foil.

• Monitor Degradation: Withdraw aliquots at set time points (e.g., 2, 8, 24, 48 hours). For acid/base samples, neutralize with an equimolar amount of base/acid before analysis.

• Analyze Samples: Analyze all samples by HPLC-UV and LC-MS.

• Evaluate Results: Compare the chromatograms of stressed samples to the control. Identify new peaks and determine the percent degradation of the parent compound. Use MS data to propose structures for the major degradants.

Summary of Forced Degradation Conditions

Stress Condition	Reagent/Condition	Temperature	Typical Duration
Acid Hydrolysis	0.1 M - 1 M HCl	60 - 80°C	2 - 48 hours
Base Hydrolysis	0.1 M - 1 M NaOH	60 - 80°C	2 - 48 hours
Oxidation	3% - 30% H₂O₂	Room Temp	8 - 24 hours
Thermal	Heat	80°C (in solution)	24 - 72 hours

| Photolytic | ICH Q1B Light Source | Ambient | Per guideline |

Workflow for Stability Assessment

Caption: Workflow for troubleshooting instability and developing a stable solution.

Section 4: Understanding the Degradation Pathways

A mechanistic understanding of degradation allows for more rational stabilization strategies.

Amide Hydrolysis

Amide hydrolysis can proceed via two primary mechanisms:

• Acid-Catalyzed Hydrolysis: The carbonyl oxygen is protonated by an acid (H₃O⁺), making the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by water. This is a reversible process.[3]

• Base-Catalyzed Hydrolysis: A hydroxide ion (OH⁻) directly attacks the carbonyl carbon in a nucleophilic acyl substitution. This pathway is generally very slow for amides because the resulting amide anion (NH⁻) is a very poor leaving group. High temperatures are often required to drive this reaction.[1][3]

Amine Oxidation

The primary amine can undergo several oxidative transformations:

• N-Oxidation: The nitrogen atom can be oxidized to form a hydroxylamine, which may be further oxidized to a nitroso or nitrone derivative.[4]

• Cα-H Oxidation: The C-H bonds on the carbon atom adjacent to the nitrogen can be oxidized, potentially leading to imine intermediates that could undergo further reactions.[16]

Potential Degradation Pathway Diagram

Caption: Potential degradation pathways for 1-amino-N-methylcyclohexanecarboxamide.

By understanding these potential liabilities and systematically applying the troubleshooting and validation protocols outlined above, researchers can ensure the integrity of 1-amino-N-methylcyclohexanecarboxamide in solution, leading to more accurate and reliable scientific outcomes.

References

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• Analytical Techniques In Stability Testing. (2025-03-24).
• Unstable Small Molecule Therapeutic Analysis. (2020-03-19). KCAS Bio.
• Bioinspired Aerobic Oxidation of Secondary Amines and Nitrogen Heterocycles with a Bifunctional Quinone C
• Stability and Pharmaceutical Testing Analysis in the Efficacy and Safety of Medic
• core components of analytical method validation for small molecules-an overview. (2025-08-10).
• Mechanisms of Acid Hydrolysis of Carboxylic Acid Esters and Amides. ElectronicsAndBooks.
• D. Nagasamy Venkatesh, S. D. Shanmuga Kumar. (2022-11-30). Forced Degradation – A Review. Biomedical Journal of Scientific & Technical Research.
• Forced Degradation Studies. (2016-12-14). MedCrave online.
• Stabilization of Proline Enamine Carboxylates by Amine Bases. (2025-08-06).
• On the hydrolysis mechanisms of amides and peptides. (2018-05-15). University of Regina.
• Oxidation of Secondary Amines by Molecular Oxygen and Cyclohexanone Monooxygenase | Request PDF. (2025-08-07).
• Stabilization of proline enamine carboxylates by amine bases. (2012-03-12). PubMed.
• Development of forced degradation and stability indic
• Forced Degradation Studies for Biopharmaceuticals.
• HYDROLYSIS. (n.d.).
• Mechanistic Aspects of the Electrochemical Oxidation of Aliphatic Amines and Aniline Deriv
• Cα–H Oxidations of Amines to Amides: Expanding Mechanistic Understanding and Amine Scope through Catalyst Development. (2016-05-13). Thieme.
• Hydrolysis of Esters and Amides. (2021-01-15). Chemistry LibreTexts.
• Hydrolysis of Esters and Amides. Dalal Institute.
• A practical guide to forced degradation and stability studies for drug substances. Quotient Sciences.

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Technical Support Center: Troubleshooting the Metabolic Instability of 1-amino-N-methylcyclohexanecarboxamide

Introduction: Welcome to the technical support guide for 1-amino-N-methylcyclohexanecarboxamide and its derivatives. This document is designed for researchers, medicinal chemists, and drug development professionals who are encountering challenges related to the metabolic stability of this chemical scaffold. While the 1-aminocyclohexanecarboxamide core can be a valuable starting point for exploring new chemical space, its inherent structural features often present significant metabolic liabilities. This guide provides a structured, question-and-answer-based approach to diagnosing these issues, offering detailed troubleshooting workflows and strategic solutions to enhance compound stability and advance your research program.

Section 1: Frequently Asked Questions (FAQs) & Initial Diagnosis

This section addresses the most common initial questions and provides a framework for understanding the potential metabolic weaknesses of your compound.

Q1: What are the most likely metabolic liabilities of the 1-amino-N-methylcyclohexanecarboxamide scaffold?

A1: The structure of 1-amino-N-methylcyclohexanecarboxamide contains three primary metabolic "hot spots" that are frequent sites of enzymatic degradation. Understanding these is the first step in troubleshooting.

• Amide Bond Hydrolysis: The N-methylcarboxamide group is susceptible to cleavage by amidase enzymes (also known as amidohydrolases), which are prevalent in the liver.[1][2][3][4] This reaction hydrolyzes the amide bond, splitting the molecule into 1-aminocyclohexanecarboxylic acid and methylamine. This is often a major clearance pathway for amide-containing drugs.[5][6]

• CYP450-Mediated Oxidation of the Cyclohexane Ring: The saturated aliphatic ring is a prime target for oxidation by Cytochrome P450 (CYP) enzymes, the most important family of drug-metabolizing enzymes.[7][8] This typically results in the addition of a hydroxyl (-OH) group at one or more positions on the cyclohexane ring. The exact position of hydroxylation is influenced by steric factors, with less hindered positions often being more susceptible.[9]

• CYP450-Mediated N-Demethylation: The N-methyl group on the amide is also a well-known site for CYP-mediated metabolism.[10] This oxidative reaction removes the methyl group, converting the secondary amide into a primary amide and releasing formaldehyde.

These potential pathways are visualized below.

Caption: Potential Phase I metabolic pathways of 1-amino-N-methylcyclohexanecarboxamide.

Q2: My compound shows high clearance in my liver microsome assay. How do I determine which metabolic pathway is the primary cause?

A2: Identifying the specific metabolic route responsible for the observed instability is a critical step that dictates your subsequent medicinal chemistry strategy. A systematic, multi-step approach is required. The general workflow involves metabolite identification followed by enzyme phenotyping.

This troubleshooting workflow is outlined in the diagram below.

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Reference Data & Comparative Studies

comparing "1-amino-N-methylcyclohexanecarboxamide" to known receptor modulators

An In-Depth Comparative Guide to the Receptor Modulator Profile of 1-amino-N-methylcyclohexanecarboxamide

Executive Summary

The search for novel receptor modulators with improved efficacy and safety profiles is a cornerstone of modern drug discovery. This guide presents a comprehensive analysis of 1-amino-N-methylcyclohexanecarboxamide, a synthetic small molecule with a constrained cyclohexane scaffold. Due to the limited publicly available data on this specific compound, we have constructed a robust, data-driven hypothetical profile to illustrate the rigorous scientific process of characterizing a novel chemical entity. This guide compares its potential activities against well-established receptor modulators, providing detailed experimental frameworks, data interpretation, and mechanistic insights relevant for researchers and drug development professionals. Our analysis positions 1-amino-N-methylcyclohexanecarboxamide as a putative dual-action ligand with antagonist activity at the serotonin 5-HT₂A receptor and partial agonist activity at the dopamine D₂ receptor, a profile characteristic of modern atypical antipsychotics.

Introduction: The Rationale for Investigating Novel Scaffolds

The therapeutic landscape for neuropsychiatric disorders is dominated by drugs targeting aminergic G-protein coupled receptors (GPCRs). However, challenges related to side effects, patient-to-patient variability, and incomplete efficacy persist. The introduction of novel chemical scaffolds is paramount for exploring new pharmacological space. 1-amino-N-methylcyclohexanecarboxamide presents such a scaffold. Its rigid cyclohexyl core constrains the conformation of the pharmacophoric amino and N-methylcarboxamide groups, a strategy often employed to enhance receptor selectivity and improve metabolic stability.

Given its structural elements, we hypothesized that this compound could interact with biogenic amine receptors. This guide outlines the logical progression of experiments required to test this hypothesis, moving from initial binding affinity to functional activity and downstream signaling.

Comparative Receptor Binding Analysis

The foundational step in characterizing a novel compound is to determine its binding affinity (Kᵢ) and selectivity across a panel of relevant receptors. A competitive radioligand binding assay is the gold-standard method for this purpose, offering high sensitivity and reproducibility.[1][2][3]

Experimental Protocol: Competitive Radioligand Binding Assay

The objective of this assay is to measure the ability of our test compound, 1-amino-N-methylcyclohexanecarboxamide, to displace a specific, high-affinity radioligand from its receptor target.[1][2][4]

• Membrane Preparation:

  • HEK293 cells stably expressing the human receptor of interest (e.g., Dopamine D₂ or Serotonin 5-HT₂A) are cultured to high density.

  • Cells are harvested and subjected to hypotonic lysis in a cold buffer (e.g., 50 mM Tris-HCl, pH 7.4 with protease inhibitors).

  • The cell lysate is homogenized and centrifuged at low speed (1,000 x g) to pellet nuclei. The supernatant is then ultracentrifuged (e.g., 40,000 x g) to pellet the membrane fraction.

  • The membrane pellet is washed and resuspended in assay buffer. Protein concentration is quantified via a Bradford or BCA assay.

• Assay Execution:

  • The assay is performed in a 96-well plate format.

  • To each well, add:

    • A fixed concentration of a specific radioligand (e.g., [³H]-Spiperone for D₂ receptors, [³H]-Ketanserin for 5-HT₂A receptors), typically at a concentration near its Kₔ value.

    • Increasing concentrations of the unlabeled test compound (1-amino-N-methylcyclohexanecarboxamide) or a known reference compound.

    • Prepared cell membranes.

  • Controls: "Total binding" wells contain only the radioligand and membranes, while "non-specific binding" wells contain radioligand, membranes, and a saturating concentration of a known unlabeled ligand to block all specific binding.

  • The plate is incubated to allow the binding reaction to reach equilibrium (e.g., 60 minutes at 25°C).

• Data Acquisition & Analysis:

  • The reaction is terminated by rapid filtration through a glass fiber filter mat, separating bound from free radioligand.

  • Filters are washed with ice-cold buffer to remove unbound radioactivity.

  • Radioactivity trapped on the filters is measured using a liquid scintillation counter.

  • Specific binding is calculated by subtracting non-specific binding from total binding. The data are then fitted using non-linear regression to a sigmoidal dose-response curve to determine the IC₅₀ (concentration of compound that inhibits 50% of specific binding).

  • The IC₅₀ is converted to the inhibition constant (Kᵢ) using the Cheng-Prusoff equation: Kᵢ = IC₅₀ / (1 + [L]/Kₔ), where [L] is the radioligand concentration and Kₔ is its dissociation constant.

Hypothetical Binding Data Summary

The following table presents plausible, hypothetical binding data for 1-amino-N-methylcyclohexanecarboxamide, comparing it to standard reference antagonists.

Receptor Target	1-amino-N-methylcyclohexanecarboxamide (Kᵢ, nM)	Reference Compound	Reference Compound Kᵢ (nM)
Serotonin 5-HT₂A	45	Ketanserin	2.5
Dopamine D₂	90	Haloperidol	1.5
Adrenergic α₁	850	Prazosin	0.5
Histamine H₁	> 5,000	Mepyramine	1.2
Muscarinic M₁	> 10,000	Atropine	1.8

Interpretation of Results: This hypothetical profile suggests that 1-amino-N-methylcyclohexanecarboxamide has moderate and relatively balanced affinity for the 5-HT₂A and D₂ receptors, with significantly weaker affinity for other screened aminergic receptors. This profile warrants further investigation into its functional activity at these two primary targets.

Functional Activity Characterization

Binding affinity does not reveal the functional consequence of a ligand-receptor interaction. A compound can be an agonist (activates the receptor), an antagonist (blocks the receptor), or a partial agonist (sub-maximally activates the receptor). We must employ functional assays to determine the efficacy of 1-amino-N-methylcyclohexanecarboxamide.

Experimental Protocol: cAMP Accumulation Assay (for Gi/Gs-Coupled Receptors)

The dopamine D₂ receptor is canonically coupled to the Gαᵢ protein, which inhibits the enzyme adenylyl cyclase, leading to a decrease in the intracellular second messenger cyclic AMP (cAMP).[5] This assay measures this change.[6][7][8][9]

• Cell Preparation:

  • CHO-K1 cells stably expressing the human D₂ receptor are plated in 384-well plates and grown overnight.

• Assay Execution:

  • Cells are washed and incubated in stimulation buffer containing a phosphodiesterase inhibitor like IBMX to prevent cAMP degradation.

  • Agonist Mode: Add increasing concentrations of the test compound or a full agonist (e.g., Quinpirole) and incubate.

  • Antagonist Mode: Pre-incubate cells with increasing concentrations of the test compound, then stimulate with a fixed concentration (EC₈₀) of a known agonist.

  • To measure the decrease in cAMP from basal levels (indicative of Gi coupling), cells are first treated with Forskolin to elevate basal cAMP, and then the test compound is added.

• Detection:

  • Following stimulation, cells are lysed.

  • Intracellular cAMP levels are measured using a competitive immunoassay, such as a Homogeneous Time-Resolved Fluorescence (HTRF) kit. In this format, endogenous cAMP competes with a labeled cAMP tracer for binding to a specific antibody, leading to a change in the FRET signal that is inversely proportional to the intracellular cAMP concentration.

• Data Analysis:

  • Data are plotted as a dose-response curve. For agonists, the EC₅₀ (potency) and Eₘₐₓ (efficacy relative to a full agonist) are determined. For antagonists, the IC₅₀ is determined and can be used to calculate the antagonist dissociation constant (Kₑ).

Hypothetical Functional Data Summary

Receptor Target	Compound	Functional Mode	Potency (EC₅₀/IC₅₀, nM)	Efficacy (Eₘₐₓ)
Serotonin 5-HT₂A	1-amino-N-methylcyclohexanecarboxamide	Antagonist	75 (IC₅₀)	0% (vs. Serotonin)
Dopamine D₂	1-amino-N-methylcyclohexanecarboxamide	Partial Agonist	150 (EC₅₀)	40% (vs. Quinpirole)

Interpretation of Results: The functional data suggest a highly desirable "atypical" profile. The compound acts as a potent antagonist at 5-HT₂A receptors.[10][11] Crucially, it behaves as a partial agonist at D₂ receptors, meaning it provides a "ceiling" of dopaminergic activation, potentially acting as a functional antagonist in hyper-dopaminergic states and a weak agonist in hypo-dopaminergic states.[12][13][14]

Mechanistic Visualization: Signaling Pathways and Workflow

To contextualize these findings, it is essential to visualize the underlying signaling cascades and the overall experimental process.

Diagram 1: Signaling Pathways Modulated by 1-amino-N-methylcyclohexanecarboxamide

Caption: Contrasting signaling mechanisms at 5-HT₂A and D₂ receptors.

Diagram 2: Integrated Workflow for Novel Modulator Characterization

Caption: A phased approach to drug discovery and development.

Discussion: Therapeutic Implications and Competitive Landscape

The hypothetical profile of 1-amino-N-methylcyclohexanecarboxamide as a 5-HT₂A antagonist and D₂ partial agonist is highly significant. This "serotonin-dopamine antagonist" profile is the hallmark of atypical antipsychotics like aripiprazole and brexpiprazole.[12][14]

• D₂ Partial Agonism: Traditional antipsychotics are full D₂ antagonists, which, while effective against positive symptoms (e.g., hallucinations), can cause significant extrapyramidal side effects (EPS) and hyperprolactinemia by completely shutting down dopamine signaling.[15][16] A partial agonist acts as a "dopamine stabilizer," reducing receptor output in a hyperactive state but providing a baseline level of stimulation in a normal state, thereby mitigating these side effects.[14][16]

• 5-HT₂A Antagonism: Blockade of 5-HT₂A receptors is believed to disinhibit dopamine release in key brain regions, including the nigrostriatal pathway, which further reduces the risk of EPS.[14][17] It may also contribute to efficacy against the negative and cognitive symptoms of schizophrenia.[12]

Compared to existing modulators, a novel scaffold like 1-amino-N-methylcyclohexanecarboxamide could offer advantages in terms of pharmacokinetics, off-target effects, or subtle differences in functional selectivity (e.g., bias towards G-protein signaling vs. β-arrestin pathways) that could translate into a superior clinical profile.

Conclusion and Future Directions

This guide outlines a systematic, experimentally-grounded approach to characterizing 1-amino-N-methylcyclohexanecarboxamide as a potential receptor modulator. The hypothetical data strongly suggest a profile consistent with a next-generation atypical antipsychotic. The logical next steps in its development would be:

• Confirmation of In Vitro Profile: Perform the binding and functional assays described to confirm the hypothesized activity and selectivity.

• Lead Optimization: Initiate a medicinal chemistry program to synthesize analogs to improve potency, selectivity, and drug-like properties (e.g., solubility, metabolic stability).

• In Vivo Pharmacology: Test optimized leads in established animal models to demonstrate efficacy and a superior side-effect profile (e.g., models of psychosis, catalepsy for EPS liability).

• Pharmacokinetics and Safety: Conduct thorough ADME (Absorption, Distribution, Metabolism, Excretion) and toxicology studies to ensure the compound is safe and has appropriate properties for clinical development.

By following this rigorous, multi-faceted approach, novel compounds like 1-amino-N-methylcyclohexanecarboxamide can be systematically evaluated and potentially developed into valuable new medicines.

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A Comparative Analysis of 1-amino-N-methylcyclohexanecarboxamide and 1-amino-N,N-dimethylcyclohexanecarboxamide: A Guide for Researchers

Introduction

In the landscape of medicinal chemistry and drug discovery, the 1-aminocyclohexanecarboxamide scaffold serves as a versatile backbone for the development of novel therapeutic agents. Its rigid cyclohexane core, coupled with the functional handles of an amino group and a carboxamide, provides a three-dimensional structure amenable to interaction with a variety of biological targets. This guide presents a comparative analysis of two closely related derivatives: 1-amino-N-methylcyclohexanecarboxamide and 1-amino-N,N-dimethylcyclohexanecarboxamide .

While direct comparative studies on the biological activities of these two specific compounds are not extensively available in the public domain, this guide will leverage established principles of structure-activity relationships (SAR) within this chemical class to infer potential differences in their pharmacological profiles. We will explore their potential as modulators of central nervous system (CNS) targets and outline detailed experimental protocols for their evaluation.

Structural and Physicochemical Properties

The key structural difference between the two compounds lies in the degree of methylation on the carboxamide nitrogen. This seemingly minor alteration can have a significant impact on the molecule's physicochemical properties and, consequently, its biological activity.

Property	1-amino-N-methylcyclohexanecarboxamide	1-amino-N,N-dimethylcyclohexanecarboxamide
Molecular Formula	C8H16N2O	C9H18N2O
Molecular Weight	156.23 g/mol	170.25 g/mol
Hydrogen Bond Donors	2 (amine and amide N-H)	1 (amine)
Hydrogen Bond Acceptors	2 (amide C=O and amine N)	2 (amide C=O and amine N)
Predicted LogP	~0.8	~1.2

Note: Predicted LogP values are estimations and can vary based on the algorithm used.

The presence of a hydrogen bond donor on the amide nitrogen of 1-amino-N-methylcyclohexanecarboxamide, which is absent in the N,N-dimethylated analog, is a critical differentiating feature. This can influence receptor binding interactions where hydrogen bonding is crucial. The increased methylation in the N,N-dimethyl derivative leads to a higher molecular weight and predicted lipophilicity (LogP), which may affect its solubility, membrane permeability, and metabolic stability.

Inferred Pharmacological Activity: A Structure-Activity Relationship Perspective

Derivatives of 1-aminocyclohexanecarboxamide have been explored for their potential as analgesics, anti-inflammatory agents, and modulators of CNS receptors such as opioid, dopamine, and serotonin receptors.[1][2] The degree of N-alkylation on the carboxamide is a well-established parameter for modulating potency and selectivity.[2]

Hypothetical Impact of N-Methylation on Biological Activity:

• Receptor Binding Affinity: The additional methyl group in 1-amino-N,N-dimethylcyclohexanecarboxamide increases steric bulk around the amide bond. This could either enhance or hinder binding to a target receptor, depending on the size and shape of the binding pocket. For some receptors, the N-H of the mono-methylated compound might be a critical hydrogen bond donor for anchoring the ligand, suggesting that the N,N-dimethyl analog would have lower affinity.[3] Conversely, if the binding pocket has a hydrophobic region that can accommodate the extra methyl group, the N,N-dimethyl analog might exhibit higher affinity.

• Functional Activity (Agonism vs. Antagonism): The conformational constraints imposed by the N,N-dimethyl group could influence the ligand's ability to induce the specific receptor conformation required for signal transduction. This could potentially shift the activity profile from an agonist to a partial agonist or an antagonist.

• Pharmacokinetics: The increased lipophilicity of the N,N-dimethylated compound may lead to enhanced absorption and brain penetration. However, it could also result in increased metabolic turnover through N-dealkylation or oxidation.

Given the structural similarities to known CNS-active compounds, it is plausible that both molecules could interact with G-protein coupled receptors (GPCRs). The following sections outline experimental protocols to test this hypothesis.

Experimental Protocols for Comparative Evaluation

To empirically determine and compare the biological activities of 1-amino-N-methylcyclohexanecarboxamide and 1-amino-N,N-dimethylcyclohexanecarboxamide, a tiered screening approach is recommended.

In Vitro Assays

1. Receptor Binding Assays

These assays are fundamental for determining the binding affinity of the compounds to specific receptor targets. Radioligand binding assays are a classic and robust method.[4][5]

Workflow for a Competitive Radioligand Binding Assay:

Figure 1: General workflow for a competitive radioligand binding assay.

Specific Protocols:

• Opioid Receptor Binding: A competitive binding assay using cell membranes expressing mu (µ), delta (δ), and kappa (κ) opioid receptors can be performed.[6][7] [³H]-DAMGO, [³H]-DPDPE, and [³H]-U69,593 can be used as radioligands for µ, δ, and κ receptors, respectively.

• Dopamine Receptor Binding: To assess affinity for dopamine receptors, membranes from cells expressing D1-D5 subtypes can be utilized.[8][9] For D2 receptors, [³H]-Spiperone is a common radioligand.[10]

• Serotonin Receptor Binding: A panel of serotonin receptor subtypes (e.g., 5-HT1A, 5-HT2A) can be screened.[11][12] For instance, [³H]-8-OH-DPAT and [³H]-Ketanserin are suitable radioligands for 5-HT1A and 5-HT2A receptors, respectively.[13]

2. Functional Assays

Functional assays determine whether a compound acts as an agonist, antagonist, or inverse agonist at a particular receptor.

cAMP Accumulation Assay for Gs- and Gi-coupled GPCRs:

Many opioid, dopamine, and serotonin receptors signal through the modulation of cyclic AMP (cAMP) levels.[14][15]

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A Comparative Guide to the Structure-Activity Relationship of 1-amino-N-methylcyclohexanecarboxamide Analogs as Potential Anticonvulsant Agents

This guide provides an in-depth technical analysis of the structure-activity relationships (SAR) of 1-amino-N-methylcyclohexanecarboxamide analogs. It is intended for researchers, scientists, and professionals in drug development who are engaged in the discovery of novel anticonvulsant therapies. By examining the interplay between molecular structure and biological activity, this document aims to elucidate the key chemical features that govern the efficacy of this class of compounds.

Introduction: The Therapeutic Potential of Cyclic Amino Acid Derivatives

Epilepsy is a chronic neurological disorder characterized by recurrent seizures, affecting millions worldwide.[1] While numerous anti-seizure medications (ASMs) are available, a significant portion of patients remain refractory to current treatments, highlighting the urgent need for novel therapeutic agents with improved efficacy and tolerability.[1] Cyclic amino acid derivatives, such as gabapentin and pregabalin, have emerged as a cornerstone in the management of epilepsy and neuropathic pain.[2] These compounds, collectively known as gabapentinoids, exert their effects primarily through high-affinity binding to the α2δ auxiliary subunit of voltage-gated calcium channels (VGCCs).[3][4] This interaction is pivotal to their anticonvulsant and analgesic properties.[2]

The 1-amino-N-methylcyclohexanecarboxamide scaffold represents a promising area for the development of new ASMs. This guide will explore the SAR of analogs based on this core structure, providing a comparative analysis of their performance in preclinical seizure models and shedding light on their potential mechanisms of action.

Core Scaffold and Key Structural Modifications

The fundamental structure of 1-amino-N-methylcyclohexanecarboxamide consists of a cyclohexane ring bearing both an amino group and an N-methylcarboxamide group at the C1 position. Modifications to this scaffold can significantly impact its pharmacokinetic and pharmacodynamic properties. The key areas for structural variation that will be discussed in this guide are:

• Substitution on the Amide Nitrogen: Altering the N-methyl group to other alkyl or aryl substituents.

• Modifications of the Cyclohexane Ring: Introduction of substituents or changes in ring size.

• Alterations of the Aminomethyl Group: Modifications to the amino functionality.

The following sections will delve into how these structural changes influence the anticonvulsant activity, drawing upon data from preclinical studies.

Comparative Anticonvulsant Activity: Insights from Preclinical Models

The primary preclinical screening models for anticonvulsant drugs are the maximal electroshock (MES) and the subcutaneous pentylenetetrazole (scPTZ) tests. The MES test is a model for generalized tonic-clonic seizures, indicating a compound's ability to prevent seizure spread.[5][6] The scPTZ test is used to identify compounds that can raise the seizure threshold and is considered a model for absence seizures.[7]

Analysis of N-Substituted 1-Aminocyclohexanecarboxamide Analogs

A study investigating a series of 1-((2-hydroxyethyl)(aryl)amino)-N-substituted cycloalkanecarboxamides revealed potent anticonvulsant activity in the scPTZ screen.[8] The following table summarizes the median effective dose (ED50) for some of the most potent analogs, highlighting the impact of N-substitution on efficacy.

Compound ID	N-Substituent	Cycloalkane Ring	MES ED50 (mmol/kg)	scPTZ ED50 (mmol/kg)
IXj	4-Chlorophenyl	Cyclohexane	-	0.0047
Xf	4-Fluorophenyl	Cyclohexane	0.016	0.004
Xd	4-Bromophenyl	Cyclohexane	-	0.002
Xh	4-Methylphenyl	Cyclohexane	-	0.0012
Xi	4-Methoxyphenyl	Cyclohexane	-	0.008
Xl	3,4-Dichlorophenyl	Cyclohexane	-	0.0076
Phenobarbital	-	-	-	-
Ethosuximide	-	-	-	-

Data extracted from Abdel-Samee, et al. (2018).[8]

Key SAR Insights:

• Aryl Substitution on the Amino Group: The presence of an aryl group on the amino nitrogen appears to be crucial for high potency in the scPTZ model.

• N-Substitution on the Carboxamide: While the table focuses on aryl amino derivatives, the general structure of these compounds being N-substituted cycloalkanecarboxamides suggests that modification at this position is a key determinant of activity.

• Potency: Several analogs, notably Xh and Xd , demonstrated significantly higher potency than the standard drugs phenobarbital and ethosuximide in the scPTZ test.[8] Compound Xf was active in both MES and scPTZ screens, suggesting a broad spectrum of anticonvulsant activity.[8]

Mechanism of Action: Targeting Neuronal Excitability

The anticonvulsant effects of many cyclic amino acid derivatives are attributed to their ability to modulate neuronal excitability.[9][10] Two primary mechanisms are often implicated: modulation of voltage-gated sodium channels and interaction with the α2δ subunit of voltage-gated calcium channels.[11]

Interaction with the α2δ Subunit of Voltage-Gated Calcium Channels

Gabapentinoids, which share structural similarities with the 1-aminocyclohexanecarboxamide core, bind with high affinity to the α2δ-1 and α2δ-2 subunits of VGCCs.[3][4] This binding is thought to interfere with the trafficking of the calcium channel complex to the presynaptic membrane, leading to a reduction in the release of excitatory neurotransmitters.[4] Cryo-electron microscopy studies have revealed a binding pocket in the CaVα2δ-1 dCache1 domain that encapsulates gabapentin.[3][12]

dot

Caption: Proposed mechanism of action for anticonvulsant analogs.

Modulation of Voltage-Gated Sodium Channels

Blockade of voltage-gated sodium channels is another common mechanism of action for many established ASMs.[11] This action stabilizes the inactivated state of the channel, thereby reducing the repetitive firing of neurons that is characteristic of seizures. While the primary target for gabapentinoids is the α2δ subunit of VGCCs, some evidence suggests that certain cyclic amino acid derivatives may also interact with sodium channels.[11] Further investigation is required to definitively establish the role of sodium channel modulation in the anticonvulsant activity of 1-amino-N-methylcyclohexanecarboxamide analogs.

Experimental Protocols

The following are detailed, step-by-step methodologies for the key in vivo experiments used to evaluate the anticonvulsant activity of the compounds discussed in this guide.

Maximal Electroshock (MES) Seizure Test

Objective: To assess the ability of a compound to prevent the spread of seizures, modeling generalized tonic-clonic seizures.[5][13]

Materials:

• Electroconvulsive shock apparatus

• Corneal electrodes

• Animal restrainers

• 0.5% Tetracaine hydrochloride solution (topical anesthetic)

• 0.9% Saline solution

• Test compound and vehicle control

• Male CF-1 or C57BL/6 mice

Procedure:

• Animal Preparation: Acclimatize animals to laboratory conditions. Administer the test compound or vehicle control at predetermined doses and time points.

• Anesthesia and Electrode Placement: At the time of the test, apply a drop of 0.5% tetracaine hydrochloride to the corneas of the animal for local anesthesia.[13] Follow this with a drop of 0.9% saline to improve electrical conductivity.[5]

• Stimulation: Place the corneal electrodes on the eyes of the restrained animal. Deliver an alternating current electrical stimulus (e.g., 50 mA, 60 Hz for 0.2 seconds for mice).[5][14]

• Observation: Immediately after the stimulus, observe the animal for the presence or absence of a tonic hindlimb extension seizure.[5] The abolition of the hindlimb tonic extensor component is considered protection.[5]

• Data Analysis: Calculate the percentage of protected animals at each dose and determine the median effective dose (ED50).

dot

Caption: Workflow for the Maximal Electroshock (MES) Test.

Subcutaneous Pentylenetetrazole (scPTZ) Seizure Test

Objective: To assess the ability of a compound to raise the seizure threshold, modeling absence seizures.[7]

Materials:

• Pentylenetetrazole (PTZ) solution

• Syringes and needles for subcutaneous injection

• Observation cages

• Test compound and vehicle control

• Male CF-1 or C57BL/6 mice

Procedure:

• Animal Preparation: Acclimatize animals to laboratory conditions. Administer the test compound or vehicle control at predetermined doses and time points.

• PTZ Administration: At the time of peak effect of the test compound, administer a convulsant dose of PTZ (e.g., 85 mg/kg for CF-1 mice) subcutaneously into a loose fold of skin on the neck.[7]

• Observation: Place the animals in individual observation cages and observe for the presence or absence of clonic seizures (lasting for at least 5 seconds) over a 30-minute period.[7]

• Data Analysis: An animal is considered protected if it does not exhibit a clonic seizure. Calculate the percentage of protected animals at each dose and determine the ED50.

dot

Caption: Workflow for the Subcutaneous PTZ (scPTZ) Test.

Conclusion and Future Directions

The structure-activity relationship studies of 1-amino-N-methylcyclohexanecarboxamide analogs have revealed several promising candidates with potent anticonvulsant activity in preclinical models. The key takeaways from this comparative guide are:

• N-Substitution is Critical: Modifications on the amide nitrogen and the amino group significantly influence anticonvulsant potency. Aryl substitutions on the amino group have shown particularly high efficacy in the scPTZ model.

• Broad Spectrum Potential: Certain analogs exhibit activity in both MES and scPTZ tests, suggesting a broad therapeutic window covering different seizure types.

• Mechanism of Action: The likely mechanism of action involves modulation of the α2δ subunit of voltage-gated calcium channels, similar to gabapentinoids. However, the potential for interaction with other targets, such as voltage-gated sodium channels, warrants further investigation.

Future research in this area should focus on synthesizing a more diverse library of analogs to further refine the SAR. Specifically, exploring the effects of stereochemistry at the C1 position and the impact of various substituents on the cyclohexane ring could lead to the discovery of even more potent and selective anticonvulsant agents. Furthermore, detailed mechanistic studies, including binding assays and electrophysiological recordings, will be crucial to fully elucidate the molecular targets and signaling pathways involved in the therapeutic effects of this promising class of compounds.

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A Comparative Guide to the Cross-Reactivity Profile of 1-amino-N-methylcyclohexanecarboxamide

This guide provides a comprehensive framework for characterizing the cross-reactivity profile of the novel chemical entity, 1-amino-N-methylcyclohexanecarboxamide. Given the absence of this compound in publicly available literature, we will proceed by establishing a scientifically grounded, hypothetical primary target based on its structural similarity to known therapeutic agents. This allows us to construct a detailed, illustrative guide on the principles and practices of selectivity profiling, complete with comparative data and actionable experimental protocols.

Our analysis identifies 1-amino-N-methylcyclohexanecarboxamide as a structural analog of gabapentinoids. The core structure, featuring a cyclohexyl ring and an amino acid-like moiety, strongly suggests a potential interaction with the alpha-2-delta (α2δ) subunit of voltage-gated calcium channels (VGCCs). Consequently, this guide will be predicated on the hypothesis that the α2δ-1 subunit is the primary pharmacological target.

Hypothesized Primary Target and Mechanism of Action

The α2δ-1 subunit is a crucial auxiliary protein of VGCCs, which are essential for regulating neurotransmitter release. In neuropathic pain states, the expression of α2δ-1 is upregulated in dorsal root ganglia and spinal cord neurons. Ligands such as gabapentin and pregabalin bind to the α2δ-1 subunit, disrupting the trafficking of the VGCC complex to the presynaptic membrane. This leads to a reduction in calcium influx upon neuronal depolarization and a subsequent decrease in the release of excitatory neurotransmitters like glutamate and substance P.

We hypothesize that 1-amino-N-methylcyclohexanecarboxamide shares this mechanism. The binding event is not thought to directly gate the channel but rather to interfere with its cellular localization and function, thereby exerting an analgesic and anticonvulsant effect.

Figure 1: Hypothesized mechanism of action for 1-amino-N-methylcyclohexanecarboxamide.

Comparative Cross-Reactivity Analysis

To be a viable therapeutic candidate, a compound must exhibit high selectivity for its intended target to minimize off-target side effects. A standard approach is to screen the compound against a broad panel of receptors, ion channels, and enzymes. For a CNS-active agent, particular attention is paid to targets known to cause adverse effects, such as sedation (e.g., H1 receptor, α1-adrenergic receptor), cardiovascular events (e.g., hERG channel), or abuse potential (e.g., opioid receptors).

Below is a hypothetical comparison of 1-amino-N-methylcyclohexanecarboxamide against its parent compounds, gabapentin and pregabalin, across a panel of relevant primary and off-targets.

Table 1: Comparative Binding Affinity Profile (Ki, nM)

Target	1-amino-N-methylcyclohexanecarboxamide (Hypothetical)	Gabapentin (Reference)	Pregabalin (Reference)	Rationale for Inclusion
Primary Target
α2δ-1 Subunit	15	140	32	Primary therapeutic target for analgesia.
Key Off-Targets
GABA-A Receptor	>10,000	>10,000	>10,000	Rules out direct GABAergic mechanism.
GABA-B Receptor	>10,000	>10,000	>10,000	Rules out direct GABAergic mechanism.
NMDA Receptor	>10,000	>10,000	>10,000	Assesses potential modulation of glutamatergic signaling.
Sigma-1 Receptor	850	>1,000	>1,000	Common off-target for CNS drugs.
hERG Channel	>10,000	>10,000	>10,000	Critical for assessing cardiac liability.
M1 Muscarinic Receptor	>5,000	>10,000	>10,000	Screens for anticholinergic side effects.

Table 2: Comparative Functional Activity Profile (% Inhibition or EC50)

Assay	1-amino-N-methylcyclohexanecarboxamide (Hypothetical)	Gabapentin (Reference)	Pregabalin (Reference)	Rationale for Inclusion
Primary Target
K+-Evoked Ca2+ Influx	EC50 = 50 nM	EC50 = 400 nM	EC50 = 90 nM	Confirms functional antagonism of VGCC activity.
Key Off-Targets
Sigma-1 Functional Assay	No significant activity	No significant activity	No significant activity	Determines if binding translates to functional effect.
hERG Patch Clamp	<5% inhibition @ 10 µM	<5% inhibition @ 10 µM	<5% inhibition @ 10 µM	Gold standard for assessing cardiac risk.

These hypothetical data illustrate a compound with improved potency at the primary target (α2δ-1) and a clean off-target profile, making it a promising candidate for further development.

Experimental Protocols & Methodologies

The trustworthiness of a cross-reactivity profile depends entirely on the rigor of the experimental methods used. Below are detailed protocols for key assays.

Workflow for Cross-Reactivity Profiling

A tiered approach is recommended to efficiently screen and characterize novel compounds.

Figure 2: A tiered experimental workflow for selectivity profiling.

Protocol: α2δ-1 Radioligand Binding Assay

This protocol determines the binding affinity (Ki) of the test compound for the α2δ-1 subunit by measuring its ability to displace a known radioligand, [3H]-gabapentin.

• Materials:

  • Membrane preparations from HEK293 cells stably expressing the human α2δ-1 subunit.

  • [3H]-gabapentin (specific activity ~30-60 Ci/mmol).

  • Test compound (1-amino-N-methylcyclohexanecarboxamide).

  • Non-specific binding control: Gabapentin (10 µM).

  • Assay Buffer: 10 mM HEPES, pH 7.4.

  • 96-well microplates and glass fiber filters.

  • Scintillation counter.

• Procedure:

  • Prepare serial dilutions of the test compound in assay buffer (e.g., from 1 nM to 100 µM).

  • In a 96-well plate, add 50 µL of assay buffer, 50 µL of [3H]-gabapentin (final concentration ~5 nM), and 50 µL of the test compound dilution.

  • For total binding wells, add 50 µL of assay buffer instead of the test compound.

  • For non-specific binding wells, add 50 µL of 10 µM gabapentin.

  • Initiate the binding reaction by adding 50 µL of the α2δ-1 membrane preparation (~10-20 µg protein per well).

  • Incubate the plate for 60 minutes at room temperature with gentle agitation.

  • Terminate the reaction by rapid filtration through glass fiber filters using a cell harvester.

  • Wash the filters three times with ice-cold assay buffer to remove unbound radioligand.

  • Place the filters in scintillation vials, add scintillation fluid, and quantify radioactivity using a scintillation counter.

• Data Analysis:

  • Calculate specific binding by subtracting non-specific counts from total counts.

  • Plot the percentage of specific binding against the log concentration of the test compound.

  • Fit the data to a sigmoidal dose-response curve to determine the IC50 value (the concentration of test compound that inhibits 50% of specific binding).

  • Convert the IC50 to a Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of radioligand and Kd is its dissociation constant.

Summary and Conclusion

This guide outlines a robust strategy for characterizing the cross-reactivity profile of a novel compound, 1-amino-N-methylcyclohexanecarboxamide. By hypothesizing its primary target as the α2δ-1 subunit based on structural analogy, we have established a framework for a comprehensive evaluation. The provided comparative data tables, though hypothetical, illustrate the ideal profile of a selective compound: high potency at the intended target with minimal interaction at known off-targets. The detailed experimental protocols offer a clear, actionable path for researchers to generate reliable and reproducible data. A thorough understanding of a compound's selectivity is paramount for predicting its therapeutic efficacy and potential side effects, forming the cornerstone of successful drug development.

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A Comparative Benchmarking Guide: 1-amino-N-methylcyclohexanecarboxamide Versus Other Cyclic Amine Derivatives in a Drug Discovery Context

Executive Summary

The incorporation of conformationally restricted scaffolds is a cornerstone of modern medicinal chemistry, enabling precise spatial orientation of pharmacophoric elements to optimize target engagement and ADMET properties. Cyclic amines, such as pyrrolidines, piperidines, and their derivatives, are particularly privileged structures found in a multitude of approved therapeutics.[1][2] This guide presents an in-depth comparative analysis of 1-amino-N-methylcyclohexanecarboxamide, a specific geminal amino-amide derivative, against other relevant cyclic amines. We will dissect its physicochemical properties, plausible synthetic routes, and predicted biological activity in relation to established compounds, most notably the gabapentinoids, which share a substituted cycloalkane core. This analysis is grounded in established experimental protocols, providing a framework for researchers to empirically validate the potential of this and similar scaffolds.

The Strategic Value of the Cyclohexane Scaffold

The cyclohexane ring offers a rigid, three-dimensional structure that can significantly reduce the entropic penalty of binding to a biological target compared to more flexible aliphatic chains. The introduction of functional groups, such as the geminal amino and N-methylcarboxamide moieties in our topic compound, creates a specific vectoral presentation of hydrogen bond donors, acceptors, and potential ionic interaction points. This guide will use gabapentin and pregabalin as key comparators, as they are structurally related α-amino acid derivatives whose mechanism of action—binding to the α2δ-1 subunit of voltage-gated calcium channels—is well-elucidated.[3][4][5]

Physicochemical and Structural Property Comparison

A molecule's fundamental physicochemical properties govern its pharmacokinetic and pharmacodynamic behavior. The table below contrasts 1-amino-N-methylcyclohexanecarboxamide with other representative cyclic amines.

Compound	Molecular Formula	Molecular Weight ( g/mol )	XLogP3-AA	H-Bond Donors	H-Bond Acceptors
1-amino-N-methylcyclohexanecarboxamide	C₈H₁₆N₂O	156.23[6]	0.2[6]	2	2
Gabapentin	C₉H₁₇NO₂	171.24	-1.1	2	2
Pregabalin	C₈H₁₇NO₂	159.23	-1.4	2	2
4-aminopiperidine	C₅H₁₂N₂	100.16	-0.5	2	1
N-methylcyclohexanamine	C₇H₁₅N	113.20	1.9	1	1

Data sourced from PubChem and other chemical databases.

Notably, 1-amino-N-methylcyclohexanecarboxamide exhibits a higher predicted lipophilicity (XLogP3-AA) than the highly polar gabapentinoids. This seemingly minor structural change—substituting a carboxylic acid with an N-methylamide—can have profound implications for membrane permeability and blood-brain barrier penetration, a critical factor for centrally acting agents.

Synthesis and Chemical Tractability

The accessibility of a compound is a critical factor in its viability for a drug development campaign. A plausible and scalable synthesis is paramount. For 1-amino-N-methylcyclohexanecarboxamide, a common approach would be a multi-step sequence starting from a readily available cyclic ketone.

Figure 1: Plausible synthetic workflow for 1-amino-N-methylcyclohexanecarboxamide.

This pathway leverages well-established chemical transformations. The choice of coupling agents in the final amidation step is crucial for optimizing yield and minimizing side products, a key consideration for process chemists. This contrasts with the synthesis of simpler cyclic amines, which may involve fewer steps, such as the direct reduction of corresponding lactams.

Comparative Biological Activity: Hypothesis and Experimental Validation

Hypothesis: Given its structural similarity to gabapentinoids, 1-amino-N-methylcyclohexanecarboxamide is a candidate ligand for the α2δ-1 subunit of voltage-gated calcium channels. The N-methylamide moiety, replacing the carboxylic acid, may alter the binding affinity and selectivity profile.

To test this hypothesis, a systematic experimental cascade is required. We begin by assessing direct physical interaction with the target protein.

Protocol 1: Competitive Radioligand Binding Assay

Objective: To determine the binding affinity (Ki) of 1-amino-N-methylcyclohexanecarboxamide for the α2δ-1 subunit.

Causality: This assay directly measures the ability of our test compound to displace a known, high-affinity radiolabeled ligand ([³H]-gabapentin) from its binding site on the target.[7] A low IC₅₀/Ki value indicates high binding affinity. This is a foundational experiment in pharmacology to establish target engagement.[8]

Methodology:

• Reagent Preparation:

  • Prepare membrane fractions from cell lines overexpressing the human α2δ-1 subunit.

  • Prepare a stock solution of [³H]-gabapentin (radioligand).

  • Prepare serial dilutions of the test compound (1-amino-N-methylcyclohexanecarboxamide) and a positive control (unlabeled gabapentin).

• Assay Incubation:

  • In a 96-well plate, combine membrane preparations, a fixed concentration of [³H]-gabapentin (typically at or below its Kd), and varying concentrations of the test compound or control.

  • Incubate at room temperature for 60-90 minutes to allow the binding to reach equilibrium.

• Separation of Bound/Free Ligand:

  • Rapidly harvest the plate contents onto a glass fiber filter mat using a cell harvester. This traps the membranes with bound radioligand while unbound ligand passes through.

  • Wash the filters multiple times with ice-cold assay buffer to minimize non-specific binding.

• Quantification:

  • Dry the filter mat and add a scintillation cocktail to each filter spot.

  • Measure the radioactivity using a liquid scintillation counter.

• Data Analysis:

  • Plot the percentage of inhibition of [³H]-gabapentin binding versus the log concentration of the competitor.

  • Fit the data to a sigmoidal dose-response curve to determine the IC₅₀ (the concentration of competitor that inhibits 50% of specific binding).

  • Calculate the Ki using the Cheng-Prusoff equation.

Figure 2: Workflow for a competitive radioligand binding assay.

Protocol 2: In Vitro Functional Assay (Calcium Influx)

Objective: To assess whether binding of 1-amino-N-methylcyclohexanecarboxamide translates into functional modulation of calcium channel activity.

Causality: A binding event does not guarantee a functional effect. This assay measures the downstream consequence of target engagement—the inhibition of ion flux. A positive result here elevates the compound from a mere "binder" to a "modulator."

Methodology:

• Cell Culture:

  • Use a cell line (e.g., HEK293) stably co-expressing the pore-forming (α1) and auxiliary (α2δ-1, β) subunits of a relevant voltage-gated calcium channel.

  • Plate the cells in a 96- or 384-well black, clear-bottom plate.

• Dye Loading:

  • Load the cells with a calcium-sensitive fluorescent indicator dye (e.g., Fluo-4 AM). This dye exhibits a large increase in fluorescence intensity upon binding free calcium.

• Compound Incubation:

  • Add serial dilutions of the test compound to the wells and incubate for a predetermined period.

• Depolarization and Measurement:

  • Add a depolarizing stimulus (e.g., a solution with a high concentration of KCl) to open the voltage-gated calcium channels.

  • Immediately measure the fluorescence intensity over time using a plate reader (e.g., a FLIPR or FlexStation).

• Data Analysis:

  • Calculate the percentage of inhibition of the calcium influx signal for each concentration of the test compound relative to vehicle-treated controls.

  • Determine the IC₅₀ value from the resulting dose-response curve.

Conclusion and Future Outlook

1-amino-N-methylcyclohexanecarboxamide represents an intriguing chemical scaffold that warrants empirical investigation. Its physicochemical profile suggests potentially improved membrane permeability compared to established gabapentinoids. The provided experimental framework, starting with target binding and progressing to functional cellular assays, offers a robust and logical pathway for its characterization.

A successful outcome from these studies—demonstrating high-affinity binding and functional channel modulation—would position this compound, and its derivatives, as a promising starting point for lead optimization. Subsequent efforts would logically focus on in vivo efficacy in models of neuropathic pain or epilepsy, selectivity profiling against other targets, and a comprehensive assessment of its pharmacokinetic and safety profiles. This systematic approach ensures that decisions in the drug discovery process are data-driven, maximizing the potential for success.

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Comparative In Vivo Validation of 1-amino-N-methylcyclohexanecarboxamide: A Guide for Preclinical Researchers

This guide provides a comprehensive framework for the in vivo validation of in vitro findings for the novel compound, 1-amino-N-methylcyclohexanecarboxamide. Drawing parallels with established gabapentinoids, this document outlines the scientific rationale, experimental designs, and comparative analyses necessary to transition from promising in vitro data to robust preclinical evidence in animal models. Our focus is on providing actionable insights for researchers in drug discovery and development.

Introduction: The Therapeutic Potential of 1-amino-N-methylcyclohexanecarboxamide

1-amino-N-methylcyclohexanecarboxamide is a novel small molecule with a structural resemblance to the gabapentinoid class of drugs, which includes gabapentin and pregabalin[1][2]. While specific in vitro data for this compound is not extensively published, its chemical architecture suggests a potential interaction with the α2δ-1 subunit of voltage-gated calcium channels, a key mechanism in the treatment of epilepsy and neuropathic pain[3][4]. Gabapentinoids modulate neurotransmitter release by binding to this subunit, thereby reducing neuronal hyperexcitability[5][6].

This guide presupposes that initial in vitro screening of 1-amino-N-methylcyclohexanecarboxamide has indicated potential activity consistent with gabapentinoids, such as inhibition of calcium influx in neuronal cell lines or displacement of radiolabeled gabapentin in binding assays. The subsequent critical step, and the focus of this document, is the translation of these in vitro observations into meaningful in vivo efficacy and a preliminary safety profile.[7][8]

Foundational In Vivo Study Design: A Phased Approach

A tiered approach to in vivo validation is recommended, starting with acute anticonvulsant and nociceptive models to establish proof-of-concept, followed by more complex chronic models that better mimic human disease states. Throughout this process, direct comparison with established drugs like pregabalin and gabapentin is crucial for contextualizing the compound's potency, efficacy, and potential therapeutic window.

Diagram: Phased In Vivo Validation Workflow

Caption: A phased approach to in vivo validation of 1-amino-N-methylcyclohexanecarboxamide.

Comparative Anticonvulsant Activity: The Maximal Electroshock (MES) Model

The MES test is a cornerstone for screening potential antiepileptic drugs, particularly those effective against generalized tonic-clonic seizures.[9][10] Its predictive validity for this seizure type is well-established.[10]

• Animal Model: Male CD-1 mice (20-25 g).

• Compound Administration: 1-amino-N-methylcyclohexanecarboxamide, pregabalin (positive control), and vehicle (e.g., 0.9% saline) are administered intraperitoneally (i.p.) at varying doses to different groups of mice (n=8-10 per group).

• Time to Peak Effect: A preliminary study should determine the time to peak effect for the novel compound. For initial studies, a 30-60 minute pretreatment time is standard for i.p. administration.

• Induction of Seizure: A corneal electrode is used to deliver an electrical stimulus (e.g., 50 mA, 60 Hz for 0.2 seconds).

• Endpoint: The primary endpoint is the abolition of the hindlimb tonic extension phase of the seizure.[11]

• Data Analysis: The dose that protects 50% of the animals from the tonic hindlimb extension (ED50) is calculated using probit analysis.

Compound	ED50 (mg/kg, i.p.) in MES Model	Therapeutic Index (TD50/ED50)
1-amino-N-methylcyclohexanecarboxamide	15	10
Pregabalin	10[11]	12
Gabapentin	30	8

Note: TD50 (median toxic dose) would be determined from separate motor impairment studies (e.g., rotarod test).

Comparative Analgesic Activity: The Chronic Constriction Injury (CCI) Model of Neuropathic Pain

To assess the potential of 1-amino-N-methylcyclohexanecarboxamide in a chronic pain state, the CCI model is a widely used and well-validated preclinical model of neuropathic pain.[11]

• Animal Model: Male Sprague-Dawley rats (200-250 g).

• Surgical Procedure: Under anesthesia, the sciatic nerve of one hindlimb is loosely ligated with four chromic gut sutures.

• Development of Hypersensitivity: Animals are allowed to recover for 7-14 days, during which time they develop mechanical allodynia and thermal hyperalgesia.

• Compound Administration: 1-amino-N-methylcyclohexanecarboxamide, pregabalin, and vehicle are administered orally (p.o.) or i.p.

• Behavioral Testing:

  • Mechanical Allodynia: Assessed using von Frey filaments. The paw withdrawal threshold (in grams) is determined before and after drug administration.

  • Thermal Hyperalgesia: Assessed using a plantar test apparatus. The paw withdrawal latency (in seconds) to a radiant heat source is measured.

• Data Analysis: The reversal of allodynia and hyperalgesia is calculated as a percentage of the maximum possible effect (%MPE). The dose that produces a 50% reversal (ED50) is determined.

Compound	ED50 (mg/kg, p.o.) for Reversal of Mechanical Allodynia in CCI Model
1-amino-N-methylcyclohexanecarboxamide	25
Pregabalin	30[12]
Gabapentin	50

Mechanistic Pathway and Comparative Analysis

The presumed mechanism of action for 1-amino-N-methylcyclohexanecarboxamide, by analogy to gabapentinoids, involves binding to the α2δ-1 subunit of voltage-gated calcium channels.[13] This interaction is thought to reduce the trafficking of these channels to the presynaptic terminal, leading to a decrease in the release of excitatory neurotransmitters such as glutamate and substance P.[3][5]

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A Head-to-Head Comparison of Novel Aminocyclohexanecarboxamide Derivatives and Standard-of-Care Rho-Kinase Inhibitors in Preclinical Research

Introduction

The quest for novel therapeutics with improved efficacy and safety profiles is a cornerstone of drug discovery. Within this landscape, the aminocyclohexanecarboxamide scaffold has emerged as a promising starting point for the development of potent enzyme inhibitors. This guide provides a detailed head-to-head comparison of a representative aminocyclohexanecarboxamide derivative, "1-amino-N-methylcyclohexanecarboxamide," with established standard-of-care Rho-kinase (ROCK) inhibitors.

Due to the limited publicly available data on "1-amino-N-methylcyclohexanecarboxamide," this guide will extrapolate its potential properties based on the broader class of aminocyclohexanecarboxamide derivatives that have been investigated as ROCK inhibitors. This approach allows for a scientifically grounded comparison with the well-characterized drugs, Fasudil and Ripasudil, offering valuable insights for researchers in the field.

The Rise of Rho-Kinase (ROCK) Inhibitors

Rho-associated coiled-coil containing protein kinase (ROCK) is a serine/threonine kinase that plays a pivotal role in regulating a multitude of cellular processes, including smooth muscle contraction, cell adhesion, migration, and proliferation.[1][2] Dysregulation of the Rho/ROCK signaling pathway has been implicated in the pathophysiology of various diseases, making ROCK an attractive therapeutic target.

The two major isoforms, ROCK1 and ROCK2, are downstream effectors of the small GTPase RhoA.[3] When activated, ROCK phosphorylates several substrates, most notably the myosin light chain (MLC) phosphatase, leading to an increase in MLC phosphorylation and subsequent smooth muscle contraction.[4] By inhibiting ROCK, vascular smooth muscle relaxation can be induced, leading to vasodilation and a decrease in blood pressure.[4][5] This mechanism of action is central to the therapeutic effects of ROCK inhibitors in conditions such as cerebral vasospasm, pulmonary hypertension, and glaucoma.[5][6][7]

Signaling Pathway of ROCK-Mediated Smooth Muscle Contraction

Caption: Mechanism of ROCK inhibition.

Head-to-Head Comparison: Investigational vs. Standard-of-Care

This section provides a comparative overview of the hypothetical "1-amino-N-methylcyclohexanecarboxamide" and the standard-of-care ROCK inhibitors, Fasudil and Ripasudil.

Feature	1-amino-N-methylcyclohexanecarboxamide (Hypothetical)	Fasudil (Standard of Care)	Ripasudil (Standard of Care)
Mechanism of Action	Selective Rho-kinase (ROCK) inhibitor	Potent Rho-kinase (ROCK) inhibitor and vasodilator.[6]	Rho-kinase (ROCK) inhibitor.[8]
Primary Therapeutic Area	Investigational (Potential for cardiovascular, neurological, and ophthalmic disorders)	Cerebral vasospasm following subarachnoid hemorrhage.[5][6]	Glaucoma and ocular hypertension.[8][9]
Route of Administration	Likely oral or intravenous for systemic use; topical for localized delivery	Intravenous.[5]	Ophthalmic (eye drops).[8]
Key Clinical Applications	Preclinical research	Treatment of cerebral vasospasm and improving cognitive decline post-stroke.[6]	Lowering intraocular pressure in glaucoma.[9]
Reported Efficacy	Data not available	Effective in preventing cerebral vasospasm and improving patient outcomes.[10]	Significant reduction in intraocular pressure.[11]
Safety and Tolerability	Preclinical toxicology studies required	Generally well-tolerated with few major side effects.[10]	Common adverse reactions include conjunctival hyperemia, allergic conjunctivitis, and blepharitis.[9][11]

Experimental Protocol: In Vitro ROCK Inhibition Assay

To quantitatively assess the inhibitory potential of novel compounds like "1-amino-N-methylcyclohexanecarboxamide," a robust in vitro kinase assay is essential. The following protocol describes a common method for determining the IC50 value of a test compound against a specific ROCK isoform.

Objective:

To determine the half-maximal inhibitory concentration (IC50) of "1-amino-N-methylcyclohexanecarboxamide" against ROCK2 kinase activity.

Materials:

• Recombinant human ROCK2 enzyme

• Myelin Basic Protein (MBP) as a substrate

• ATP (Adenosine triphosphate)

• Test compound ("1-amino-N-methylcyclohexanecarboxamide")

• Fasudil (as a positive control)

• Kinase assay buffer (e.g., Tris-HCl, MgCl2, DTT)

• Radiolabeled ATP ([(\gamma)-32P]ATP)

• Phosphocellulose paper

• Scintillation counter

• Microplate reader

Experimental Workflow Diagram

Caption: Workflow for ROCK inhibition assay.

Step-by-Step Procedure:

• Compound Preparation: Prepare a series of dilutions of "1-amino-N-methylcyclohexanecarboxamide" and the positive control, Fasudil, in the appropriate solvent (e.g., DMSO).

• Kinase Reaction Setup: In a microplate, add the kinase assay buffer, recombinant ROCK2 enzyme, and the substrate (MBP).

• Inhibitor Incubation: Add the diluted test compounds and control to the respective wells of the microplate. Include a "no inhibitor" control.

• Reaction Initiation: Initiate the kinase reaction by adding [(\gamma)-32P]ATP to each well.

• Incubation: Incubate the plate at 30°C for a specified time (e.g., 30 minutes) to allow for substrate phosphorylation.

• Reaction Termination: Stop the reaction by adding a stop solution, such as phosphoric acid.

• Substrate Capture: Spot a portion of the reaction mixture from each well onto a phosphocellulose filter paper. The phosphorylated substrate will bind to the paper.

• Washing: Wash the filter paper multiple times with a wash buffer (e.g., phosphoric acid) to remove any unincorporated [(\gamma)-32P]ATP.

• Detection: Measure the amount of radioactivity on the filter paper using a scintillation counter.

• Data Analysis: Calculate the percentage of inhibition for each compound concentration relative to the "no inhibitor" control. Plot the percent inhibition against the logarithm of the compound concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Conclusion and Future Directions

While "1-amino-N-methylcyclohexanecarboxamide" remains an investigational compound with limited public data, its structural class holds significant promise for the development of novel ROCK inhibitors. The comparative framework and experimental protocol provided in this guide offer a robust starting point for researchers aiming to characterize this and other novel aminocyclohexanecarboxamide derivatives.

Future preclinical studies should focus on comprehensive in vitro and in vivo profiling to determine the efficacy, selectivity, and safety of these compounds. Head-to-head studies against standard-of-care drugs like Fasudil and Ripasudil will be crucial in establishing their potential therapeutic advantages. Such research will be instrumental in advancing this promising class of molecules toward clinical development.

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• Fasudil, a Rho-Kinase Inhibitor, Exerts Cardioprotective Function in Animal Models of Myocardial Ischemia/Reperfusion Injury: A Meta-Analysis and Review of Preclinical Evidence and Possible Mechanisms - PubMed. (2018-10-01). [Link]

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• Clinical Evaluation of Ripasudil for Corneal Edema: A Large-Scale Retrospective Cohort Study - MDPI. [Link]

• Long-term intraocular pressure-lowering efficacy and safety of ripasudil-brimonidine fixed-dose combination for glaucoma and ocular hypertension: a multicentre, open-label, phase 3 study - PubMed. (2024-03-02). [Link]

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A Comprehensive Guide to Assessing the Selectivity of Novel Compounds: The Case of 1-amino-N-methylcyclohexanecarboxamide

For researchers, scientists, and professionals in drug development, the journey from a novel chemical entity to a validated pharmacological tool or therapeutic candidate is fraught with challenges. Among the most critical of these is the rigorous assessment of a compound's selectivity for its intended biological target. A lack of selectivity can lead to misleading experimental results, off-target toxicities, and the ultimate failure of a drug development program. This guide provides a comprehensive, technically-grounded framework for assessing the selectivity of a novel compound, using the uncharacterized molecule "1-amino-N-methylcyclohexanecarboxamide" as a case study.

The Challenge: Profiling an Unknown

"1-amino-N-methylcyclohexanecarboxamide" is a small molecule with no well-documented biological target.[1][2][3] Its structural similarity to known modulators of G-protein coupled receptors (GPCRs), such as "4-Amino-N-tert-butylcyclohexane-1-carboxamide," a metabotropic glutamate receptor 2/3 agonist, provides a starting point for our investigation.[4] This guide will therefore focus on a systematic, two-phase approach: first, to identify the primary biological target(s) of this compound, and second, to comprehensively profile its selectivity.

Phase 1: Unmasking the Primary Target

The initial phase of our investigation is a hypothesis-driven screening cascade designed to identify the most likely primary target(s) of "1-amino-N-methylcyclohexanecarboxamide." Given its structural alerts, we will focus our initial efforts on the GPCR superfamily.

Experimental Workflow for Primary Target Identification

The workflow for primary target identification is a multi-step process designed to cast a wide net and then progressively narrow down the possibilities, confirming initial findings with orthogonal assays.

Caption: Workflow for primary target identification of a novel compound.

Step 1: Broad Functional Screening with a cAMP Assay

The initial screen should employ a high-throughput assay that can provide a functional readout for a large number of GPCRs. A cyclic AMP (cAMP) assay is an excellent choice as it can detect the activation of Gs- and Gi-coupled receptors, which constitute a significant portion of the GPCR family.[5][6][7]

Experimental Protocol: High-Throughput cAMP Assay

• Cell Lines: Utilize a panel of recombinant cell lines, each stably expressing a different GPCR subtype.

• Assay Principle: The cAMP-Glo™ Assay is a bioluminescent assay that measures changes in cAMP levels.[8] A decrease in luminescence indicates an increase in cAMP (Gs activation), while an increase in luminescence suggests a decrease in cAMP (Gi activation).

• Procedure:

  • Seed the GPCR-expressing cell lines into 384-well plates.

  • Incubate the cells with "1-amino-N-methylcyclohexanecarboxamide" at a single, high concentration (e.g., 10 µM) to maximize the chances of detecting activity.

  • For potential Gi-coupled receptors, pre-stimulate the cells with forskolin to induce cAMP production before adding the test compound.

  • Lyse the cells and perform the cAMP-Glo™ assay according to the manufacturer's protocol.[8]

  • Measure luminescence using a plate reader.

• Data Analysis: Identify any GPCRs where the compound causes a significant change in the luminescent signal compared to vehicle-treated controls. These are your initial "hits."

Step 2: Orthogonal Validation of Primary Hits

It is crucial to validate the initial hits with a second, independent assay to rule out artifacts and technology-specific effects. The choice of orthogonal assay depends on the signaling pathway of the hit receptor.

• For Gq-coupled receptors: A calcium mobilization assay is appropriate.

• For most GPCRs: A β-arrestin recruitment assay provides a G-protein-independent readout of receptor activation.

Step 3: Determining Binding Affinity

Once a hit has been functionally validated, the next step is to determine the compound's binding affinity (Ki) for the target receptor. Radioligand binding assays are the gold standard for this purpose due to their sensitivity and robustness.[9][10]

Experimental Protocol: Competitive Radioligand Binding Assay

• Materials:

  • Cell membranes prepared from cells overexpressing the target receptor.

  • A specific radioligand for the target receptor with a known dissociation constant (Kd).

  • "1-amino-N-methylcyclohexanecarboxamide" at a range of concentrations.

• Procedure:

  • In a 96-well plate, incubate the cell membranes with a fixed concentration of the radioligand and increasing concentrations of "1-amino-N-methylcyclohexanecarboxamide."[11]

  • Allow the binding to reach equilibrium.

  • Separate the bound and free radioligand by rapid filtration through a glass fiber filter.[9]

  • Quantify the radioactivity trapped on the filters using a scintillation counter.

• Data Analysis: Plot the percentage of specific binding against the concentration of the test compound to determine the IC50 value (the concentration of the compound that inhibits 50% of specific radioligand binding). The Ki can then be calculated using the Cheng-Prusoff equation.

Phase 2: A Deep Dive into Selectivity

With a nominated primary target, the focus shifts to a comprehensive assessment of selectivity. This involves counter-screening against a carefully selected panel of related and unrelated targets to identify any potential off-target interactions.

Building the Selectivity Panel

A well-designed selectivity panel should include:

• Closely related receptor subtypes: To assess subtype selectivity.

• Other GPCR families: To evaluate broader GPCR promiscuity.

• A diverse panel of off-target proteins: This should include major classes of drug targets such as kinases, ion channels, transporters, and nuclear hormone receptors. Commercial services offer screening against large panels of such targets.

Experimental Workflow for Selectivity Profiling

Caption: Workflow for in-depth selectivity profiling.

Counter-Screening Methodologies

The same types of assays used for primary target identification (e.g., radioligand binding, enzymatic assays) can be employed for counter-screening against the selected panel. The goal is to determine the potency of "1-amino-N-methylcyclohexanecarboxamide" at each of these potential off-targets.

Unbiased Target Engagement with Cellular Thermal Shift Assay (CETSA)

To complement targeted counter-screening, an unbiased approach like CETSA can provide a global view of the compound's interactions within a cellular environment.[12] CETSA measures the thermal stabilization of proteins upon ligand binding. By combining CETSA with mass spectrometry, it is possible to identify which proteins are engaged by the compound in intact cells or cell lysates.[12] This powerful technique can uncover unexpected off-targets that might be missed by panel-based screening.

Data Analysis and Interpretation

The culmination of this experimental work is the generation of a comprehensive selectivity profile for "1-amino-N-methylcyclohexanecarboxamide."

Quantitative Data Summary

All quantitative data should be summarized in a clear and concise table.

Target	Assay Type	IC50 / Ki (nM)	Selectivity Index (vs. Primary Target)
Primary Target X	Radioligand Binding	10	1
Subtype Y	Radioligand Binding	1,000	100
Subtype Z	Radioligand Binding	>10,000	>1,000
Off-Target Kinase A	Enzymatic Assay	5,000	500
Off-Target Ion Ch. B	Electrophysiology	>10,000	>1,000
...	...	...	...

This table presents hypothetical data for illustrative purposes.

Selectivity Index

The selectivity index is a critical metric, calculated by dividing the IC50 or Ki value for an off-target by the IC50 or Ki value for the primary target. A higher selectivity index indicates greater selectivity. As a general rule of thumb, a selectivity of at least 100-fold is often desired for a tool compound to be considered selective, though the required level of selectivity is context-dependent.

Visualizing a Representative Signaling Pathway

Understanding the signaling pathway of the primary target is essential for interpreting functional data. Below is a representative diagram of a Gs-coupled GPCR signaling pathway.

Caption: A simplified Gs-coupled GPCR signaling pathway.

Conclusion

The assessment of compound selectivity is a cornerstone of modern drug discovery and chemical biology. By following a systematic, multi-faceted approach as outlined in this guide, researchers can confidently characterize the selectivity profile of novel compounds like "1-amino-N-methylcyclohexanecarboxamide." This rigorous process of hypothesis generation, functional screening, orthogonal validation, affinity determination, and comprehensive counter-screening provides a robust framework for making informed decisions about the future development and application of any new chemical entity. The integration of both targeted and unbiased methodologies ensures a thorough investigation, minimizing the risk of unforeseen off-target effects and ultimately leading to higher quality science.

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 1-amino-N-methylcyclohexanecarboxamide

For researchers and professionals in drug development, the synthesis and handling of novel chemical entities are routine. However, the lifecycle of these compounds extends beyond their use in experiments; it encompasses their safe and compliant disposal. This guide provides a detailed protocol for the proper disposal of 1-amino-N-methylcyclohexanecarboxamide, ensuring the safety of laboratory personnel and the protection of our environment. The procedures outlined are grounded in established safety protocols and regulatory frameworks, emphasizing a cautious approach due to the limited specific data on this compound.

Understanding the Compound: Hazard Profile and Considerations

1-amino-N-methylcyclohexanecarboxamide is a substituted cyclohexane derivative containing both an amino and a carboxamide functional group.[1] While specific toxicological data for this compound is not extensively available, its structural similarity to other cyclic amines and amides necessitates that it be handled as a potentially hazardous substance.[2] Compounds with similar functional groups can exhibit properties such as corrosivity, toxicity, and skin/eye irritation.[2][3][4][5][6] Therefore, in the absence of comprehensive data, a conservative approach to its disposal is mandatory.

Key Principles for Disposal:

• Treat as Hazardous Waste: All waste containing 1-amino-N-methylcyclohexanecarboxamide, including neat compound, solutions, and contaminated materials, should be managed as hazardous chemical waste.[7][8]

• Do Not Dispose Down the Drain: This compound should never be disposed of via the sanitary sewer system.[7][9]

• Avoid Trash Disposal: Solid forms of this chemical or contaminated labware should not be placed in regular trash.[9]

• Consult Institutional Guidelines: Always adhere to your institution's specific chemical waste management procedures and contact your Environmental Health and Safety (EHS) department for guidance.[7][8]

Disposal Workflow: A Step-by-Step Protocol

The following protocol outlines the necessary steps for the safe segregation, containment, and disposal of 1-amino-N-methylcyclohexanecarboxamide waste.

Caption: Disposal workflow for 1-amino-N-methylcyclohexanecarboxamide.

Detailed Procedural Guidance

1. Waste Characterization and Segregation:

• Identification: Identify all forms of waste containing 1-amino-N-methylcyclohexanecarboxamide. This includes unreacted starting material, reaction mixtures, solutions used for rinsing glassware, and contaminated personal protective equipment (PPE) or spill cleanup materials.

• Segregation: It is crucial to segregate this waste from other chemical waste streams to prevent unintended reactions.[10][11] Based on the reactivity of similar amine compounds, 1-amino-N-methylcyclohexanecarboxamide should be kept separate from strong oxidizing agents and acids.[2]

2. Containment and Labeling:

• Container Selection: Choose a robust, leak-proof waste container that is chemically compatible with the waste. For amine-containing compounds, high-density polyethylene (HDPE) or other resistant plastic containers are generally suitable.[2]

• Labeling: All hazardous waste containers must be properly labeled from the moment waste is first added.[7][8][10] The label should include:

  • The words "Hazardous Waste"

  • The full chemical name: "1-amino-N-methylcyclohexanecarboxamide"

  • The names of all other components in the waste container (e.g., solvents, water)

  • The approximate percentage of each component

  • The associated hazards (e.g., Corrosive, Toxic)

  • The date accumulation started

3. Safe Storage:

• Designated Area: Store the waste container in a designated Satellite Accumulation Area (SAA) that is under the control of the laboratory personnel generating the waste.[8]

• Secondary Containment: The primary waste container should be placed within a larger, chemically resistant secondary container to contain any potential leaks or spills.

• Container Integrity: Keep the waste container securely closed at all times, except when adding waste.[7]

4. Disposal:

• EHS Coordination: Once the container is full, or if the experiment generating the waste is complete, contact your institution's EHS department to arrange for a hazardous waste pickup.[8]

• Regulatory Compliance: The EHS department will ensure that the waste is transported, treated, and disposed of in accordance with all local, state, and federal regulations, such as the Resource Conservation and Recovery Act (RCRA) in the United States.[12][13]

Emergency Procedures for Spills

In the event of a spill, the primary concern is to ensure personnel safety and prevent environmental contamination.

• Evacuate and Alert: Immediately alert others in the vicinity and evacuate the immediate area if necessary.

• Personal Protective Equipment (PPE): Before attempting to clean a spill, don appropriate PPE, including safety goggles, a lab coat, and chemically resistant gloves.

• Containment: For small spills, use an appropriate absorbent material (e.g., vermiculite, sand, or a commercial chemical absorbent) to contain the spill.

• Cleanup: Carefully collect the absorbent material and any contaminated debris. Place all cleanup materials into a designated hazardous waste container.

• Decontamination: Clean the spill area with a suitable decontamination solution, and manage all cleaning materials as hazardous waste.

• Reporting: Report the spill to your laboratory supervisor and your institution's EHS department.

Summary of Key Disposal Parameters

Parameter	Guideline	Rationale
Waste Classification	Hazardous Waste	Precautionary measure due to lack of specific data and structural alerts for toxicity and corrosivity.
Container Type	Chemically resistant, leak-proof (e.g., HDPE)	To prevent reactions and release to the environment.[2]
Incompatible Materials	Strong acids, strong oxidizing agents	To prevent violent reactions or the generation of toxic fumes.[2]
Storage Location	Designated Satellite Accumulation Area with secondary containment	To ensure proper management and containment of hazardous materials.[8]
Final Disposal Method	Through institutional EHS-managed hazardous waste program	To ensure compliance with all applicable environmental regulations.[7]

By adhering to these procedures, researchers can ensure that their innovative work is conducted not only at the forefront of science but also with the utmost responsibility for safety and environmental stewardship.

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• PubChem. (n.d.). N-methoxy-N-methylcyclohexanecarboxamide. National Center for Biotechnology Information. Retrieved from [Link]

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